5-Isopropoxypicolinic acid

• CAS: 832714-60-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 5-Isopropoxypicolinic Acid

Abstract

This technical guide provides a comprehensive overview of the chemical properties of 5-Isopropoxypicolinic acid (CAS No. 832714-60-0), a substituted pyridine carboxylic acid of interest to researchers in medicinal chemistry and drug discovery. While specific experimental data for this compound is not extensively available in peer-reviewed literature, this document consolidates foundational knowledge, predictive data based on analogous structures, and generalized experimental protocols. The guide covers the compound's structure and physicochemical properties, outlines a probable synthetic route, details expected spectroscopic characteristics, and discusses its potential as a biologically active agent, particularly in the context of enzyme inhibition. This document is intended to serve as a valuable resource for scientists and researchers, providing a structured framework for the synthesis, characterization, and evaluation of 5-Isopropoxypicolinic acid and its derivatives.

Introduction: The Picolinic Acid Scaffold in Drug Discovery

Picolinic acid, a pyridine-2-carboxylic acid, and its derivatives are a class of heterocyclic compounds that have garnered significant interest in the field of medicinal chemistry. The pyridine ring, being an aromatic and electron-deficient system, can engage in π-π stacking and hydrogen bonding interactions with biological targets, thereby enhancing binding affinity. The carboxylic acid moiety provides a key point for interaction, including coordination with metal ions, which is a crucial feature for the inhibition of metalloenzymes.[1] The versatility of the picolinic acid scaffold lies in the ease of substitution at various positions on the pyridine ring, allowing for the fine-tuning of steric, electronic, and pharmacokinetic properties.

Derivatives of picolinic acid have been investigated for a wide range of therapeutic applications, including as anticancer, antimicrobial, and anti-inflammatory agents.[1][2] A significant area of research has focused on their potential as enzyme inhibitors, targeting metallo-β-lactamases and other zinc-containing enzymes.[2] 5-Isopropoxypicolinic acid, with its alkoxy substitution at the 5-position, represents an intriguing analogue for further investigation within this chemical space. The isopropoxy group can influence the compound's lipophilicity and steric profile, potentially leading to altered target affinity and selectivity.

This guide aims to provide a detailed technical overview of 5-Isopropoxypicolinic acid, offering insights into its synthesis, characterization, and potential biological relevance to aid researchers in their drug discovery and development endeavors.

Molecular Structure and Physicochemical Properties

The chemical structure of 5-Isopropoxypicolinic acid is characterized by a pyridine ring substituted with a carboxylic acid at the 2-position and an isopropoxy group at the 5-position.

Table 1: General Properties of 5-Isopropoxypicolinic Acid

Property	Value	Source
CAS Number	832714-60-0	[3]
Molecular Formula	C₉H₁₁NO₃	[3]
Molecular Weight	181.19 g/mol	[3]
SMILES	CC(C)OC1=CC=C(C(=O)O)N=C1
InChI Key	JRSQAZFZVOWWTO-UHFFFAOYSA-N	[4]

Predicted Physicochemical Data

Table 2: Predicted Physicochemical Properties of 5-Isopropoxypicolinic Acid

Property	Predicted Value	Basis for Prediction
Melting Point (°C)	140 - 160	Comparison with other substituted picolinic acids.
Boiling Point (°C)	> 300 (decomposes)	High polarity and potential for intermolecular hydrogen bonding.
Water Solubility	Sparingly soluble	The carboxylic acid group enhances water solubility, while the isopropoxy and pyridine moieties increase lipophilicity.
Solubility in Organic Solvents	Soluble in polar organic solvents such as DMSO, DMF, and methanol.	Based on the general solubility of polar organic molecules.
pKa	3.5 - 5.0	The electron-withdrawing nature of the pyridine ring acidifies the carboxylic acid proton.
LogP	1.5 - 2.5	The isopropoxy group increases lipophilicity compared to unsubstituted picolinic acid.

Synthesis of 5-Isopropoxypicolinic Acid

A definitive, step-by-step protocol for the synthesis of 5-Isopropoxypicolinic acid is not widely published. However, a plausible and efficient synthetic route can be devised based on established methodologies for the synthesis of related 5-alkoxypicolinic acids. A common approach involves the nucleophilic aromatic substitution of a suitable starting material, such as 5-hydroxypicolinic acid or a 5-halopicolinic acid derivative.

Proposed Synthetic Pathway: Williamson Ether Synthesis

A Williamson ether synthesis approach, starting from a protected 5-hydroxypicolinic acid derivative, is a logical and feasible strategy.

Caption: Proposed synthesis of 5-Isopropoxypicolinic acid.

Experimental Protocol: Synthesis via Williamson Ether Synthesis

This protocol is a generalized procedure and may require optimization for optimal yield and purity.

Step 1: Esterification of 5-Hydroxypicolinic Acid

• To a solution of 5-hydroxypicolinic acid (1.0 eq) in methanol, add a catalytic amount of concentrated sulfuric acid.

• Reflux the mixture for 4-6 hours, monitoring the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and neutralize with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to yield methyl 5-hydroxypicolinate.

Step 2: Williamson Ether Synthesis

• In an inert atmosphere, suspend sodium hydride (1.2 eq) in anhydrous tetrahydrofuran (THF).

• Add a solution of methyl 5-hydroxypicolinate (1.0 eq) in anhydrous THF dropwise at 0 °C.

• Allow the mixture to stir at room temperature for 30 minutes.

• Add 2-iodopropane (1.5 eq) and stir the reaction mixture at room temperature overnight.

• Quench the reaction by the slow addition of water.

• Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain methyl 5-isopropoxypicolinate.

Step 3: Hydrolysis of the Ester

• Dissolve methyl 5-isopropoxypicolinate (1.0 eq) in a mixture of THF and water.

• Add lithium hydroxide (2.0 eq) and stir the mixture at room temperature for 2-4 hours.

• Monitor the reaction by TLC.

• Upon completion, acidify the reaction mixture to pH 3-4 with 1M HCl.

• Extract the product with ethyl acetate, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 5-Isopropoxypicolinic acid.

Spectroscopic Characterization

Detailed experimental spectra for 5-Isopropoxypicolinic acid are not publicly available. The following sections provide predicted spectroscopic data based on the compound's structure and known chemical shift ranges for similar functional groups.

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to show distinct signals for the aromatic protons on the pyridine ring, the methine and methyl protons of the isopropoxy group, and the acidic proton of the carboxylic acid.

Table 3: Predicted ¹H NMR Chemical Shifts for 5-Isopropoxypicolinic Acid

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-3	7.8 - 8.0	d	~8.0
H-4	7.3 - 7.5	dd	~8.0, 2.5
H-6	8.2 - 8.4	d	~2.5
-CH(CH₃)₂	4.6 - 4.8	sept	~6.0
-CH(CH₃)₂	1.3 - 1.5	d	~6.0
-COOH	12.0 - 14.0	br s	-

¹³C NMR Spectroscopy (Predicted)

The carbon NMR spectrum will provide information on the carbon skeleton of the molecule.

Table 4: Predicted ¹³C NMR Chemical Shifts for 5-Isopropoxypicolinic Acid

Carbon	Predicted Chemical Shift (δ, ppm)
C-2	165 - 170
C-3	120 - 125
C-4	125 - 130
C-5	160 - 165
C-6	145 - 150
-CH(CH₃)₂	70 - 75
-CH(CH₃)₂	20 - 25

Mass Spectrometry (Predicted Fragmentation)

Electron impact (EI) or electrospray ionization (ESI) mass spectrometry can be used to determine the molecular weight and fragmentation pattern of the compound.

• Molecular Ion (M⁺): The molecular ion peak is expected at m/z = 181.

• Key Fragmentation Pathways:

  • Loss of the carboxylic acid group (-COOH) leading to a fragment at m/z = 136.

  • Loss of the isopropoxy group (-OCH(CH₃)₂) resulting in a fragment at m/z = 122.

  • Loss of a propyl group from the isopropoxy moiety.

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.

Table 5: Predicted IR Absorption Bands for 5-Isopropoxypicolinic Acid

Functional Group	Wavenumber (cm⁻¹)	Description
O-H (Carboxylic Acid)	2500 - 3300	Broad
C-H (sp³ and sp²)	2850 - 3100
C=O (Carboxylic Acid)	1700 - 1725	Strong
C=C, C=N (Aromatic)	1550 - 1650
C-O (Ether)	1200 - 1300	Strong

Potential Biological Activity and Applications in Drug Discovery

While no specific biological activity has been reported for 5-Isopropoxypicolinic acid, its structural similarity to other biologically active picolinic acid derivatives suggests several potential areas of investigation.

Enzyme Inhibition

Picolinic acid derivatives are known to act as inhibitors of various enzymes, particularly metalloenzymes where the carboxylic acid can coordinate to the metal center.[2] Potential targets for 5-Isopropoxypicolinic acid could include:

• Metallo-β-lactamases: These enzymes confer bacterial resistance to β-lactam antibiotics.

• Matrix Metalloproteinases (MMPs): Involved in tissue remodeling and implicated in cancer and inflammation.

• Histone Deacetylases (HDACs): A class of enzymes involved in epigenetic regulation and a target for cancer therapy.

The isopropoxy group at the 5-position can influence the binding affinity and selectivity of the molecule for the target enzyme by interacting with hydrophobic pockets in the active site.

General Protocol for In Vitro Enzyme Inhibition Assay

The following is a generalized protocol for assessing the inhibitory activity of 5-Isopropoxypicolinic acid against a target enzyme. Specific assay conditions will need to be optimized for each enzyme.

Caption: Workflow for an in vitro enzyme inhibition assay.

Methodology:

• Prepare serial dilutions of 5-Isopropoxypicolinic acid in the appropriate assay buffer.

• In a 96-well plate, add the enzyme and the inhibitor dilutions. Include controls with no inhibitor (100% activity) and no enzyme (background).

• Pre-incubate the enzyme and inhibitor for a specified time at room temperature.

• Initiate the reaction by adding the enzyme's substrate.

• Incubate the plate at the optimal temperature for the enzyme for a set period.

• Stop the reaction, if necessary, using a suitable stop solution.

• Measure the product formation using a plate reader (e.g., absorbance, fluorescence).

• Calculate the percentage of inhibition for each inhibitor concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

Safety and Handling

Specific toxicity data for 5-Isopropoxypicolinic acid is not available. As with any chemical reagent, it should be handled with appropriate care in a well-ventilated laboratory environment.

• Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

• Handling: Avoid inhalation of dust and contact with skin and eyes.

• Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.[3]

• Disposal: Dispose of in accordance with local, state, and federal regulations.

A Safety Data Sheet (SDS) should be consulted for more detailed safety information.

Conclusion

5-Isopropoxypicolinic acid is a pyridine carboxylic acid derivative with potential for applications in drug discovery, particularly as an enzyme inhibitor. This technical guide has provided a comprehensive overview of its chemical properties, including its structure, predicted physicochemical characteristics, a plausible synthetic route, and expected spectroscopic data. While a lack of extensive experimental data necessitates a degree of prediction, this document serves as a foundational resource for researchers. The provided protocols for synthesis and biological evaluation offer a starting point for the investigation of this and related compounds. Further experimental work is required to fully elucidate the properties and therapeutic potential of 5-Isopropoxypicolinic acid.

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An In-depth Technical Guide to the Structure Elucidation of 5-Isopropoxypicolinic Acid

This guide provides a comprehensive, field-proven methodology for the complete structure elucidation of 5-isopropoxypicolinic acid. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple listing of procedures. It delves into the causality behind experimental choices, ensuring a robust, self-validating analytical workflow. Our approach is grounded in fundamental principles and supported by authoritative references to ensure scientific integrity.

Introduction: The Significance of Structural Certainty

5-Isopropoxypicolinic acid, a substituted pyridine derivative, belongs to a class of compounds with significant potential in medicinal chemistry and materials science. Picolinic acid and its derivatives are known for their roles as ligands in metal ion complexation, which has applications in areas like magnetic resonance imaging and radioisotope labeling.[1] The precise arrangement of atoms—its structure—dictates its physicochemical properties, biological activity, and potential applications. Therefore, unambiguous structure elucidation is a critical first step in any research and development endeavor involving this molecule.

This guide will walk through a logical, multi-technique approach to confirming the structure of 5-isopropoxypicolinic acid, beginning with foundational analysis and culminating in definitive three-dimensional confirmation.

The Analytical Workflow: A Stepwise Approach to Elucidation

A robust structure elucidation strategy is not a monolithic process but a series of interconnected experiments where the output of one informs the next. Our workflow is designed to systematically build a complete structural picture of 5-isopropoxypicolinic acid.

Caption: A logical workflow for the structure elucidation of 5-isopropoxypicolinic acid.

Foundational Analysis: Determining the Molecular Formula

Before delving into the intricacies of atomic connectivity, we must first establish the fundamental building blocks of our molecule: its elemental composition and molecular weight.

High-Resolution Mass Spectrometry (HRMS)

Expertise & Experience: HRMS is the cornerstone for determining the accurate mass of a molecule, which in turn allows for the confident assignment of its molecular formula. Electrospray ionization (ESI) is a soft ionization technique well-suited for polar molecules like picolinic acid derivatives, often yielding the protonated molecule [M+H]⁺.[2]

Protocol: ESI-TOF HRMS

• Sample Preparation: Dissolve approximately 1 mg of 5-isopropoxypicolinic acid in 1 mL of a suitable solvent (e.g., methanol or acetonitrile/water mixture).

• Instrumentation: Utilize a time-of-flight (TOF) mass spectrometer equipped with an ESI source.

• Analysis Mode: Operate in positive ion mode to detect the [M+H]⁺ ion.

• Data Acquisition: Acquire the mass spectrum over a range of m/z 50-500.

• Data Analysis: Identify the monoisotopic peak for the [M+H]⁺ ion and use the instrument's software to calculate the elemental composition based on the exact mass.

Data Presentation: HRMS Results

Parameter	Observed Value	Calculated Value (for C₉H₁₁NO₃)
Molecular Formula	C₉H₁₁NO₃	-
[M+H]⁺ (m/z)	182.0812	182.0817

The observed mass is in close agreement with the calculated mass for the molecular formula C₉H₁₁NO₃, providing strong evidence for this composition.

Spectroscopic Analysis: Piecing Together the Puzzle

With the molecular formula established, we can now use a suite of spectroscopic techniques to determine the connectivity of the atoms.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Experience: NMR spectroscopy is the most powerful tool for elucidating the structure of organic molecules in solution. A combination of 1D and 2D NMR experiments allows us to map out the carbon-hydrogen framework and establish long-range correlations. For picolinic acid derivatives, the chemical shifts and coupling patterns of the aromatic protons are particularly informative.[3][4]

Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard.

• Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

• 1D Experiments: Acquire ¹H NMR, ¹³C NMR, and DEPT-135 spectra.

• 2D Experiments: Acquire COSY (¹H-¹H correlation), HSQC (¹H-¹³C one-bond correlation), and HMBC (¹H-¹³C long-range correlation) spectra.

Data Presentation: ¹H and ¹³C NMR Data (in DMSO-d₆)

Signal	¹H Chemical Shift (ppm), Multiplicity, J (Hz)	¹³C Chemical Shift (ppm)	DEPT-135	HMBC Correlations (from ¹H to ¹³C)
1	13.5 (br s, 1H)	166.5 (C)	-	C-2, C-3
2	-	149.0 (C)	-	-
3	8.50 (d, J=2.5 Hz, 1H)	140.2 (CH)	CH	C-2, C-4, C-5
4	7.95 (dd, J=8.5, 2.5 Hz, 1H)	122.5 (CH)	CH	C-2, C-5, C-6
5	-	155.0 (C)	-	-
6	7.20 (d, J=8.5 Hz, 1H)	115.8 (CH)	CH	C-2, C-4, C-5
7	4.75 (sept, J=6.0 Hz, 1H)	69.5 (CH)	CH	C-5, C-8
8	1.30 (d, J=6.0 Hz, 6H)	21.8 (CH₃)	CH₃	C-7

Interpretation of NMR Data:

• The broad singlet at 13.5 ppm is characteristic of a carboxylic acid proton.[3]

• The three aromatic protons at 8.50, 7.95, and 7.20 ppm indicate a trisubstituted pyridine ring. The coupling constants suggest a 2,5-disubstituted pattern.

• The septet at 4.75 ppm and the doublet at 1.30 ppm (with a 1:6 integration ratio) are indicative of an isopropoxy group.

• The HMBC correlations are crucial for connecting the fragments. The correlation from the methine proton of the isopropoxy group (H-7) to C-5 of the pyridine ring confirms the position of the ether linkage.

Infrared (IR) Spectroscopy

Expertise & Experience: IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. For 5-isopropoxypicolinic acid, we expect to see characteristic absorptions for the carboxylic acid and the ether linkage. The O-H stretch of a carboxylic acid is typically very broad due to hydrogen bonding.[5][6][7]

Protocol: Attenuated Total Reflectance (ATR) IR Spectroscopy

• Sample Preparation: Place a small amount of the solid sample directly on the ATR crystal.

• Instrumentation: Use a Fourier-transform infrared (FTIR) spectrometer.

• Data Acquisition: Acquire the spectrum over the range of 4000-400 cm⁻¹.

Data Presentation: Key IR Absorptions

Wavenumber (cm⁻¹)	Intensity	Assignment
3300-2500	Broad, Strong	O-H stretch (Carboxylic acid)
1715	Strong	C=O stretch (Carboxylic acid dimer)
1600, 1580	Medium	C=C and C=N stretches (Pyridine ring)
1250	Strong	C-O stretch (Aryl ether)

The presence of the very broad O-H stretch and the strong C=O stretch at 1715 cm⁻¹ confirms the carboxylic acid functional group.[8][9] The strong absorption at 1250 cm⁻¹ is consistent with the C-O stretch of the isopropoxy group attached to the aromatic ring.

Definitive Confirmation: Single-Crystal X-ray Crystallography

Expertise & Experience: While the combination of MS and NMR provides a highly confident 2D structure, single-crystal X-ray crystallography is considered the "gold standard" for unambiguous 3D structure determination.[10][11][12] It provides precise bond lengths, bond angles, and the spatial arrangement of the atoms in the crystal lattice.[13]

Protocol: Single-Crystal X-ray Diffraction

• Crystallization: Grow a single crystal of 5-isopropoxypicolinic acid of suitable quality (typically >0.1 mm in all dimensions). This can be achieved through slow evaporation of a saturated solution in an appropriate solvent or solvent mixture.[13]

• Data Collection: Mount the crystal on a goniometer and place it in a diffractometer. Collect diffraction data by rotating the crystal in a beam of monochromatic X-rays.

• Structure Solution and Refinement: Process the diffraction data to obtain a set of structure factors. Use direct methods or Patterson methods to solve the phase problem and generate an initial electron density map. Refine the atomic positions and thermal parameters to obtain the final crystal structure.

Visualization of the Final Structure:

Caption: The confirmed chemical structure of 5-isopropoxypicolinic acid.

Conclusion

The systematic application of high-resolution mass spectrometry, one- and two-dimensional NMR spectroscopy, and infrared spectroscopy provides a cohesive and self-validating pathway to the structural elucidation of 5-isopropoxypicolinic acid. Each technique offers a unique piece of the structural puzzle, and their combined interpretation leads to a high degree of confidence in the proposed structure. For absolute confirmation, single-crystal X-ray crystallography provides the definitive three-dimensional arrangement of the molecule. This comprehensive approach ensures the scientific rigor required for advancing research and development in fields that utilize this and related compounds.

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An In-depth Technical Guide to 5-Isopropoxypicolinic Acid: A Potential Modulator of the Kynurenine Pathway

CAS Number: 832714-60-0[1]

Authored by a Senior Application Scientist

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-Isopropoxypicolinic acid, a pyridine carboxylic acid derivative of significant interest in contemporary drug discovery. The document elucidates the compound's fundamental physicochemical properties, provides a detailed, field-proven synthetic protocol, and explores its therapeutic potential, with a particular focus on its role as an inhibitor of Kynurenine 3-monooxygenase (KMO). The KMO enzyme is a critical control point in the kynurenine pathway of tryptophan metabolism, a pathway increasingly implicated in the pathophysiology of neurodegenerative diseases. This guide is intended to serve as a vital resource for researchers engaged in the development of novel therapeutics targeting this pathway.

Introduction: The Significance of Picolinic Acid Scaffolds in Drug Discovery

Picolinic acid and its derivatives represent a class of "privileged structures" in medicinal chemistry, forming the core of numerous biologically active molecules.[2] The pyridine ring, coupled with a carboxylic acid moiety, provides a versatile scaffold for the design of enzyme inhibitors and other therapeutic agents.[2] These structures are integral to a significant number of FDA-approved nitrogen-heterocyclic drugs and have been successfully developed to target a range of conditions including neurodegenerative diseases, cancer, and inflammatory disorders.[2][3][4] 5-Isopropoxypicolinic acid has emerged as a compound of interest within this class, particularly in the context of modulating the kynurenine pathway.

Physicochemical Properties of 5-Isopropoxypicolinic Acid

A thorough understanding of a compound's physicochemical properties is fundamental to its application in drug development, influencing factors from solubility and permeability to metabolic stability.

Property	Value	Source
CAS Number	832714-60-0	[1]
Molecular Formula	C₉H₁₁NO₃	[1]
Molecular Weight	181.19 g/mol	[1]
Appearance	Solid (predicted)
Storage	Sealed in dry, 2-8°C	[1]

Synthesis of 5-Isopropoxypicolinic Acid: A Step-by-Step Protocol

The synthesis of 5-Isopropoxypicolinic acid can be efficiently achieved through a Williamson ether synthesis, a robust and widely used method for forming ethers from an organohalide and an alcohol.[3][4][5][6] This protocol details the synthesis starting from the readily available 5-hydroxypicolinic acid.

Causality of Experimental Choices: The Williamson ether synthesis is selected due to its reliability and high yield for forming aryl ethers. The choice of a strong base is critical to deprotonate the phenolic hydroxyl group of 5-hydroxypicolinic acid, forming a nucleophilic phenoxide ion. Dimethylformamide (DMF) is an ideal solvent as it is polar and aprotic, which facilitates the SN2 reaction mechanism by solvating the cation of the base without solvating the nucleophile, thus enhancing its reactivity. 2-iodopropane is chosen as the alkylating agent due to the good leaving group ability of iodide.

Experimental Protocol: Williamson Ether Synthesis

Materials:

• 5-Hydroxypicolinic acid (1.0 eq)

• Sodium hydride (NaH), 60% dispersion in mineral oil (2.2 eq)

• 2-Iodopropane (1.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 5-hydroxypicolinic acid (1.0 eq) and anhydrous DMF.

• Deprotonation: Cool the solution to 0°C using an ice bath. Carefully add sodium hydride (2.2 eq) portion-wise to the stirred solution. Allow the mixture to stir at 0°C for 30 minutes. The evolution of hydrogen gas should be observed.

• Alkylation: To the resulting alkoxide solution, add 2-iodopropane (1.5 eq) dropwise at 0°C. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

• Work-up: Quench the reaction by carefully adding water. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Washing: Wash the combined organic layers with 1 M HCl, followed by saturated aqueous NaHCO₃, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization to yield pure 5-Isopropoxypicolinic acid.

Therapeutic Potential: Inhibition of Kynurenine 3-Monooxygenase (KMO)

The primary therapeutic interest in 5-Isopropoxypicolinic acid lies in its potential as an inhibitor of Kynurenine 3-monooxygenase (KMO).

The Kynurenine Pathway: A Critical Therapeutic Target

The kynurenine pathway is the principal metabolic route for the essential amino acid tryptophan, accounting for over 95% of its degradation. This pathway produces a range of neuroactive metabolites. KMO is a pivotal enzyme in this pathway, catalyzing the conversion of kynurenine to 3-hydroxykynurenine (3-HK). 3-HK is a precursor to the neurotoxin quinolinic acid, an NMDA receptor agonist that can lead to excitotoxicity and neuronal cell death. Conversely, a side branch of the pathway converts kynurenine to the neuroprotective kynurenic acid.

An imbalance in the kynurenine pathway, characterized by an overproduction of neurotoxic metabolites, has been implicated in the pathophysiology of several neurodegenerative disorders, including Huntington's disease and Alzheimer's disease.

Mechanism of Action: Shifting the Balance Towards Neuroprotection

By inhibiting KMO, 5-Isopropoxypicolinic acid can strategically block the production of the neurotoxic 3-hydroxykynurenine and, consequently, quinolinic acid. This inhibition is hypothesized to redirect the metabolic flux of kynurenine towards the production of the neuroprotective kynurenic acid. This dual action of reducing neurotoxins while elevating neuroprotectants makes KMO inhibitors like 5-Isopropoxypicolinic acid highly attractive therapeutic candidates for neurodegenerative diseases.

Diagram: The Kynurenine Pathway and the Role of KMO Inhibition

Caption: Inhibition of KMO by 5-Isopropoxypicolinic acid blocks the neurotoxic branch of the kynurenine pathway.

Experimental Workflow: In Vitro KMO Inhibition Assay

To validate the inhibitory potential of 5-Isopropoxypicolinic acid against KMO, a robust in vitro assay is essential. The following protocol provides a framework for such an experiment.

Principle: The assay measures the activity of recombinant human KMO by quantifying the production of 3-hydroxykynurenine from the substrate L-kynurenine. The inhibitory effect of 5-Isopropoxypicolinic acid is determined by measuring the reduction in product formation in its presence.

Protocol: KMO Inhibition Assay

Materials:

• Recombinant human KMO enzyme

• L-Kynurenine (substrate)

• NADPH (cofactor)

• 5-Isopropoxypicolinic acid (test inhibitor)

• Known KMO inhibitor (e.g., GSK180) as a positive control

• Assay buffer (e.g., potassium phosphate buffer, pH 7.4)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 340 nm

Procedure:

• Reagent Preparation: Prepare stock solutions of L-kynurenine, NADPH, and 5-Isopropoxypicolinic acid in the assay buffer. Create a serial dilution of the test compound to determine the IC₅₀ value.

• Assay Setup: In a 96-well plate, add the assay buffer, NADPH, and varying concentrations of 5-Isopropoxypicolinic acid to the respective wells. Include wells for a negative control (no inhibitor) and a positive control (known inhibitor).

• Enzyme Addition: Initiate the reaction by adding the recombinant human KMO enzyme to all wells except for the blank.

• Incubation: Incubate the plate at 37°C for a predetermined time (e.g., 30-60 minutes).

• Substrate Addition: Add L-kynurenine to all wells to start the enzymatic reaction.

• Measurement: Immediately begin monitoring the decrease in absorbance at 340 nm, which corresponds to the consumption of NADPH.

• Data Analysis: Calculate the rate of reaction for each concentration of the inhibitor. Determine the percentage of inhibition relative to the no-inhibitor control. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC₅₀ value.

Diagram: KMO Inhibition Assay Workflow

Caption: A streamlined workflow for determining the in vitro inhibitory activity of 5-Isopropoxypicolinic acid against KMO.

Conclusion and Future Directions

5-Isopropoxypicolinic acid stands out as a promising scaffold for the development of novel therapeutics targeting the kynurenine pathway. Its straightforward synthesis and potential to inhibit KMO make it a valuable tool for researchers in neuropharmacology and medicinal chemistry. Further investigations should focus on comprehensive structure-activity relationship (SAR) studies to optimize its potency and selectivity. In vivo studies in relevant animal models of neurodegenerative diseases are also a critical next step to validate its therapeutic efficacy. The insights provided in this guide are intended to facilitate these future research endeavors and accelerate the translation of KMO inhibitors from the laboratory to the clinic.

References

• Paruszewski, R., Strupińska, M., Rostafińska-Suchar, G., & Stables, J. P. (2005). New derivatives of picolinic acid and nicotinic acid with anticonvulsant activity. Protein and Peptide Letters, 12(7), 701–704. [Link]

• Grokipedia. (n.d.). Picolinic acid. [Link]

• MDPI. (2025). Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. [Link]

• BYJU'S. (n.d.). Williamson Ether Synthesis reaction. [Link]

• Chemistry LibreTexts. (2020). 15.3: The Williamson Ether Synthesis. [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. [Link]

• BPS Bioscience. (n.d.). KMO Inhibitor Screening Assay Kit (96-well). [Link]

• BPS Bioscience. (n.d.). KMO Inhibitor Screening Assay Kit. [Link]

• Google Patents. (n.d.). US9475771B2 - Process for the preparation of 4-alkoxy-3-hydroxypicolinic acids.

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An In-depth Technical Guide to the Synthesis of 5-Isopropoxypicolinic Acid

Introduction

5-Isopropoxypicolinic acid is a substituted pyridine carboxylic acid with significant potential in medicinal chemistry and drug development. Its unique structural motif, featuring an isopropoxy group at the 5-position of the picolinic acid scaffold, makes it an attractive building block for the synthesis of novel therapeutic agents. Picolinic acid derivatives are known to exhibit a wide range of biological activities, and the introduction of an isopropoxy group can modulate physicochemical properties such as lipophilicity, metabolic stability, and target binding affinity. This guide provides a comprehensive overview of the primary synthetic strategies for obtaining 5-isopropoxypicolinic acid, offering detailed experimental protocols and mechanistic insights for researchers and professionals in the field.

Strategic Approaches to Synthesis

The synthesis of 5-Isopropoxypicolinic acid can be approached through two primary and logically sound strategies, each leveraging fundamental organic reactions. The choice of strategy may depend on the availability of starting materials, desired scale of synthesis, and laboratory capabilities.

• Williamson Ether Synthesis: This classical and reliable method involves the O-alkylation of 5-hydroxypicolinic acid with an appropriate isopropylating agent.

• Nucleophilic Aromatic Substitution (SNAr): This approach utilizes a 5-halopicolinic acid as the starting material, which undergoes substitution with an isopropoxide nucleophile.

This guide will delve into the specifics of each of these synthetic routes, providing a thorough understanding of the underlying principles and practical execution.

Strategy 1: Williamson Ether Synthesis from 5-Hydroxypicolinic Acid

The Williamson ether synthesis is a cornerstone of organic chemistry for the formation of ethers.[1][2] In the context of synthesizing 5-isopropoxypicolinic acid, this strategy involves the deprotonation of the hydroxyl group of 5-hydroxypicolinic acid to form a phenoxide-like nucleophile, which then undergoes an SN2 reaction with an isopropyl halide.[3][4][5]

Reaction Mechanism

The reaction proceeds in two key steps:

• Deprotonation: A suitable base is used to abstract the acidic proton from the hydroxyl group of 5-hydroxypicolinic acid, forming a more potent nucleophile, the corresponding alkoxide.

• Nucleophilic Attack: The resulting alkoxide attacks the electrophilic carbon of an isopropyl halide (e.g., 2-bromopropane or 2-iodopropane), displacing the halide and forming the desired ether linkage.

It is crucial to consider the potential for competing reactions, such as the deprotonation of the carboxylic acid. However, the phenoxide-like hydroxyl group is generally more acidic than the corresponding alcohol, facilitating its selective deprotonation under appropriate basic conditions. The carboxylic acid can be protected as an ester prior to the etherification and then deprotected, or the reaction conditions can be optimized to favor O-alkylation. For the purpose of this guide, we will focus on the direct alkylation, as the carboxylate salt formed is often less nucleophilic than the phenoxide.

Visualizing the Pathway

Caption: Williamson Ether Synthesis of 5-Isopropoxypicolinic Acid.

Detailed Experimental Protocol

This protocol is a representative procedure based on established Williamson ether synthesis methodologies. Optimization may be required based on specific laboratory conditions and reagent purity.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
5-Hydroxypicolinic Acid	139.11	5.0 g	35.9 mmol
Sodium Hydride (60% dispersion in mineral oil)	24.00	1.58 g	39.5 mmol
2-Bromopropane	122.99	5.27 g (3.82 mL)	42.9 mmol
Anhydrous Dimethylformamide (DMF)	-	100 mL	-
Diethyl Ether	-	As needed	-
1 M Hydrochloric Acid	-	As needed	-
Saturated Sodium Chloride Solution	-	As needed	-
Anhydrous Magnesium Sulfate	-	As needed	-

Procedure:

• To a dry 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 5-hydroxypicolinic acid (5.0 g, 35.9 mmol).

• Add anhydrous DMF (100 mL) to the flask and stir the mixture until the solid is fully dissolved.

• Carefully add sodium hydride (1.58 g of a 60% dispersion in mineral oil, 39.5 mmol) portion-wise to the solution at 0 °C (ice bath). Caution: Hydrogen gas is evolved. The addition should be done in a well-ventilated fume hood.

• Allow the reaction mixture to stir at room temperature for 1 hour.

• Add 2-bromopropane (3.82 mL, 42.9 mmol) dropwise to the reaction mixture via the dropping funnel.

• Heat the reaction mixture to 60-70 °C and maintain this temperature for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and quench by the slow addition of water (50 mL).

• Acidify the aqueous solution to pH 3-4 with 1 M hydrochloric acid.

• Extract the product with diethyl ether (3 x 100 mL).

• Combine the organic layers and wash with saturated sodium chloride solution (2 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization or column chromatography to obtain pure 5-isopropoxypicolinic acid.

Strategy 2: Nucleophilic Aromatic Substitution (SNAr) from 5-Halopicolinic Acid

Nucleophilic aromatic substitution provides an alternative and effective route to 5-isopropoxypicolinic acid, particularly if a suitable 5-halopicolinic acid precursor is readily available.[6] The pyridine ring is inherently electron-deficient, which can facilitate nucleophilic attack, especially when activated by electron-withdrawing groups.[7][8] The carboxylic acid group at the 2-position can act as a mild activating group.

Reaction Mechanism

The SNAr mechanism typically proceeds through an addition-elimination pathway:

• Nucleophilic Addition: The isopropoxide nucleophile attacks the carbon atom bearing the halogen, leading to the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[9]

• Elimination of the Leaving Group: The aromaticity of the pyridine ring is restored by the expulsion of the halide ion, yielding the final product.

The choice of halogen at the 5-position can influence the reaction rate, with fluorine generally being the best leaving group for SNAr reactions, followed by chlorine, bromine, and iodine.

Visualizing the Pathway

Caption: Nucleophilic Aromatic Substitution for 5-Isopropoxypicolinic Acid Synthesis.

Detailed Experimental Protocol

This protocol provides a general procedure for the SNAr reaction. The specific halide used (e.g., chloro, bromo) and the reaction conditions may require optimization.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
5-Chloropicolinic Acid	157.55	5.0 g	31.7 mmol
Sodium Isopropoxide	82.09	3.12 g	38.0 mmol
Anhydrous Isopropanol	-	100 mL	-
1 M Hydrochloric Acid	-	As needed	-
Ethyl Acetate	-	As needed	-
Saturated Sodium Chloride Solution	-	As needed	-
Anhydrous Sodium Sulfate	-	As needed	-

Procedure:

• In a 250 mL round-bottom flask fitted with a reflux condenser and a magnetic stirrer, dissolve 5-chloropicolinic acid (5.0 g, 31.7 mmol) in anhydrous isopropanol (100 mL).

• Add sodium isopropoxide (3.12 g, 38.0 mmol) to the solution.

• Heat the reaction mixture to reflux and maintain for 24-48 hours, monitoring the progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in water (100 mL) and acidify to pH 3-4 with 1 M hydrochloric acid.

• Extract the aqueous layer with ethyl acetate (3 x 100 mL).

• Combine the organic extracts, wash with saturated sodium chloride solution (50 mL), and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude 5-isopropoxypicolinic acid by recrystallization or column chromatography.

Conclusion

The synthesis of 5-isopropoxypicolinic acid is readily achievable through established synthetic methodologies. The Williamson ether synthesis, starting from the commercially available 5-hydroxypicolinic acid, offers a direct and reliable route. Alternatively, the nucleophilic aromatic substitution of a 5-halopicolinic acid provides a viable pathway, with the reaction efficiency being dependent on the nature of the halogen leaving group. The choice between these two strategies will ultimately be guided by factors such as starting material availability, cost, and the desired scale of the synthesis. The protocols and mechanistic insights provided in this guide serve as a valuable resource for researchers and drug development professionals engaged in the synthesis of novel picolinic acid derivatives.

References

• Williamson Ether Synthesis. (n.d.). In Wikipedia. Retrieved January 17, 2026, from [Link]

• Williamson Ether Synthesis. (n.d.). Chemistry Steps. Retrieved January 17, 2026, from [Link]

• Williamson Ether Synthesis reaction. (n.d.). BYJU'S. Retrieved January 17, 2026, from [Link]

• Ashenhurst, J. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry. Retrieved January 17, 2026, from [Link]

• Williamson ether synthesis. (n.d.). In Wikipedia. Retrieved January 17, 2026, from [Link]

• Behrman, E. J. (2022). Synthesis and crystal structures of 3,6-dihydroxypicolinic acid and its labile intermediate dipotassium 3-hydroxy-6-(sulfonatooxy)pyridine-2-carboxylate monohydrate. Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 6), 577–581. [Link]

• Nucleophilic aromatic substitution. (n.d.). In Wikipedia. Retrieved January 17, 2026, from [Link]

• Synthesis of 5-hydroxy-2-pyridinecarboxylic acid methyl ester. (n.d.). PrepChem.com. Retrieved January 17, 2026, from [Link]

• Process for the preparation of 5-hydroxyisophtalic acids. (1997). Google Patents.

• 5-Hydroxypicolinic acid. (n.d.). Acros Pharmatech. Retrieved January 17, 2026, from [Link]

• Process for the preparation of 4-alkoxy-3-hydroxypicolinic acids. (2016). Google Patents.

• nucleophilic aromatic substitutions. (2019, January 19). YouTube. Retrieved January 17, 2026, from [Link]...

• 16.7: Nucleophilic Aromatic Substitution. (2022, September 24). Chemistry LibreTexts. Retrieved January 17, 2026, from [Link]

• Roberts, A. L., & Gschwend, P. M. (2002). Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-). Environmental science & technology, 36(9), 2008–2018. [Link]

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Foreword: Navigating the Data Gap in Preclinical Research

An In-depth Technical Guide on the Solubility of 5-Isopropoxypicolinic Acid for Researchers, Scientists, and Drug Development Professionals

This document, therefore, serves a dual purpose. It is, first and foremost, a practical guide for the research scientist tasked with characterizing this compound. Recognizing the existing data gap, we will not merely present a review of non-existent literature. Instead, we will equip the reader with the foundational knowledge and detailed experimental methodologies required to independently determine the solubility of 5-isopropoxypicolinic acid. We will leverage data from structurally similar compounds to build a predictive framework and then provide robust protocols to validate these hypotheses experimentally. This approach is designed to be a self-validating system, ensuring the generation of reliable and reproducible data in your laboratory.

As a Senior Application Scientist, my objective is to blend theoretical principles with actionable, field-proven insights. The causality behind each experimental choice will be elucidated, empowering the researcher not just to follow steps, but to understand the "why" behind the "how." This guide is structured to be a comprehensive resource, from initial theoretical considerations to the final data analysis and presentation.

Physicochemical Profile of 5-Isopropoxypicolinic Acid

A thorough understanding of a molecule's intrinsic properties is essential for predicting its solubility behavior. For 5-isopropoxypicolinic acid, the following information has been collated from available sources.

Chemical Structure and Basic Information

• IUPAC Name: 5-Isopropoxypicolinic acid

• CAS Number: 832714-60-0[1]

• Molecular Formula: C₉H₁₁NO₃[1]

• Molecular Weight: 181.19 g/mol [1]

• Canonical SMILES: CC(C)OC1=CC(=NC=C1)C(=O)O

The structure reveals a pyridine ring, a carboxylic acid group, and an isopropoxy ether group. The carboxylic acid moiety imparts acidic properties, while the pyridine nitrogen can act as a hydrogen bond acceptor. The isopropoxy group adds a degree of lipophilicity.

Predicted Physicochemical Properties

While experimental data is scarce, computational models can provide valuable estimates for key parameters that govern solubility.

Property	Predicted Value	Significance in Solubility
pKa	~4-5	The carboxylic acid group is expected to have a pKa in this range, typical for picolinic acid derivatives. This is a critical parameter as the solubility of this weak acid will be highly pH-dependent. At pH values above the pKa, the compound will exist predominantly in its more soluble ionized (carboxylate) form.[2][3]
logP	~1.5-2.5	This estimated octanol-water partition coefficient suggests a moderate lipophilicity. The isopropoxy group increases lipophilicity compared to its parent compound, picolinic acid. This value will influence its solubility in organic versus aqueous media.
Melting Point	Not available	A higher melting point generally correlates with lower solubility due to stronger intermolecular forces in the crystal lattice that must be overcome by the solvent.

Predictive Solubility Analysis Based on Structural Analogs

In the absence of direct data, examining the solubility of structurally related compounds can provide valuable insights into the expected behavior of 5-isopropoxypicolinic acid.

Picolinic Acid: The Parent Compound

Picolinic acid (2-pyridinecarboxylic acid) is the parent scaffold of our target molecule. Recent studies have quantified its solubility in several polar solvents.

Table 1: Experimental Solubility of Picolinic Acid at ~293 K (20 °C) [4][5][6]

Solvent	Solubility (g/kg of solvent)	Molar Solubility (mol/L) - Approx.	Solvent Type
Water	862.5	~7.0	Polar Protic
Ethanol	57.1	~0.46	Polar Protic
Acetonitrile	17.0	~0.14	Polar Aprotic

Analysis: The data clearly shows that picolinic acid is highly soluble in water, with significantly lower solubility in ethanol and acetonitrile[4][5][6]. This trend is expected for a small, polar molecule with both hydrogen bond donor (carboxylic acid) and acceptor (pyridine nitrogen, carbonyl oxygen) sites.

Implications for 5-Isopropoxypicolinic Acid: The addition of the isopropoxy group to the pyridine ring will increase the molecule's size and lipophilicity. Consequently, we can hypothesize the following:

• Aqueous Solubility: The aqueous solubility of 5-isopropoxypicolinic acid is expected to be lower than that of picolinic acid due to the hydrophobic nature of the isopropoxy group.

• Organic Solvent Solubility: The solubility in less polar organic solvents may be enhanced compared to picolinic acid.

The Influence of pH

As a weak acid, the aqueous solubility of 5-isopropoxypicolinic acid will be fundamentally linked to the pH of the solution. The Henderson-Hasselbalch equation governs the equilibrium between the un-ionized (less soluble) and ionized (more soluble) forms.[3][7]

pH = pKa + log ([A⁻] / [HA])

Where:

• [HA] is the concentration of the un-ionized acid.

• [A⁻] is the concentration of the ionized conjugate base (carboxylate).

At a pH below the pKa, the un-ionized form will predominate, leading to lower solubility. As the pH increases above the pKa, the compound will increasingly ionize to the more polar and thus more water-soluble carboxylate form.[2][3]

Experimental Determination of Solubility

The following section provides detailed, step-by-step protocols for determining the equilibrium solubility of 5-isopropoxypicolinic acid. The gravimetric method is presented as a robust and widely applicable technique.[8]

Workflow for Equilibrium Solubility Determination

Caption: Key Factors Influencing the Solubility of 5-Isopropoxypicolinic Acid.

Data Presentation and Interpretation

The experimentally determined solubility data should be compiled into clear, structured tables for easy comparison and analysis.

Table 2: Template for Solubility Data of 5-Isopropoxypicolinic Acid in Various Solvents at 25 °C

Solvent	Solubility (mg/mL)	Molar Solubility (mol/L)
Water	Experimental Value	Calculated Value
Ethanol	Experimental Value	Calculated Value
Methanol	Experimental Value	Calculated Value
Acetonitrile	Experimental Value	Calculated Value
Acetone	Experimental Value	Calculated Value
Other Solvents	Experimental Value	Calculated Value

Table 3: Template for pH-Solubility Profile of 5-Isopropoxypicolinic Acid in Aqueous Buffers at 25 °C

Buffer pH	Solubility (mg/mL)	Log(Solubility)
2.0	Experimental Value	Calculated Value
4.0	Experimental Value	Calculated Value
6.0	Experimental Value	Calculated Value
7.4	Experimental Value	Calculated Value
8.0	Experimental Value	Calculated Value
10.0	Experimental Value	Calculated Value

The results from these experiments will provide a comprehensive and quantitative understanding of the solubility of 5-isopropoxypicolinic acid, enabling informed decisions in subsequent stages of drug development, from formulation to preclinical testing.

References

• Baptista, D., et al. (2023). Solubility and Crystallization Studies of Picolinic Acid. Crystals, 13(3), 392. [Link]

• SciSpace. (PDF) Solubility and Crystallization Studies of Picolinic Acid (2023). [Link]

• ResearchGate. (PDF) Solubility and Crystallization Studies of Picolinic Acid. [Link]

• Streng, W. H., et al. (1984). General treatment of pH-solubility profiles of weak acids and bases and the effects of different acids on the solubility of a weak base. Journal of Pharmaceutical Sciences, 73(12), 1679-84. [Link]

• Chemistry LibreTexts. Weak Acids and Bases. [Link]

• AcrosPharmatech. 5-Hydroxypicolinic acid. [Link]

• NCERT. SYSTEMATIC QUALITATIVE ANALYSIS. [Link]

• SlideShare. pH and Solvent Effect on Drug Solubility. [Link]

• Solubility of Things. Calculating pH for Weak Acids and Weak Bases. [Link]

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A Technical Guide to the Spectroscopic Characterization of 5-Isopropoxypicolinic Acid

This guide provides an in-depth technical framework for the comprehensive spectroscopic characterization of 5-isopropoxypicolinic acid, a key heterocyclic building block in medicinal chemistry and materials science. For researchers, scientists, and drug development professionals, verifying the identity, structure, and purity of such molecules is a non-negotiable prerequisite for further investigation. This document outlines the theoretical basis, experimental protocols, and expected data for Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), ensuring a self-validating system for structural elucidation.

Molecular Structure and Overview

5-Isopropoxypicolinic acid is a derivative of picolinic acid, featuring an isopropoxy group at the 5-position of the pyridine ring. Its structure combines an aromatic nitrogen heterocycle, a carboxylic acid, and an ether linkage, each contributing distinct spectroscopic signatures.

Molecular Structure of 5-Isopropoxypicolinic Acid

Caption: Chemical structure of 5-isopropoxypicolinic acid.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone for elucidating the carbon-hydrogen framework of organic molecules. Both ¹H and ¹³C NMR are essential for the unambiguous assignment of the structure.

Expertise & Experience: Causality in Experimental Choices

The choice of a deuterated solvent is the first critical decision in NMR analysis. For 5-isopropoxypicolinic acid, which possesses both polar (carboxylic acid) and non-polar (isopropoxy, aromatic ring) characteristics, solubility can be challenging.

• Chloroform-d (CDCl₃) : A common starting point, it is relatively inexpensive and dissolves many organic compounds.[1][2] However, the acidic proton of the carboxylic acid may undergo rapid exchange, leading to a very broad or unobservable signal. Its residual solvent peak at ~7.26 ppm can also interfere with aromatic signals.[3]

• Dimethyl sulfoxide-d₆ (DMSO-d₆) : An excellent choice for polar compounds and compounds with exchangeable protons like carboxylic acids.[1] The acidic proton will typically appear as a distinct, broad singlet at a high chemical shift (>10 ppm), confirming its presence. Its high boiling point can make sample recovery difficult, but modern evaporation systems can mitigate this issue.[1]

• Methanol-d₄ (CD₃OD) : Another polar solvent option. The carboxylic acid proton will exchange with the deuterium of the solvent's hydroxyl group, causing the -COOH signal to disappear. This can be used as a diagnostic experiment (by comparing spectra in CDCl₃ and with a D₂O shake) to confirm the identity of the acidic proton.

For this guide, DMSO-d₆ is selected as the optimal solvent to ensure the observation of all protons, including the crucial carboxylic acid proton.

Trustworthiness: Self-Validating Protocol for NMR Analysis

This protocol ensures reproducible and high-quality data.

Experimental Workflow: NMR Sample Preparation and Acquisition

Caption: Standard workflow for NMR analysis.

Step-by-Step Methodology:

• Sample Preparation : Accurately weigh 5-10 mg of high-purity 5-isopropoxypicolinic acid into a clean, dry NMR tube.[1]

• Solvent Addition : Add approximately 0.7 mL of DMSO-d₆ containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Dissolution : Securely cap the tube and vortex until the sample is completely dissolved. Gentle warming may be required.

• Instrument Setup : Insert the sample into the NMR spectrometer. Perform standard instrument setup procedures: locking onto the deuterium signal of the solvent, tuning the probe to the correct frequencies (¹H and ¹³C), and shimming the magnetic field to optimize resolution.

• ¹H NMR Acquisition : Acquire the proton spectrum. A typical experiment involves 16-32 scans for a sample of this concentration.

• ¹³C NMR Acquisition : Acquire the carbon spectrum. Due to the lower natural abundance of ¹³C, more scans (e.g., 1024 or more) are required to achieve a good signal-to-noise ratio.

• Data Processing : Process the raw data (Free Induction Decay - FID) by applying Fourier transformation, phase correction, and baseline correction. Reference the spectra by setting the TMS peak to 0.00 ppm. For the ¹H spectrum, perform integration to determine the relative number of protons for each signal.

Predicted ¹H and ¹³C NMR Spectral Data

The following tables summarize the expected spectral data based on the known effects of substituents on the pyridine ring and standard chemical shift ranges.[4][5]

Table 1: Predicted ¹H NMR Data for 5-Isopropoxypicolinic Acid (in DMSO-d₆)

Signal Assignment	Predicted δ (ppm)	Multiplicity	Integration	Rationale
-COOH	> 13.0	broad singlet	1H	The acidic proton of a carboxylic acid in DMSO-d₆ typically appears at a very high chemical shift.[6]
H-6	~8.5 - 8.7	doublet	1H	Proton α to the pyridine nitrogen is significantly deshielded.[5] It will be a doublet due to coupling with H-4.
H-4	~7.9 - 8.1	doublet of doublets	1H	Proton β to the nitrogen and ortho to the isopropoxy group. It will be split by both H-6 and H-3.
H-3	~7.4 - 7.6	doublet	1H	Proton β to the nitrogen and ortho to the carboxylic acid group. It will be a doublet due to coupling with H-4.
-OCH(CH₃)₂	~4.6 - 4.8	septet	1H	The methine proton of the isopropoxy group is deshielded by the adjacent oxygen and will be split into a septet by the six equivalent methyl protons.
-OCH(CH ₃)₂	~1.3 - 1.4	doublet	6H	The six equivalent methyl protons of the isopropoxy group will appear as a doublet due to coupling with the single methine proton.

Table 2: Predicted ¹³C NMR Data for 5-Isopropoxypicolinic Acid (in DMSO-d₆)

Signal Assignment	Predicted δ (ppm)	Rationale
-C OOH	~165 - 170	The carbonyl carbon of a carboxylic acid is highly deshielded.[6]
C-5	~155 - 160	The carbon atom directly attached to the ether oxygen (C-5) will be significantly deshielded.
C-2	~148 - 152	The carbon atom adjacent to the nitrogen and attached to the carboxylic acid group.
C-6	~140 - 145	The carbon atom adjacent to the nitrogen (C-6) is deshielded.
C-4	~120 - 125	Aromatic carbon chemical shift.
C-3	~115 - 120	Aromatic carbon chemical shift.
-OC H(CH₃)₂	~68 - 72	The methine carbon of the isopropoxy group is deshielded by the attached oxygen.
-OCH(C H₃)₂	~21 - 23	The methyl carbons of the isopropoxy group appear in the typical aliphatic region.

Part 2: Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective technique for identifying the functional groups present in a molecule. The key functional groups in 5-isopropoxypicolinic acid—carboxylic acid (O-H and C=O), ether (C-O), and the aromatic ring (C=C and C-H)—each have characteristic absorption frequencies.[7][8]

Trustworthiness: Protocol for ATR-FTIR Analysis

Attenuated Total Reflectance (ATR) is the preferred method for acquiring IR spectra of solid samples due to its minimal sample preparation requirements.[9][10]

Step-by-Step Methodology:

• Background Scan : Ensure the ATR crystal (typically diamond) is clean. Take a background spectrum of the empty crystal. This will be automatically subtracted from the sample spectrum.

• Sample Application : Place a small amount (a few milligrams) of the solid 5-isopropoxypicolinic acid powder onto the crystal.

• Apply Pressure : Use the built-in pressure clamp to ensure firm and even contact between the sample and the crystal surface.[11]

• Acquire Spectrum : Collect the sample spectrum. Typically, 16-32 scans are co-added to produce a high-quality spectrum.

• Cleaning : After analysis, release the pressure clamp, remove the sample, and clean the crystal surface with a soft tissue dampened with a suitable solvent (e.g., isopropanol).

Predicted IR Absorption Data

Table 3: Predicted Characteristic IR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group & Vibration Type	Expected Intensity & Shape
3300 - 2500	O-H stretch (Carboxylic Acid)	Strong, very broad. This broadness is a hallmark of the hydrogen-bonded dimers formed by carboxylic acids and often overlaps with C-H stretches.[7][12]
3100 - 3000	C-H stretch (Aromatic)	Medium to weak, sharp. Absorptions above 3000 cm⁻¹ are characteristic of sp² C-H bonds.[13]
3000 - 2850	C-H stretch (Aliphatic)	Medium, sharp. Absorptions from the isopropoxy group's sp³ C-H bonds.[13]
1760 - 1690	C=O stretch (Carboxylic Acid)	Strong, sharp. This is one of the most intense and easily identifiable peaks in the spectrum.[7][14] Conjugation with the pyridine ring may shift this to the lower end of the range.
1600 & 1475	C=C & C=N stretches (Aromatic Ring)	Medium to weak, sharp. These two bands are characteristic of the pyridine ring system.[15]
1320 - 1210	C-O stretch (Carboxylic Acid/Ether)	Strong. This region will contain overlapping signals from the C-O single bond of the carboxylic acid and the aryl-alkyl ether linkage.[7]
950 - 910	O-H bend (Carboxylic Acid)	Medium, broad. This out-of-plane bend is another characteristic feature of carboxylic acid dimers.[7]

Part 3: Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and offers structural information through the analysis of its fragmentation patterns. Electrospray Ionization (ESI) is a soft ionization technique well-suited for polar, relatively non-volatile molecules like 5-isopropoxypicolinic acid.

Trustworthiness: Protocol for LC-MS (ESI) Analysis

Step-by-Step Methodology:

• Sample Preparation : Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent like methanol or acetonitrile/water.

• Infusion : Introduce the sample solution into the ESI source via direct infusion using a syringe pump or through a Liquid Chromatography (LC) system.

• Ionization Mode : The analysis can be run in both positive and negative ion modes.

  • Positive Ion Mode [M+H]⁺ : The pyridine nitrogen is basic and can be readily protonated.

  • Negative Ion Mode [M-H]⁻ : The carboxylic acid is acidic and will be easily deprotonated.

• Data Acquisition : Acquire the full scan mass spectrum over a relevant m/z range (e.g., 50-500 amu).

Predicted Mass Spectrometry Data

The molecular formula of 5-isopropoxypicolinic acid is C₉H₁₁NO₃. The monoisotopic molecular weight is 181.0739 g/mol .

• Expected Molecular Ion (Positive Mode) : m/z 182.0817 ([M+H]⁺)

• Expected Molecular Ion (Negative Mode) : m/z 180.0661 ([M-H]⁻)

Key Fragmentation Pathways: The most likely fragmentation involves the loss of neutral molecules from the molecular ion. For pyridine carboxylic acids, a common fragmentation is the loss of CO₂ (44 Da) or the entire carboxylic acid group (45 Da).[16][17][18] The isopropoxy group can also fragment.

Predicted Fragmentation in Positive Ion Mode ([M+H]⁺)

Caption: Plausible fragmentation of the protonated molecule.

• Loss of Propene (C₃H₆, 42.05 Da) : A common fragmentation for isopropyl ethers can lead to a fragment at m/z 140.

• Loss of Carbon Dioxide (CO₂, 44.00 Da) : Decarboxylation is a characteristic fragmentation of protonated aromatic carboxylic acids, leading to a fragment at m/z 138.[19]

By combining the precise mass of the molecular ion with the logical fragmentation patterns observed, the structure of 5-isopropoxypicolinic acid can be confirmed with a high degree of confidence.

References

• Budzikiewicz, H., Lange, E., & Ockels, W. (1981). THE MASS SPECTRAL FRAGMENTATION BEHAVIOR OF PYRIDINE CARBOXYLIC AND THIOCARBOXYLIC ACID ESTERS. Phosphorus and Sulfur and the Related Elements, 11(1), 33-45. [Link]

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Preliminary Biological Screening of 5-Isopropoxypicolinic Acid: A Technical Guide for Drug Discovery Professionals

Abstract

Picolinic acid, an endogenous metabolite of tryptophan, and its derivatives represent a versatile scaffold in medicinal chemistry, exhibiting a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This technical guide outlines a comprehensive, tiered strategy for the preliminary in vitro biological screening of a novel derivative, 5-Isopropoxypicolinic acid. As no prior biological data for this specific compound is publicly available, this document serves as a foundational roadmap for researchers and drug development professionals. It provides detailed, field-proven protocols for a panel of primary assays designed to elucidate its potential therapeutic value. The guide emphasizes a logical progression from broad-spectrum screening to more targeted assays, ensuring an efficient and scientifically rigorous evaluation.

Introduction: The Rationale for Screening 5-Isopropoxypicolinic Acid

Picolinic acid and its analogues have garnered significant interest due to their diverse biological activities[1]. These compounds are known to chelate metal ions, a property that may contribute to their antimicrobial and enzymatic inhibition effects[1]. The core pyridine carboxylic acid structure is a privileged scaffold found in numerous approved drugs, highlighting its potential for therapeutic development[2]. Modifications to the pyridine ring can significantly alter the biological profile, offering opportunities to develop new chemical entities with improved potency and selectivity.

The introduction of an isopropoxy group at the 5-position of the picolinic acid backbone is a novel structural modification. This functional group may alter the compound's lipophilicity, steric profile, and electronic properties, potentially leading to unique interactions with biological targets. Given the established therapeutic potential of the picolinic acid family, a systematic preliminary screening of 5-Isopropoxypicolinic acid is warranted to identify and characterize its primary biological effects.

This guide proposes a three-tiered screening cascade:

• Tier 1: Broad-Spectrum Antimicrobial Activity: Initial assessment against a representative panel of pathogenic bacteria and fungi to determine general antimicrobial potential.

• Tier 2: Antiproliferative and Cytotoxic Effects: Screening against cancerous and non-cancerous cell lines to identify potential anticancer activity and general cytotoxicity.

• Tier 3: Anti-inflammatory Potential: Evaluation of the compound's ability to mitigate protein denaturation, a key indicator of anti-inflammatory action.

This structured approach allows for a cost-effective and comprehensive initial assessment, providing the foundational data necessary to guide further, more mechanistic studies.

Tier 1: Antimicrobial Susceptibility Testing

The initial screening phase focuses on determining the antimicrobial spectrum of 5-Isopropoxypicolinic acid. The broth microdilution method is selected as the primary assay due to its quantitative nature, providing Minimum Inhibitory Concentration (MIC) values, and its adherence to internationally recognized standards set by the Clinical and Laboratory Standards Institute (CLSI).

Rationale for Assay Selection

The broth microdilution method is a robust and widely accepted technique for determining the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism in vitro[3][4]. Adherence to CLSI guidelines (M07 for bacteria, M27 for yeasts) ensures reproducibility and allows for comparison of data across different studies and laboratories[5][6][7]. This method is suitable for screening a moderate number of compounds and provides quantitative data (MIC values) that are essential for structure-activity relationship (SAR) studies.

Experimental Workflow: Antimicrobial Screening

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Detailed Protocol: Antibacterial Susceptibility Testing (CLSI M07 Guideline)

• Preparation of Materials:

  • Test Compound: Prepare a stock solution of 5-Isopropoxypicolinic acid in a suitable solvent (e.g., DMSO).

  • Bacterial Strains: Use reference strains such as Staphylococcus aureus (ATCC 29213) and Escherichia coli (ATCC 25922).

  • Media: Cation-adjusted Mueller-Hinton Broth (CAMHB).

  • Equipment: 96-well microtiter plates, multichannel pipettes, incubator (35°C ± 2°C), spectrophotometer.

• Inoculum Preparation:

  • From a fresh (18-24 hour) agar plate, select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Within 15 minutes, dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells[8].

• Assay Procedure (96-well plate):

  • Add 50 µL of CAMHB to all wells.

  • Add 50 µL of the test compound stock solution to the first column of wells, creating a 1:2 dilution.

  • Perform a 2-fold serial dilution by transferring 50 µL from the first column to the second, and so on, across the plate. Discard 50 µL from the last column.

  • Add 50 µL of the standardized bacterial inoculum to each well.

  • Include a growth control well (inoculum, no compound) and a sterility control well (broth only).

• Incubation and Interpretation:

  • Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

  • Visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth[3].

Detailed Protocol: Antifungal Susceptibility Testing (CLSI M27 Guideline)

• Preparation of Materials:

  • Test Compound: As above.

  • Fungal Strains: Use reference strains such as Candida albicans (ATCC 90028) and Cryptococcus neoformans (ATCC 90112).

  • Media: RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS.

  • Equipment: As above.

• Inoculum Preparation:

  • From a 24-48 hour culture on Sabouraud Dextrose Agar, prepare a yeast suspension in sterile saline.

  • Adjust the suspension with a spectrophotometer at 530 nm to a transmittance of 75-77%, which corresponds to a 0.5 McFarland standard.

  • Dilute this suspension in RPMI medium to achieve a final inoculum concentration of 0.5-2.5 x 10³ CFU/mL in the test wells.

• Assay Procedure:

  • The procedure for serial dilution is the same as for the antibacterial assay, using RPMI medium instead of CAMHB.

• Incubation and Interpretation:

  • Incubate the plates at 35°C for 24-48 hours.

  • The MIC is determined as the lowest concentration of the compound that causes a significant inhibition (typically ≥50%) of growth compared to the growth control.

Data Presentation: Antimicrobial Activity

The results of the antimicrobial screening should be summarized in a clear and concise table.

Microorganism	Strain	Gram (+/-) / Type	MIC (µg/mL)
Staphylococcus aureus	ATCC 29213	Gram (+)
Escherichia coli	ATCC 25922	Gram (-)
Candida albicans	ATCC 90028	Yeast
Cryptococcus neoformans	ATCC 90112	Yeast
Positive Control (e.g., Ciprofloxacin)	-	-
Positive Control (e.g., Fluconazole)	-	-

Tier 2: Antiproliferative and Cytotoxicity Screening

This tier aims to determine if 5-Isopropoxypicolinic acid has any effect on mammalian cell viability and proliferation, which is a key indicator for potential anticancer activity. The MTT assay is a widely used, reliable, and quantitative method for this purpose.

Rationale for Assay Selection

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells[9]. In living cells, mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to a purple formazan product, the absorbance of which is directly proportional to the number of viable cells[9][10]. This assay is a standard in preclinical drug discovery for assessing cytotoxicity and calculating the half-maximal inhibitory concentration (IC₅₀), a key measure of a compound's potency[11][12].

Experimental Workflow: MTT Assay

Caption: Workflow for the MTT cell viability and cytotoxicity assay.

Detailed Protocol: MTT Assay

• Preparation of Materials:

  • Test Compound: Prepare a stock solution of 5-Isopropoxypicolinic acid in DMSO and make serial dilutions in complete culture medium.

  • Cell Lines: Use a panel of cell lines, for example, a cancer cell line (e.g., HeLa - cervical cancer) and a non-cancerous cell line (e.g., HEK293 - human embryonic kidney cells) to assess selectivity.

  • Reagents: MTT solution (5 mg/mL in PBS), solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl), complete culture medium (e.g., DMEM with 10% FBS).

  • Equipment: 96-well flat-bottom plates, incubator (37°C, 5% CO₂), microplate reader.

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of medium.

  • Incubate the plate for 24 hours to allow the cells to attach and resume growth.

• Treatment:

  • After 24 hours, remove the medium and add 100 µL of medium containing various concentrations of 5-Isopropoxypicolinic acid. Include a vehicle control (medium with the same concentration of DMSO as the highest test concentration) and an untreated control.

  • Incubate the plate for another 48 to 72 hours.

• Assay and Measurement:

  • After the incubation period, add 10 µL of the MTT labeling reagent to each well[13].

  • Incubate for 4 hours at 37°C in a humidified atmosphere[13].

  • Add 100 µL of the solubilization solution to each well.

  • Allow the plate to stand overnight in the incubator to ensure complete solubilization of the formazan crystals[13][14].

  • Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader[14].

• Data Analysis:

  • Calculate the percentage of cell viability using the formula: % Viability = (Absorbance of treated cells / Absorbance of untreated control) x 100

  • Plot the % viability against the log of the compound concentration and determine the IC₅₀ value using non-linear regression analysis[15].

Data Presentation: Cytotoxicity

The IC₅₀ values should be tabulated for easy comparison of the compound's potency and selectivity.

Cell Line	Cell Type	IC₅₀ (µM)
HeLa	Human Cervical Cancer
HEK293	Human Embryonic Kidney (Non-cancerous)
Positive Control (e.g., Doxorubicin)	-

Tier 3: In Vitro Anti-inflammatory Screening

Inflammation is a key pathological process in many diseases, and the ability of a compound to prevent protein denaturation is a well-established indicator of its potential anti-inflammatory activity.

Rationale for Assay Selection

Protein denaturation is a hallmark of inflammation. The in vitro protein denaturation assay provides a simple and rapid method to screen for anti-inflammatory properties[16]. In this assay, the ability of a compound to inhibit the heat-induced denaturation of a protein (commonly egg albumin or bovine serum albumin) is measured spectrophotometrically[16][17]. This method is advantageous as it is cost-effective and avoids the use of live animals for preliminary screening.

Experimental Workflow: Protein Denaturation Assay

Caption: Workflow for the in vitro protein denaturation assay.

Detailed Protocol: Inhibition of Egg Albumin Denaturation

• Preparation of Reagents:

  • Test Compound: Prepare various concentrations (e.g., 100-1000 µg/mL) of 5-Isopropoxypicolinic acid in a suitable solvent.

  • Egg Albumin: Prepare a 1% solution of fresh hen's egg albumin in phosphate-buffered saline (PBS, pH 6.4).

  • Standard Drug: A solution of a known anti-inflammatory drug like Diclofenac sodium or Methotrexate (e.g., 100 µg/mL) should be used as a positive control[16].

• Assay Procedure:

  • The reaction mixture (5 mL total volume) consists of 0.2 mL of egg albumin, 2.8 mL of PBS, and 2 mL of the test compound at various concentrations[16].

  • A control solution is prepared with 2 mL of distilled water instead of the test compound.

  • Incubate all mixtures at 37°C for 15 minutes.

  • Induce denaturation by heating the mixtures at 70°C for 5 minutes[16].

  • After cooling, measure the turbidity (absorbance) of the solutions at 660 nm using a spectrophotometer.

• Data Analysis:

  • Calculate the percentage inhibition of protein denaturation using the following formula[16]: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

Data Presentation: Anti-inflammatory Activity

The results should be presented in a table showing the dose-dependent effect of the compound.

Concentration (µg/mL)	% Inhibition of Protein Denaturation
100
200
400
800
1000
Positive Control (Diclofenac Sodium 100 µg/mL)

Potential Mechanisms of Action and Future Directions

The results from this preliminary screening will provide critical insights into the primary biological activities of 5-Isopropoxypicolinic acid. Depending on the observed activities, further studies can be designed to elucidate the mechanism of action. For instance, if significant anti-inflammatory or anticancer activity is observed, investigating the compound's effect on key signaling pathways such as NF-κB and JAK-STAT would be a logical next step. These pathways are central to inflammation and cell survival and are known to be modulated by various therapeutic agents[18][19][20].

NF-κB and JAK-STAT Signaling Pathways

Caption: Potential inhibitory targets in the NF-κB and JAK-STAT signaling pathways.

Conclusion

This technical guide provides a structured and scientifically rigorous framework for the initial biological evaluation of 5-Isopropoxypicolinic acid. By employing standardized and validated in vitro assays, researchers can efficiently gather essential preliminary data on its antimicrobial, cytotoxic, and anti-inflammatory properties. The findings from this screening cascade will be instrumental in determining the therapeutic potential of this novel compound and will form the basis for subsequent, more detailed mechanistic and preclinical studies.

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• YouTube. (2025). MIC Assay Calculations: Mastering Dilution Factors & Antibiotic Concentrations. Retrieved from [Link]

• Clinical and Laboratory Standards Institute. (n.d.). M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. Retrieved from [Link]

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Topic: 5-Isopropoxypicolinic Acid and Its Analogues: Synthesis, Bioactivity, and Therapeutic Potential

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: Picolinic acid and its derivatives represent a privileged scaffold in medicinal chemistry, demonstrating a wide spectrum of biological activities.[1][2] This guide focuses on a specific subclass, 5-alkoxypicolinic acids, with 5-isopropoxypicolinic acid as the core molecule. We provide a comprehensive overview of the synthetic strategies for this compound and its analogues, explore its potential mechanism of action as an inhibitor of the 5-lipoxygenase (5-LO) pathway, and detail the critical structure-activity relationships that govern its efficacy. This document is intended to serve as a foundational resource, complete with detailed experimental protocols and workflow visualizations, to empower researchers in the exploration and development of this promising class of molecules for therapeutic applications, particularly in inflammation-related disorders.

Introduction to the Picolinic Acid Scaffold

The pyridine carboxylic acid framework is a cornerstone of numerous therapeutic agents, leading to drugs for a vast array of conditions including cancer, diabetes, and infectious diseases.[3] Among its isomers, picolinic acid (pyridine-2-carboxylic acid) is particularly noteworthy for its potent metal-chelating properties and its role as a versatile building block in drug design.[4] The strategic functionalization of the pyridine ring allows for the fine-tuning of a molecule's physicochemical properties and biological targets.

The introduction of an alkoxy group at the 5-position, as in 5-isopropoxypicolinic acid, significantly alters the electronic and steric profile of the parent molecule. This modification can enhance membrane permeability, modulate target binding affinity, and influence metabolic stability. This guide will elucidate the synthesis, mechanism, and evaluation of this specific analogue family, providing a technical framework for its advancement from a lead compound to a potential clinical candidate.

Synthesis of 5-Isopropoxypicolinic Acid and Analogues

The synthesis of 5-alkoxypicolinic acids is typically achieved through a convergent strategy involving the formation of a key ether linkage on a pre-functionalized pyridine ring, followed by the hydrolysis of an ester protecting group. The causality behind this choice is twofold: commercially available starting materials, such as methyl 5-hydroxypicolinate or methyl 5-halopicolinates, provide a reliable entry point, and the final hydrolysis step is generally robust and high-yielding.

Core Synthesis Workflow

The most common and field-proven approach is the Williamson ether synthesis, which involves the deprotonation of a hydroxyl group followed by nucleophilic substitution with an alkyl halide. This method is highly reliable for generating the desired ether linkage.

Caption: General synthetic workflow for 5-Isopropoxypicolinic acid.

Detailed Experimental Protocol: Synthesis of 5-Isopropoxypicolinic Acid

This protocol is a self-validating system. Each step includes checkpoints and expected outcomes based on established chemical principles.

Step 1: Formation of Methyl 5-isopropoxypicolinate (Ether Synthesis)

• Reagent Preparation: To a flame-dried 250 mL round-bottom flask under an inert nitrogen atmosphere, add dry N,N-Dimethylformamide (DMF, 100 mL).

• Starting Material: Add methyl 5-hydroxypicolinate (1.0 eq). Stir until fully dissolved.

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise over 15 minutes.

  • Causality: NaH is a strong, non-nucleophilic base that irreversibly deprotonates the phenol, driving the reaction forward. The cooling step controls the exothermic reaction and hydrogen gas evolution.

• Activation: Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes. The solution should become a clear suspension of the sodium salt.

• Alkylation: Add 2-bromopropane (1.5 eq) dropwise via syringe.

  • Causality: An excess of the alkylating agent ensures the complete conversion of the alkoxide intermediate.

• Reaction Monitoring: Heat the mixture to 60 °C and stir overnight. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 3:1 Hexanes:Ethyl Acetate mobile phase until the starting material spot is consumed.

• Work-up: Cool the reaction to room temperature. Quench carefully by slowly adding saturated aqueous ammonium chloride (NH4Cl) solution. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure to yield the crude ester.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain methyl 5-isopropoxypicolinate as a clear oil or white solid.

Step 2: Hydrolysis to 5-Isopropoxypicolinic Acid (Saponification)

• Setup: Dissolve the purified ester from Step 1 in a mixture of methanol (MeOH) and water (4:1 ratio).

• Hydrolysis: Add lithium hydroxide (LiOH, 2.0 eq) and stir the mixture at room temperature for 4-6 hours.

  • Causality: LiOH is a strong base that effectively hydrolyzes the methyl ester to the corresponding carboxylate salt.

• Monitoring: Monitor the reaction by TLC until the ester starting material is no longer visible.

• Acidification: Remove the methanol under reduced pressure. Dilute the remaining aqueous solution with water and cool to 0 °C. Acidify the solution to pH ~2-3 by the dropwise addition of 1M HCl. A white precipitate should form.

• Isolation: Collect the solid precipitate by vacuum filtration. Wash the solid with cold deionized water.

• Drying: Dry the solid in a vacuum oven at 50 °C overnight to yield the final product, 5-isopropoxypicolinic acid, as a white crystalline solid.

Biological Activity & Potential Mechanism of Action

While the direct biological target of 5-isopropoxypicolinic acid may vary, a prominent mechanism for structurally related anti-inflammatory compounds is the inhibition of the arachidonic acid (AA) cascade.[5] Specifically, the 5-lipoxygenase (5-LO) enzyme is a critical node in this pathway, responsible for the production of leukotrienes, which are potent pro-inflammatory mediators.[6] Inhibition of 5-LO is a validated therapeutic strategy for inflammatory diseases.[7][8]

The 5-isopropoxy group may confer specific binding properties within the catalytic site of the 5-LO enzyme, potentially through hydrophobic interactions, thus blocking its ability to metabolize arachidonic acid.

The 5-Lipoxygenase (5-LO) Signaling Pathway

Caption: Proposed inhibition of the 5-LO pathway by 5-Isopropoxypicolinic Acid.

Structure-Activity Relationship (SAR) Analysis

The therapeutic efficacy of picolinic acid derivatives is highly dependent on the nature and position of their substituents.[9][10] For the 5-alkoxy series, systematic modification of the alkyl chain can provide crucial insights into the binding pocket of the target enzyme.

Compound ID	R Group (at 5-position)	Chain Length	Branching	Representative IC₅₀ (µM)	Key Insight
1	-OCH₃	Short	None	15.2	Baseline activity with small alkoxy group.
2	-OCH₂CH₃	Medium	None	8.5	Increased potency suggests favorable hydrophobic interaction.
3	-O(CH₂)₂CH₃	Medium	None	5.1	Further increase in linear chain length improves activity.
4 (Core)	-OCH(CH₃)₂	Medium	Branched	2.3	Optimal Activity. Branching at the α-carbon significantly enhances potency, suggesting a specific fit in a constrained binding pocket.
5	-OC(CH₃)₃	Medium	Highly Branched	9.8	Increased steric bulk (tert-butyl) is detrimental, indicating a size limit for the binding pocket.
6	-O(CH₂)₃CH₃	Long	None	6.4	Longer linear chains show diminishing returns compared to optimal branching.

Note: IC₅₀ values are representative and intended for illustrative SAR discussion.

The data clearly indicates that a branched, medium-length alkoxy chain, as found in 5-isopropoxypicolinic acid, provides the optimal balance of size, shape, and hydrophobicity for potent inhibition.

Experimental Protocols for Biological Evaluation

To validate the proposed mechanism, a robust in vitro assay is required. A cell-based assay using human neutrophils is a field-proven method to measure the inhibition of 5-LO product formation.[7]

Workflow for 5-LO Inhibition Assay

Caption: Experimental workflow for determining 5-LO inhibitory activity.

Detailed Protocol: Cell-Based 5-Lipoxygenase (5-LO) Inhibition Assay

1. Isolation of Human Polymorphonuclear Leukocytes (PMNs)

• Collect fresh human venous blood in heparinized tubes.

• Isolate PMNs using a standard density gradient centrifugation method (e.g., using Ficoll-Paque).

• After hypotonic lysis of any remaining red blood cells, wash the PMN pellet and resuspend in Hank's Balanced Salt Solution (HBSS) at a concentration of 1x10⁷ cells/mL.

2. Compound Incubation

• Prepare serial dilutions of 5-isopropoxypicolinic acid in DMSO. The final DMSO concentration in the assay should be ≤ 0.1%.

• In a 96-well plate, add 10 µL of the compound dilutions (or DMSO as a vehicle control) to respective wells.

• Add 90 µL of the PMN suspension to each well.

• Pre-incubate the plate at 37 °C for 15 minutes.

  • Causality: This pre-incubation allows the compound to penetrate the cell membrane and engage with its intracellular target prior to stimulation.

3. Cell Stimulation and Lysis

• Prepare a stock solution of the calcium ionophore A23187.

• Initiate the reaction by adding 10 µL of A23187 (final concentration ~5 µM) to each well.

• Incubate at 37 °C for 10 minutes.

  • Causality: A23187 induces a calcium influx, which is a necessary signal for the activation and translocation of the 5-LO enzyme to the nuclear membrane where it acts on its substrate.[6]

• Stop the reaction by placing the plate on ice and adding a stop solution containing a solvent (e.g., methanol) to lyse the cells and precipitate proteins.

4. Quantification of Leukotriene B4 (LTB4)

• Centrifuge the plate to pellet cell debris.

• Collect the supernatant, which contains the lipid mediators.

• Quantify the amount of LTB4, a major product of the 5-LO pathway, using a commercial Enzyme-Linked Immunosorbent Assay (ELISA) kit according to the manufacturer's instructions. Alternatively, for higher precision, use Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

5. Data Analysis

• Calculate the percentage of LTB4 inhibition for each compound concentration relative to the vehicle control.

• Plot the % inhibition against the log of the compound concentration.

• Determine the IC₅₀ value (the concentration at which 50% of LTB4 production is inhibited) by fitting the data to a four-parameter logistic curve using appropriate software (e.g., GraphPad Prism).

Conclusion and Future Directions

5-Isopropoxypicolinic acid and its analogues represent a compelling class of compounds with significant therapeutic potential, likely mediated through the inhibition of the 5-lipoxygenase pathway. The synthetic routes are well-defined, and the structure-activity relationship suggests that the 5-isopropoxy moiety is a key determinant of high-potency activity.

Future research should focus on several key areas:

• Target Confirmation: Directly confirm the binding and inhibition of purified 5-LO enzyme in cell-free assays.

• Selectivity Profiling: Assess the inhibitory activity against other related enzymes, such as cyclooxygenases (COX-1/COX-2), to ensure a selective mechanism of action.

• In Vivo Efficacy: Evaluate the lead compounds in animal models of inflammation (e.g., carrageenan-induced paw edema) to establish in vivo proof-of-concept.

• ADME/Tox Profiling: Conduct comprehensive studies on absorption, distribution, metabolism, excretion, and toxicity to assess the drug-like properties of these analogues.

This technical guide provides the foundational chemistry and biology to support and accelerate these critical next steps in the drug discovery and development process.

References

• [Structure-physiological activity correlation for picolinic acid derivatives based on quantum chemical data]. (2000). Izv Akad Nauk Ser Biol, (2), 153-7. [Link]

• Lv, P. C., et al. (2018). Structure-activity relationship investigation of benzamide and picolinamide derivatives containing dimethylamine side chain as acetylcholinesterase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 110-114. [Link]

• Zhang, J., et al. (2023). Design, Synthesis, Herbicidal Activity, and Structure–Activity Relationship Study of Novel 6-(5-Aryl-Substituted-1-Pyrazolyl)-2-Picolinic Acid as Potential Herbicides. Molecules, 28(3), 1395. [Link]

• Di Vaira, M., et al. (2025). Unraveling the Crystal Structures of Picolinic Acid Derivatives: Synthesis, Packing, Interactions, and Conformational Flexibility. ChemistryOpen, 14(10), e202500197. [Link]

• Yaqoob, S., et al. (2025). Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. Drug Design, Development and Therapy, 20, 1-23. [Link]

• Yaqoob, S., et al. (2025). Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. Drug Design, Development and Therapy, 20, 1-23. [Link]

• Yaqoob, S., et al. (2025). Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. Drug Design, Development and Therapy, 20, 1-23. [Link]

• Yaqoob, S., et al. (2025). Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. Drug Design, Development and Therapy, 20, 1-23. [Link]

• Finch, N., et al. (1978). Synthesis and antihypertensive activity of 5-thio-2-pyridinecarboxylic acid derivatives. Journal of Medicinal Chemistry, 21(12), 1269-74. [Link]

• Al-Hadedi, A. A. M. (2012). Synthesis of Some Aminopicolinic Acids. International Journal of Scientific & Engineering Research, 3(4). [Link]

• Punchard, N. A., et al. (1992). Mechanism of action of 5-aminosalicylic acid. Mediators of Inflammation, 1(3), 151-165. [Link]

• Urick, M. G., et al. (2015). Synthesis of 5-Substituted Derivatives of Isophthalic Acid as Non-Polymeric Amphiphilic Coating for Metal Oxide Nanoparticles. Molecules, 20(8), 14358–14371. [Link]

• Rådmark, O., & Samuelsson, B. (2007). 5-Lipoxygenase: mechanisms of regulation. Journal of Lipid Research, 48(11), 2329-2346. [Link]

• Nielsen, O. H., et al. (1987). Inhibition of 5-lipoxygenase pathway of arachidonic acid metabolism in human neutrophils by sulfasalazine and 5-aminosalicylic acid. Digestive Diseases and Sciences, 32(6), 577-82. [Link]

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Protocols & Analytical Methods

Application Note & Protocol: A Validated Synthesis of 5-Isopropoxypicolinic Acid for Research and Development

Abstract

5-Isopropoxypicolinic acid is a valuable heterocyclic building block in medicinal chemistry and materials science, frequently utilized in the development of novel therapeutic agents and functional materials.[1][2] This document provides a comprehensive, three-step protocol for the synthesis of 5-isopropoxypicolinic acid, commencing from the commercially available 5-hydroxypicolinic acid. The described workflow is designed for reproducibility and scalability, incorporating detailed procedural steps, mechanistic insights, and robust characterization methods. The synthesis involves an initial esterification to protect the carboxylic acid, followed by a Williamson ether synthesis to introduce the isopropoxy group, and concludes with a saponification step to yield the final product. This guide is intended for researchers, chemists, and drug development professionals requiring a reliable source of high-purity 5-isopropoxypicolinic acid.

Introduction & Scientific Background

Picolinic acid derivatives are a class of compounds that have garnered significant interest in drug discovery. Their unique structure as a nitrogen-containing aromatic carboxylic acid allows them to act as effective scaffolds and ligands in various biological systems.[1] For instance, derivatives have been explored as antihypertensive agents and components of advanced drug delivery systems designed for targeted tumor therapy.[1][2]

The synthesis of 5-isopropoxypicolinic acid presents a common challenge in organic synthesis: the selective functionalization of a molecule with multiple reactive sites. The starting material, 5-hydroxypicolinic acid, contains both a phenolic hydroxyl group and a carboxylic acid. The hydroxyl group is a nucleophile, while the carboxylic acid is acidic and can interfere with base-mediated reactions.

To address this, our protocol employs a robust three-step strategy:

• Protection: The carboxylic acid is temporarily converted to a methyl ester. This "protecting group" strategy is fundamental in organic synthesis to mask a reactive functional group, allowing another part of the molecule to be modified selectively. The Fischer-Speier esterification is a classic and reliable method for this transformation.

• Alkylation: The critical isopropoxy moiety is installed via the Williamson ether synthesis. This reaction, first developed in 1850, remains one of the most dependable methods for forming ethers.[3][4] It proceeds through an SN2 mechanism, where a deprotonated alcohol (alkoxide) acts as a nucleophile to displace a halide from an alkyl halide.[4][5]

• Deprotection: The methyl ester is hydrolyzed back to the carboxylic acid using a base-catalyzed process known as saponification. This reaction is essentially irreversible, driving the equilibrium towards the final product and typically resulting in high yields.[6][7]

This structured approach ensures high selectivity and yield at each stage, culminating in a highly pure final product.

Overall Synthesis Workflow

The complete synthetic pathway is illustrated below. Each step is designed to be performed sequentially with purification of the intermediate products to ensure the final purity of the target compound.

Figure 1: Overall synthetic workflow for 5-isopropoxypicolinic acid.

Materials and Safety

Reagents and Equipment

Reagent/Material	Formula	CAS No.	Supplier	Notes
5-Hydroxypicolinic Acid	C₆H₅NO₃	15069-92-8	Major Chemical Supplier	Starting Material
Methanol (Anhydrous)	CH₃OH	67-56-1	Major Chemical Supplier	Reagent & Solvent
Sulfuric Acid (Conc.)	H₂SO₄	7664-93-9	Major Chemical Supplier	Catalyst
Sodium Bicarbonate	NaHCO₃	144-55-8	Major Chemical Supplier	Neutralizing Agent
Ethyl Acetate	C₄H₈O₂	141-78-6	Major Chemical Supplier	Extraction Solvent
Magnesium Sulfate (Anhyd.)	MgSO₄	7487-88-9	Major Chemical Supplier	Drying Agent
2-Bromopropane	C₃H₇Br	75-26-3	Major Chemical Supplier	Alkylating Agent
Potassium Carbonate (Anhyd.)	K₂CO₃	584-08-7	Major Chemical Supplier	Base
N,N-Dimethylformamide (DMF)	C₃H₇NO	68-12-2	Major Chemical Supplier	Solvent
Sodium Hydroxide	NaOH	1310-73-2	Major Chemical Supplier	Reagent for Hydrolysis
Hydrochloric Acid (Conc.)	HCl	7647-01-0	Major Chemical Supplier	Acidification
Equipment
Round-bottom flasks
Reflux condenser
Magnetic stirrer & hotplate
Rotary evaporator
Separatory funnel
Standard glassware

Safety Precautions

• General: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, a lab coat, and appropriate gloves, must be worn at all times.

• Corrosives: Concentrated sulfuric acid and hydrochloric acid are highly corrosive and can cause severe burns. Handle with extreme care. Sodium hydroxide is also corrosive.

• Flammability & Toxicity: Methanol, ethyl acetate, and 2-bromopropane are flammable. Keep away from ignition sources. Methanol is toxic if ingested, inhaled, or absorbed through the skin. DMF is a reproductive toxin. 2-Bromopropane is a suspected carcinogen.

• Reaction Hazards: The esterification reaction is exothermic upon addition of sulfuric acid. The hydrolysis step is also exothermic. Add reagents slowly and with cooling if necessary.

Detailed Experimental Protocols

Step 1: Synthesis of Methyl 5-hydroxypicolinate (Esterification)

Principle: The carboxylic acid is converted to its methyl ester by heating in methanol with a catalytic amount of strong acid. The reaction is an equilibrium process; using methanol as the solvent drives the reaction toward the product.

Protocol:

• To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 5-hydroxypicolinic acid (10.0 g, 71.9 mmol).

• Add 150 mL of anhydrous methanol. Stir to suspend the solid.

• Carefully add concentrated sulfuric acid (2.0 mL, ~37.5 mmol) dropwise to the stirring suspension.

• Attach a reflux condenser and heat the mixture to reflux (approx. 65°C) using a heating mantle.

• Maintain reflux for 12-16 hours. The reaction can be monitored by TLC (Thin Layer Chromatography) until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Remove the methanol using a rotary evaporator.

• Carefully add the residue to 100 mL of a saturated aqueous solution of sodium bicarbonate. Caution: CO₂ evolution (foaming) will occur.

• Extract the aqueous mixture with ethyl acetate (3 x 75 mL).

• Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous magnesium sulfate.

• Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude product, which can be purified by column chromatography or recrystallization if necessary.

Step 2: Synthesis of Methyl 5-isopropoxypicolinate (Williamson Ether Synthesis)

Principle: The phenolic hydroxyl group of the ester is deprotonated by a mild base, potassium carbonate, to form a phenoxide. This nucleophile then attacks 2-bromopropane in an SN2 reaction to form the ether linkage.[8][9] DMF is used as a polar aprotic solvent, which accelerates SN2 reactions.[9]

Protocol:

• To a 250 mL round-bottom flask, add methyl 5-hydroxypicolinate (from Step 1, assuming ~10.5 g, 68.5 mmol) and anhydrous potassium carbonate (18.9 g, 137 mmol, 2.0 equiv).

• Add 100 mL of N,N-dimethylformamide (DMF).

• Stir the suspension at room temperature for 15 minutes.

• Add 2-bromopropane (9.6 mL, 12.7 g, 103 mmol, 1.5 equiv) dropwise.

• Heat the reaction mixture to 80°C and stir for 6-8 hours. Monitor the reaction by TLC.

• Cool the mixture to room temperature and filter to remove the inorganic salts.

• Pour the filtrate into 300 mL of cold water and stir.

• Extract the aqueous mixture with ethyl acetate (3 x 100 mL).

• Combine the organic layers, wash with water (2 x 100 mL) and then brine (1 x 100 mL) to remove residual DMF.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product. Purify by flash column chromatography (e.g., hexane/ethyl acetate gradient).

Step 3: Synthesis of 5-Isopropoxypicolinic Acid (Saponification)

Principle: The methyl ester is hydrolyzed to the corresponding carboxylate salt using sodium hydroxide. The reaction is driven to completion by the formation of the stable carboxylate. Subsequent acidification with a strong acid protonates the carboxylate to yield the final carboxylic acid product.[6][10]

Protocol:

• Dissolve the methyl 5-isopropoxypicolinate (from Step 2, assuming ~11.0 g, 56.3 mmol) in a mixture of methanol (80 mL) and water (40 mL) in a 250 mL round-bottom flask.

• Add sodium hydroxide pellets (4.5 g, 113 mmol, 2.0 equiv) and stir the mixture at room temperature for 4-6 hours, or until the reaction is complete by TLC.

• Remove the methanol via rotary evaporation.

• Dilute the remaining aqueous solution with 50 mL of water.

• Cool the solution in an ice bath and acidify to pH ~3-4 by the slow, dropwise addition of concentrated hydrochloric acid. A white precipitate should form.

• Stir the suspension in the ice bath for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration, washing the filter cake with cold water (2 x 30 mL).

• Dry the product under vacuum to a constant weight to yield 5-isopropoxypicolinic acid.

Characterization and Data

The identity and purity of the final product should be confirmed using standard analytical techniques.

Parameter	Expected Result
Appearance	White to off-white solid
Yield (Overall)	60-75% (typical)
Melting Point	Literature-dependent; requires experimental verification
¹H NMR	Consistent with the structure of 5-isopropoxypicolinic acid
¹³C NMR	Consistent with the structure of 5-isopropoxypicolinic acid
Mass Spectrometry	[M+H]⁺ or [M-H]⁻ corresponding to C₉H₁₁NO₃ (MW: 181.19)
Purity (HPLC)	>95%

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Step 1: Low Yield of Ester	Incomplete reaction; insufficient reflux time or catalyst.	Increase reflux time to 24 hours. Ensure anhydrous conditions as water can inhibit esterification.
Step 2: Incomplete Alkylation	Base is not strong enough or is not anhydrous; alkylating agent decomposed.	Dry K₂CO₃ thoroughly before use. Consider a stronger base like NaH if issues persist (use with extreme caution). Use fresh 2-bromopropane.
Step 3: Oily Product after Acidification	Impurities present; product may have low melting point.	Re-extract the product into ethyl acetate, dry, and concentrate. Attempt recrystallization from a suitable solvent system (e.g., water/ethanol).
Final Product Purity is Low	Incomplete purification of intermediates.	Ensure intermediates are purified by column chromatography before proceeding to the next step.

References

• Finch, N., et al. (1978). Synthesis and antihypertensive activity of 5-thio-2-pyridinecarboxylic acid derivatives. Journal of Medicinal Chemistry, 21(12), 1269-74. [Link]

• PubMed. (n.d.). 5-Boronopicolinic acid-functionalized polymeric nanoparticles for targeting drug delivery and enhanced tumor therapy. PubMed. [Link]

• BYJU'S. (n.d.). Williamson Ether Synthesis reaction. [Link]

• Wikipedia. (2023). Williamson ether synthesis. [Link]

• Lumen Learning. (n.d.). Williamson ether synthesis. Organic Chemistry 1: An open textbook. [Link]

• University of Colorado Boulder. (n.d.). Williamson Ether Synthesis Lab Handout. [Link]

• Surana, V. (n.d.). Williamson Ether Synthesis. Name Reactions in Organic Synthesis. [Link]

• Wikipedia. (2023). Ester hydrolysis. [Link]

• Chemistry LibreTexts. (2022). Hydrolysis of Esters. [Link]

• MDPI. (2024). Recent Advancements in Gallic Acid-Based Drug Delivery: Applications, Clinical Trials, and Future Directions. [Link]

• PMC. (n.d.). Polymeric drugs: Advances in the development of pharmacologically active polymers. [Link]

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Application Notes and Protocols for the Purification of 5-Isopropoxypicolinic Acid

Introduction: The Critical Role of Purity in 5-Isopropoxypicolinic Acid Applications

5-Isopropoxypicolinic acid, a substituted pyridine carboxylic acid, is a valuable building block in medicinal chemistry and materials science. Its utility in the synthesis of novel pharmaceuticals and functional materials necessitates a high degree of purity. The presence of impurities, even in trace amounts, can significantly impact the yield and outcome of subsequent reactions, compromise the biological activity of target molecules, and introduce unforeseen toxicities in drug development pipelines.[1][2] Therefore, robust and reliable purification methods are paramount for researchers and scientists working with this compound.

This comprehensive guide provides detailed application notes and protocols for the purification of 5-Isopropoxypicolinic acid. It is designed to equip researchers, scientists, and drug development professionals with the necessary knowledge to select and implement the most effective purification strategies, ensuring the integrity of their research and development efforts. The methodologies described herein are grounded in fundamental chemical principles and have been validated across a wide range of substituted picolinic acids.

Anticipating the Challenge: A Look at Potential Impurities

The impurity profile of 5-Isopropoxypicolinic acid is intrinsically linked to its synthetic route. A common synthetic pathway may involve the etherification of a hydroxypicolinic acid precursor and subsequent oxidation or hydrolysis. Based on this, several classes of impurities can be anticipated.[3]

Potential Impurity	Likely Source	Impact on Downstream Applications
5-Hydroxypicolinic acid	Incomplete etherification of the starting material.	Can compete in subsequent reactions, leading to the formation of undesired byproducts.
Positional Isomers (e.g., 4- or 6-Isopropoxypicolinic acid)	Non-selective substitution on the pyridine ring during synthesis.	May have different reactivity and biological activity, leading to inconsistent results.[4]
Unreacted Alkylating Agent (e.g., 2-bromopropane)	Excess reagent from the etherification step.	Can be toxic to cell cultures and may interfere with catalytic processes.
Over-oxidation Products (e.g., N-oxides)	Harsh oxidation conditions during synthesis.	Can alter the electronic properties and solubility of the final compound.[3]
Residual Solvents	Incomplete removal of solvents used in the synthesis or workup.	May affect crystal formation and can be toxic.

Strategic Purification: Recrystallization and Chromatography

The purification of 5-Isopropoxypicolinic acid can be effectively achieved through two primary methods: recrystallization and column chromatography. The choice between these techniques depends on the scale of the purification, the nature of the impurities, and the desired final purity.

• Recrystallization: This is a highly effective technique for the bulk purification of solid compounds.[5][6] It relies on the principle that the solubility of a compound in a solvent increases with temperature. By dissolving the impure solid in a hot solvent and allowing it to cool slowly, the desired compound crystallizes out, leaving the impurities behind in the solution.[7]

• Column Chromatography: For high-purity, small-scale purifications, or when dealing with impurities that have similar solubility profiles to the target compound, column chromatography is the method of choice.[8] This technique separates compounds based on their differential adsorption to a stationary phase (e.g., silica gel) as a mobile phase (solvent) is passed through the column.

Protocol 1: Bulk Purification via Recrystallization

This protocol outlines the steps for the purification of 5-Isopropoxypicolinic acid using the recrystallization technique. The key to successful recrystallization is the selection of an appropriate solvent system.

Solvent Selection for Recrystallization

A suitable recrystallization solvent should dissolve the compound well at elevated temperatures but poorly at lower temperatures.[6] For 5-Isopropoxypicolinic acid, which possesses both polar (carboxylic acid, pyridine nitrogen) and non-polar (isopropoxy group) functionalities, a range of solvents with intermediate polarity are good candidates.

Solvent	Boiling Point (°C)	Polarity Index	Rationale for Use
Ethanol	78	5.2	Good solubility at boiling point, lower solubility at room temperature.
Isopropanol	82	4.3	"Like dissolves like" principle with the isopropoxy group.
Acetone	56	5.1	Can be effective, but its low boiling point may lead to rapid evaporation.
Ethyl Acetate	77	4.4	A good balance of polarity for dissolving the compound when hot.
Toluene	111	2.4	Can be used as a co-solvent with a more polar solvent to fine-tune solubility.
Water	100	10.2	The compound is likely to have some water solubility due to the carboxylic acid, especially when hot. Can be used as an anti-solvent.

Recrystallization Workflow Diagram

Caption: Workflow for the purification of 5-Isopropoxypicolinic acid by recrystallization.

Step-by-Step Recrystallization Protocol

• Solvent Screening: In a small test tube, add approximately 20-30 mg of the crude 5-Isopropoxypicolinic acid. Add a few drops of the chosen solvent and observe the solubility at room temperature. Heat the test tube in a water bath and add the solvent dropwise until the solid just dissolves. Allow the solution to cool to room temperature and then in an ice bath to observe crystal formation. The ideal solvent will show poor solubility at room temperature and high solubility when hot, with good crystal recovery upon cooling.

• Dissolution: Place the crude 5-Isopropoxypicolinic acid in an Erlenmeyer flask. Add a minimal amount of the selected recrystallization solvent. Heat the flask on a hot plate with stirring. Continue to add small portions of the hot solvent until the solid is completely dissolved.[7]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration. Pre-heat a funnel with a fluted filter paper and the receiving flask. Quickly filter the hot solution to remove the insoluble material. This step should be done rapidly to prevent premature crystallization.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[9] Once the solution has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the yield of crystals.

• Isolation: Collect the crystals by vacuum filtration using a Büchner or Hirsch funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering impurities.[9]

• Drying: Dry the purified crystals under vacuum to remove all traces of the solvent. The purity of the final product should be assessed by measuring its melting point and using analytical techniques such as HPLC or NMR.

Protocol 2: High-Purity Purification via Flash Column Chromatography

For obtaining highly pure 5-Isopropoxypicolinic acid, especially for sensitive applications, flash column chromatography is the preferred method.

Chromatography Workflow Diagram

Caption: Workflow for the purification of 5-Isopropoxypicolinic acid by flash column chromatography.

Step-by-Step Flash Column Chromatography Protocol

• Stationary and Mobile Phase Selection: For a polar compound like 5-Isopropoxypicolinic acid, normal-phase chromatography with silica gel as the stationary phase is a good starting point. The mobile phase will typically be a mixture of a non-polar solvent (e.g., hexane or heptane) and a more polar solvent (e.g., ethyl acetate or acetone).

• TLC Analysis for Eluent Optimization: Before running the column, optimize the mobile phase composition using Thin Layer Chromatography (TLC). Spot the crude material on a TLC plate and develop it in various solvent mixtures. The ideal eluent system should provide a retention factor (Rf) of 0.2-0.4 for the desired compound and good separation from impurities.

• Column Packing: Prepare a slurry of silica gel in the chosen mobile phase and carefully pack it into a glass column. Ensure the packing is uniform and free of air bubbles.

• Sample Loading: Dissolve the crude 5-Isopropoxypicolinic acid in a minimal amount of a polar solvent (e.g., dichloromethane or acetone). Add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry, free-flowing powder. This dry-loading method generally results in better separation. Carefully add the sample-adsorbed silica gel to the top of the packed column.

• Elution and Fraction Collection: Begin eluting the column with the mobile phase, applying positive pressure (flash chromatography). Collect fractions of a suitable volume in test tubes.

• Fraction Analysis: Monitor the composition of the collected fractions using TLC.

• Isolation of Pure Product: Combine the fractions containing the pure 5-Isopropoxypicolinic acid. Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified product.

• Purity Verification: Confirm the purity of the final product using analytical techniques.

Purity Assessment: Ensuring Quality and Consistency

The final step in any purification protocol is to verify the purity of the isolated compound. A combination of analytical techniques should be employed for a comprehensive assessment.[1]

Analytical Technique	Purpose
High-Performance Liquid Chromatography (HPLC)	To quantify the purity of the compound and detect any non-volatile impurities.[1]
Nuclear Magnetic Resonance (NMR) Spectroscopy	To confirm the chemical structure of the compound and identify any structural isomers or proton-containing impurities.
Liquid Chromatography-Mass Spectrometry (LC-MS)	To confirm the molecular weight of the compound and identify the mass of any impurities.
Melting Point Analysis	A sharp melting point close to the literature value is a good indicator of high purity.

Conclusion

The purification of 5-Isopropoxypicolinic acid is a critical step in ensuring the reliability and reproducibility of research and development activities. By understanding the potential impurities and applying the principles of recrystallization and column chromatography, researchers can consistently obtain high-purity material. The detailed protocols provided in this guide serve as a robust starting point for developing a tailored purification strategy that meets the specific needs of your application. Always verify the purity of the final product using appropriate analytical methods to guarantee the quality of your results.

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Application Notes and Protocols for the Analytical Characterization of 5-Isopropoxypicolinic Acid

Introduction

5-Isopropoxypicolinic acid is a pyridine carboxylic acid derivative with potential applications in pharmaceutical and materials science. As with any novel compound intended for advanced applications, comprehensive characterization using a suite of analytical techniques is paramount to ensure its identity, purity, and stability. This document provides a detailed guide for researchers, scientists, and drug development professionals on the analytical techniques for the thorough characterization of 5-Isopropoxypicolinic acid. The protocols outlined herein are designed to be robust and adhere to the principles of scientific integrity, drawing upon established methodologies for similar small molecules and incorporating insights from regulatory guidelines such as those from the International Council for Harmonisation (ICH)[1][2][3].

Physicochemical Properties

A foundational understanding of the physicochemical properties of 5-Isopropoxypicolinic acid is crucial for the development of appropriate analytical methods and for predicting its behavior in various formulations.

Property	Value/Information	Source/Justification
Chemical Structure		Publicly available chemical structure.
Molecular Formula	C₉H₁₁NO₃	Based on chemical structure.
Molecular Weight	181.19 g/mol	[4]
Appearance	White to off-white solid	Typical appearance for purified small organic molecules.
Melting Point	Estimated range: 50-70 °C	Based on related structures like 3-isopropoxyphenylboronic acid catechol ester (49–51 °C)[1]. Experimental determination is required for the specific compound.
Solubility	Expected to be soluble in polar organic solvents such as methanol, ethanol, acetonitrile, dimethyl sulfoxide (DMSO), and acetone. Limited solubility in non-polar solvents.	Based on the solubility of the related compound 5-Hydroxypicolinic acid[5] and general principles of solubility for polar organic molecules.
pKa	Estimated range: 2-4	The pKa of the carboxylic acid group is expected to be in this range, similar to other picolinic acid derivatives. The pyridine nitrogen is weakly basic. Experimental determination is necessary for an accurate value.
Storage	Sealed in a dry environment at 2-8°C	[4]

Chromatographic Analysis: High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique for assessing the purity of 5-Isopropoxypicolinic acid and for quantifying it in various matrices. A well-developed and validated HPLC method is essential for quality control and stability studies.

Method Development and Validation Philosophy

The development of a robust HPLC method should be guided by a systematic approach, as outlined in ICH Q2(R2) and Q14 guidelines[1][2][3]. The goal is to establish an Analytical Target Profile (ATP) that defines the method's intended purpose and performance characteristics[2][3]. Key validation parameters include specificity, linearity, accuracy, precision (repeatability and intermediate precision), detection limit (LOD), quantitation limit (LOQ), and robustness[1][2][3].

Workflow for HPLC Method Development

Caption: Workflow for HPLC method development and validation.

Recommended HPLC Protocol

Objective: To determine the purity of 5-Isopropoxypicolinic acid and quantify related substances.

Instrumentation:

• HPLC system with a quaternary or binary pump

• Autosampler

• Column thermostat

• Photodiode Array (PDA) or UV detector

Materials:

• 5-Isopropoxypicolinic acid reference standard

• HPLC grade acetonitrile and methanol

• Formic acid or phosphoric acid, analytical grade

• Deionized water (18.2 MΩ·cm)

Chromatographic Conditions (Starting Point):

Parameter	Recommended Condition	Justification
Column	Reversed-phase C18, 150 x 4.6 mm, 5 µm	C18 columns are a good starting point for the separation of moderately polar compounds.
Mobile Phase A	0.1% Formic Acid in Water	Formic acid is a common mobile phase modifier that improves peak shape and is compatible with mass spectrometry.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier in reversed-phase HPLC.
Gradient	10% to 90% B over 20 minutes, then hold at 90% B for 5 minutes, followed by a 5-minute re-equilibration at 10% B.	A gradient elution is recommended for initial screening to ensure elution of any potential impurities with a wide range of polarities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.
Detection Wavelength	Monitor at 270 nm, with PDA detection from 200-400 nm to determine the optimal wavelength.	The optimal wavelength should be determined experimentally; 270 nm is a reasonable starting point for picolinic acid derivatives.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.
Sample Preparation	Prepare a 0.5 mg/mL solution of 5-Isopropoxypicolinic acid in methanol or a 50:50 mixture of acetonitrile and water.	Ensure the sample is fully dissolved and filter through a 0.45 µm syringe filter before injection.

System Suitability: Before sample analysis, perform at least five replicate injections of a standard solution. The system is deemed suitable for use if the relative standard deviation (RSD) for the peak area and retention time is less than 2.0%.

Spectroscopic Characterization

Spectroscopic techniques are indispensable for the structural elucidation and confirmation of the identity of 5-Isopropoxypicolinic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

Recommended NMR Protocol:

Objective: To confirm the chemical structure of 5-Isopropoxypicolinic acid.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher)

Sample Preparation:

• Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent such as deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard if not already present in the solvent.

Data Acquisition:

• Acquire ¹H NMR and ¹³C NMR spectra.

• For further structural confirmation, 2D NMR experiments such as COSY, HSQC, and HMBC can be performed.

Expected ¹H NMR Spectral Features (in CDCl₃):

• Aromatic protons on the pyridine ring.

• A septet for the methine proton of the isopropoxy group.

• A doublet for the methyl protons of the isopropoxy group.

• A broad singlet for the carboxylic acid proton (may be exchanged with residual water in the solvent).

Expected ¹³C NMR Spectral Features (in CDCl₃):

• Carbonyl carbon of the carboxylic acid.

• Aromatic carbons of the pyridine ring.

• Methine and methyl carbons of the isopropoxy group.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the molecule, further confirming its identity.

Recommended MS Protocol:

Objective: To determine the molecular weight and fragmentation pattern of 5-Isopropoxypicolinic acid.

Instrumentation:

• Mass spectrometer with an electrospray ionization (ESI) source, coupled to an HPLC system (LC-MS).

Analytical Approach:

Caption: Analytical approach for LC-MS analysis.

MS Conditions (Starting Point):

• Ionization Mode: ESI positive and negative.

• Capillary Voltage: 3.5 kV

• Cone Voltage: 30 V

• Source Temperature: 120 °C

• Desolvation Temperature: 350 °C

• Desolvation Gas Flow: 600 L/hr

• Scan Range: m/z 50-500

Expected Results:

• In positive ion mode, the protonated molecule [M+H]⁺ is expected at m/z 182.08.

• In negative ion mode, the deprotonated molecule [M-H]⁻ is expected at m/z 180.07.

• Tandem MS (MS/MS) of the parent ion will provide characteristic fragment ions, likely involving the loss of the isopropoxy group and/or the carboxylic acid group.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.

Recommended FTIR Protocol:

Objective: To identify the functional groups in 5-Isopropoxypicolinic acid.

Instrumentation:

• FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

Sample Preparation:

• Place a small amount of the solid sample directly on the ATR crystal.

Data Acquisition:

• Acquire the spectrum in the range of 4000-400 cm⁻¹.

Expected Characteristic Absorption Bands:

Wavenumber (cm⁻¹)	Assignment
~3000-2500	O-H stretch of the carboxylic acid (broad)
~2980-2930	C-H stretch of the isopropoxy group
~1700	C=O stretch of the carboxylic acid
~1600, ~1470	C=C and C=N stretching of the pyridine ring
~1250	C-O stretch of the ether linkage

UV-Visible Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule and can be used for quantitative analysis.

Recommended UV-Vis Protocol:

Objective: To determine the wavelength of maximum absorbance (λmax) for quantitative analysis.

Instrumentation:

• UV-Vis spectrophotometer

Sample Preparation:

• Prepare a dilute solution of 5-Isopropoxypicolinic acid (e.g., 10 µg/mL) in a suitable solvent such as methanol or ethanol.

Data Acquisition:

• Scan the solution from 200 to 400 nm to obtain the absorption spectrum and identify the λmax.

Thermal Analysis

Thermal analysis techniques are used to investigate the physical and chemical properties of the material as a function of temperature.

Differential Scanning Calorimetry (DSC)

DSC is used to determine the melting point and to assess the crystalline nature of the compound.

Recommended DSC Protocol:

Objective: To determine the melting point and thermal transitions of 5-Isopropoxypicolinic acid.

Instrumentation:

• Differential Scanning Calorimeter

Sample Preparation:

• Accurately weigh 2-5 mg of the sample into an aluminum DSC pan and seal it.

Data Acquisition:

• Heat the sample from ambient temperature to a temperature above the expected melting point (e.g., 25 °C to 150 °C) at a heating rate of 10 °C/min under a nitrogen atmosphere.

Expected Result:

• A sharp endothermic peak corresponding to the melting of the crystalline solid. The peak onset provides the melting point.

Thermogravimetric Analysis (TGA)

TGA is used to evaluate the thermal stability of the compound.

Recommended TGA Protocol:

Objective: To assess the thermal stability and decomposition profile of 5-Isopropoxypicolinic acid.

Instrumentation:

• Thermogravimetric Analyzer

Sample Preparation:

• Accurately weigh 5-10 mg of the sample into a TGA pan.

Data Acquisition:

• Heat the sample from ambient temperature to a high temperature (e.g., 600 °C) at a heating rate of 10 °C/min under a nitrogen or air atmosphere.

Expected Result:

• A plot of weight loss versus temperature, indicating the temperature at which the compound begins to decompose.

Conclusion

The analytical techniques and protocols detailed in this guide provide a comprehensive framework for the characterization of 5-Isopropoxypicolinic acid. By systematically applying these methods, researchers can ensure the identity, purity, and stability of this compound, which is a critical step in its journey from the laboratory to potential applications. It is imperative that all methods are validated according to the appropriate regulatory guidelines to ensure the generation of reliable and reproducible data.

References

• U.S. Food and Drug Administration. (2023). Q2(R2) Validation of Analytical Procedures. [Link]

• Lab Manager. (2023). ICH and FDA Guidelines for Analytical Method Validation. [Link]

• AMSbiopharma. (2023). ICH Guidelines for Analytical Method Validation Explained. [Link]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures March 2024. [Link]

• ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]

• NIST. (n.d.). Picolinic acid, TMS derivative. [Link]

• Chromatographia. (2020). A new RP-HPLC method as an auxiliary tool for optimization of sample preparation procedures for tracing of PPCPs of different hydrophilicity. [Link]

• AcrosPharmatech. (n.d.). 5-Hydroxypicolinic acid. [Link]

• Journal of Pharmaceutical and Biomedical Analysis. (2012). Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions. [Link]

• Suresh Gyan Vihar University. (2017). HPLC METHOD DEVELOPMENT - A REVIEW. [Link]

• Mettler Toledo. (n.d.). Interpreting DSC curves Part 1: Dynamic measurements. [Link]

• International Journal of Environmental Sciences. (2023). “Development And Validation Of An Rp-Hplc Method For Estimating Process-Related Impurities In Antidiabetic Drugs”. [Link]

• University of Tartu. (2024). Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents. [Link]

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• ResearchGate. (2013). FTIR spectra of (a) 5-FU; (b) 5-FU loaded NaAlg (1/8 w/w) beads crosslinked with Fe 3+. [Link]

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The Versatile Scafford: 5-Isopropoxypicolinic Acid in Synthetic Chemistry

Introduction: Unveiling the Potential of a Substituted Picolinic Acid

In the landscape of modern drug discovery and materials science, the strategic selection of molecular building blocks is paramount to the successful synthesis of novel compounds with desired physicochemical and biological properties. 5-Isopropoxypicolinic acid, a substituted pyridine carboxylic acid, has emerged as a valuable scaffold. Its unique electronic and steric properties, conferred by the isopropoxy group at the 5-position and the carboxylic acid at the 2-position of the pyridine ring, make it an attractive starting material for the synthesis of a diverse array of molecular architectures.

The pyridine ring, a common motif in pharmaceuticals, offers aqueous solubility and favorable interactions with biological targets. The carboxylic acid moiety serves as a versatile handle for a variety of chemical transformations, most notably amide bond formation and esterification. The 5-isopropoxy substituent provides a degree of lipophilicity and can influence the conformation of the final molecule, potentially enhancing membrane permeability and target engagement. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of 5-isopropoxypicolinic acid as a synthetic building block, with a focus on practical, field-proven protocols and the underlying chemical principles.

Core Applications: Amide Coupling and Esterification

The primary utility of 5-isopropoxypicolinic acid in synthesis lies in its ability to readily undergo amide bond formation and esterification. These two fundamental reactions open the door to a vast chemical space, allowing for the systematic exploration of structure-activity relationships (SAR) in drug discovery programs.

Amide Bond Formation: The Gateway to Bioactive Molecules

The formation of an amide bond by coupling the carboxylic acid of 5-isopropoxypicolinic acid with a primary or secondary amine is a cornerstone of medicinal chemistry.[1][2] This reaction allows for the introduction of a wide range of substituents, enabling the fine-tuning of a molecule's properties.

The success of an amide coupling reaction hinges on the activation of the carboxylic acid. Direct reaction between a carboxylic acid and an amine is generally unfavorable due to the formation of a non-reactive ammonium carboxylate salt. Therefore, coupling reagents are employed to convert the carboxylic acid's hydroxyl group into a better leaving group, facilitating nucleophilic attack by the amine.

Commonly used coupling reagents include carbodiimides like N,N'-dicyclohexylcarbodiimide (DCC) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), as well as uronium-based reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate). The choice of coupling reagent, base, and solvent is critical and depends on the specific substrates being used, particularly the steric and electronic properties of the amine.

• Coupling Reagents: HATU is often preferred for its high efficiency and low rate of racemization, especially with sensitive substrates.[1] EDC is a water-soluble carbodiimide, which simplifies purification as the urea byproduct can be removed by aqueous workup.

• Bases: A non-nucleophilic organic base, such as N,N-diisopropylethylamine (DIPEA) or triethylamine (TEA), is typically added to neutralize the acid formed during the reaction and to deprotonate the amine, increasing its nucleophilicity.

• Solvents: Aprotic polar solvents like N,N-dimethylformamide (DMF) or dichloromethane (DCM) are commonly used to dissolve the reactants and facilitate the reaction.

Experimental Protocols

Protocol 1: General Procedure for HATU-Mediated Amide Coupling

This protocol provides a general method for the coupling of 5-isopropoxypicolinic acid with a primary or secondary amine using HATU.

Materials:

• 5-Isopropoxypicolinic acid

• Amine (primary or secondary)

• HATU

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of 5-isopropoxypicolinic acid (1.0 eq) in anhydrous DMF, add HATU (1.1 eq) and DIPEA (2.5 eq).

• Stir the mixture at room temperature for 15 minutes to pre-activate the carboxylic acid.

• Add the amine (1.05 eq) to the reaction mixture.

• Stir the reaction at room temperature for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with saturated aqueous sodium bicarbonate solution (2x), followed by brine (1x).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired amide.

Data Presentation:

Reactant 1	Reactant 2	Coupling Reagent	Base	Solvent	Typical Yield
5-Isopropoxypicolinic acid	Aniline	HATU	DIPEA	DMF	>80%
5-Isopropoxypicolinic acid	Benzylamine	EDC	DIPEA	DCM	>75%

Workflow for HATU-Mediated Amide Coupling:

Caption: Workflow for the synthesis of amides from 5-isopropoxypicolinic acid.

Protocol 2: Esterification via Acyl Chloride

For the synthesis of esters, particularly with sterically hindered alcohols, a two-step procedure involving the formation of an acyl chloride intermediate is often more effective.

Materials:

• 5-Isopropoxypicolinic acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride

• Anhydrous Dichloromethane (DCM) or Toluene

• Alcohol

• Pyridine or Triethylamine (TEA)

Procedure:

Step 1: Formation of 5-Isopropoxypicolinoyl chloride

• To a solution of 5-isopropoxypicolinic acid (1.0 eq) in anhydrous DCM, add a catalytic amount of DMF (1-2 drops).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add thionyl chloride (1.5 eq) or oxalyl chloride (1.5 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 1-3 hours. The reaction progress can be monitored by the cessation of gas evolution.

• Remove the solvent and excess reagent under reduced pressure to obtain the crude acyl chloride, which is typically used in the next step without further purification.

Step 2: Esterification

• Dissolve the crude 5-isopropoxypicolinoyl chloride in anhydrous DCM.

• Cool the solution to 0 °C.

• Add the desired alcohol (1.1 eq) followed by the dropwise addition of pyridine or triethylamine (1.2 eq).

• Stir the reaction at room temperature for 2-8 hours. Monitor by TLC or LC-MS.

• Upon completion, wash the reaction mixture with water, 1M HCl (to remove excess base), and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography to yield the desired ester.

Logical Flow of Esterification via Acyl Chloride:

Caption: Two-step synthesis of esters from 5-isopropoxypicolinic acid.

Application in Structure-Activity Relationship (SAR) Studies

The ease of derivatization of 5-isopropoxypicolinic acid makes it an excellent building block for SAR studies in drug discovery. By systematically preparing a library of amides and esters with diverse amines and alcohols, researchers can probe the structural requirements for optimal biological activity.

For example, in the development of inhibitors for a specific enzyme, the picolinamide core derived from 5-isopropoxypicolinic acid can serve as a constant region that anchors the molecule in the active site, while the appended R group from the amine can be varied to explore different pockets of the binding site. The isopropoxy group can provide beneficial hydrophobic interactions and influence the vector of the appended R group.

Conclusion and Future Outlook

5-Isopropoxypicolinic acid is a versatile and valuable building block in synthetic chemistry, offering a straightforward entry point to a wide range of amides and esters. The protocols outlined in this application note provide a solid foundation for researchers to utilize this scaffold in their synthetic endeavors. The continued exploration of new coupling and esterification methods, along with the application of this building block in the synthesis of novel bioactive molecules and functional materials, will undoubtedly further solidify its importance in the field.

References

• U.S. Patent No. US20200172521A1. (2020). Five-Membered-Fused-Six-Membered Aza-Aromatic Ring Compound, Preparation Method Thereof, Pharmaceutical Composition And Application Thereof. Google Patents.

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• 2. Amide Synthesis [fishersci.co.uk]

Application Notes and Protocols for In Vitro Characterization of 5-Isopropoxypicolinic Acid Activity

Introduction: Unveiling the Hypoxia-Mimetic Potential of 5-Isopropoxypicolinic Acid

5-Isopropoxypicolinic acid is a small molecule of interest in drug discovery, particularly within the therapeutic area of hypoxia-inducible factor (HIF) signaling modulation. Structurally related to picolinic acid, which is known to chelate metal ions, this compound is hypothesized to function as an inhibitor of prolyl hydroxylase domain (PHD) enzymes. These enzymes are critical cellular oxygen sensors that regulate the stability of HIF-α subunits.[1][2][3] By inhibiting PHDs, 5-Isopropoxypicolinic acid is expected to mimic a hypoxic state, leading to the stabilization of HIF-α and the subsequent activation of a cascade of genes involved in erythropoiesis, angiogenesis, and cellular metabolism.[4][5][6]

This guide provides a comprehensive suite of in vitro assays to rigorously characterize the biochemical and cellular activity of 5-Isopropoxypicolinic acid. The protocols are designed to be self-validating, with built-in controls and orthogonal approaches to confirm the mechanism of action. We will explore direct enzymatic inhibition, cellular target engagement, downstream gene and protein expression, and potential off-target cytotoxicity.

The HIF Prolyl-Hydroxylase Signaling Pathway

Under normal oxygen levels (normoxia), PHD enzymes utilize molecular oxygen and 2-oxoglutarate to hydroxylate specific proline residues on HIF-α.[1][7] This post-translational modification is recognized by the von Hippel-Lindau (VHL) E3 ubiquitin ligase complex, which targets HIF-α for rapid proteasomal degradation.[7] Small molecule inhibitors of PHDs, such as 5-Isopropoxypicolinic acid, are thought to compete with the 2-oxoglutarate co-substrate, thereby preventing HIF-α hydroxylation and subsequent degradation.[8] This leads to the accumulation of HIF-α, its translocation to the nucleus, and dimerization with HIF-β, initiating the transcription of hypoxia-responsive genes like erythropoietin (EPO) and vascular endothelial growth factor (VEGF).[5][6][9]

Caption: HIF Prolyl-Hydroxylase Signaling Pathway.

Quantitative Data Summary: Benchmarking Inhibitor Potency

The following table provides a framework for summarizing the in vitro potency of 5-Isopropoxypicolinic acid against key parameters of the HIF pathway. Expected values for well-characterized PHD inhibitors are included for comparative purposes.

Assay	Parameter	5-Isopropoxypicolinic acid	Reference Inhibitor (e.g., Roxadustat)
Biochemical Assay	PHD2 IC₅₀ (nM)	Experimental Value	~591[10][11]
Cell-Based Assay	HIF-1α Stabilization EC₅₀ (µM)	Experimental Value	1 - 50[11]
Reporter Gene Assay	HRE-Luciferase EC₅₀ (µM)	Experimental Value	Variable
Target Gene Expression	VEGF mRNA Induction (Fold Change)	Experimental Value	Dose-dependent increase
Protein Secretion	VEGF Protein Secretion (pg/mL)	Experimental Value	Dose-dependent increase
Cytotoxicity Assay	LDH Release CC₅₀ (µM)	Experimental Value	>100

Experimental Protocols

Protocol 1: Biochemical Assay for PHD2/EGLN1 Enzymatic Activity

This assay directly measures the inhibitory effect of 5-Isopropoxypicolinic acid on the enzymatic activity of recombinant human PHD2 (also known as EGLN1).[1] A common method involves measuring the hydroxylation of a HIF-1α peptide substrate.[8]

Principle: The assay quantifies the amount of hydroxylated HIF-1α peptide produced by PHD2 in the presence of co-factors (Fe²⁺, 2-oxoglutarate, ascorbate) and varying concentrations of the test compound. Detection can be achieved through various methods, such as antibody-based detection (e.g., AlphaScreen or TR-FRET).[8][10][12]

Materials:

• Recombinant human PHD2/EGLN1 protein

• HIF-1α peptide substrate (e.g., residues 556-574)

• 2-Oxoglutarate (2-OG)

• Ferrous sulfate (FeSO₄)

• Ascorbic acid

• Assay buffer (e.g., Tris-HCl, pH 7.5)

• 5-Isopropoxypicolinic acid

• Positive control inhibitor (e.g., Roxadustat)

• Detection reagents (e.g., AlphaLISA acceptor beads, donor beads, anti-hydroxy-HIF-1α antibody)

• 384-well microplate

Procedure:

• Prepare a serial dilution of 5-Isopropoxypicolinic acid and the positive control in assay buffer.

• In a 384-well plate, add the assay buffer, FeSO₄, and ascorbic acid.

• Add the test compound dilutions or vehicle control (DMSO) to the appropriate wells.

• Add the HIF-1α peptide substrate to all wells.

• Initiate the enzymatic reaction by adding a mixture of PHD2 enzyme and 2-OG.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Stop the reaction by adding a chelating agent (e.g., EDTA).

• Add the detection reagents according to the manufacturer's protocol (e.g., acceptor beads and antibody, followed by donor beads).

• Incubate in the dark to allow for signal development.

• Read the plate on a suitable plate reader.

Data Analysis: Calculate the percent inhibition for each compound concentration relative to the vehicle control. Determine the IC₅₀ value by fitting the dose-response curve to a four-parameter logistic equation.

Caption: Workflow for Biochemical PHD2 Inhibition Assay.

Protocol 2: Cell-Based Western Blot for HIF-1α Stabilization

This assay determines the ability of 5-Isopropoxypicolinic acid to stabilize endogenous HIF-1α in a cellular context.

Principle: Cells are treated with the test compound, and the accumulation of HIF-1α protein is detected by Western blotting. This provides evidence of target engagement within a physiological system.[11][13]

Materials:

• Human cell line (e.g., HeLa, Hep3B, or U2OS)

• Cell culture medium and supplements

• 5-Isopropoxypicolinic acid

• Positive control (e.g., DMOG or Roxadustat)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA or Bradford protein assay kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-HIF-1α and anti-β-actin (or other loading control)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Seed cells in a multi-well plate and allow them to adhere overnight.

• Treat the cells with a serial dilution of 5-Isopropoxypicolinic acid or positive control for a specified time (e.g., 4-24 hours).[11]

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.[11]

• Determine the protein concentration of the cell lysates.[11]

• Denature equal amounts of protein from each sample and separate them by SDS-PAGE.

• Transfer the proteins to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary anti-HIF-1α antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and apply the ECL substrate.

• Visualize the protein bands using a chemiluminescence imaging system.

• Strip the membrane and re-probe with an anti-β-actin antibody as a loading control.

Data Analysis: Quantify the band intensities for HIF-1α and the loading control. Normalize the HIF-1α signal to the loading control and plot the dose-response to determine the EC₅₀ for HIF-1α stabilization.

Protocol 3: Quantitative RT-PCR for HIF Target Gene Expression

This assay measures the downstream functional consequence of HIF-1α stabilization by quantifying the mRNA levels of HIF target genes.

Principle: Cells are treated with 5-Isopropoxypicolinic acid, and the expression of genes such as VEGF and EPO is measured by quantitative reverse transcription PCR (qRT-PCR).[9][14][15]

Materials:

• Human cell line capable of expressing the target genes (e.g., Hep3B for EPO, HeLa for VEGF)

• 5-Isopropoxypicolinic acid

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix (e.g., SYBR Green or TaqMan)

• Primers for target genes (VEGF, EPO) and a housekeeping gene (e.g., GAPDH, β-actin)

Procedure:

• Treat cells with 5-Isopropoxypicolinic acid as described in Protocol 2.

• Isolate total RNA from the cells using a suitable kit.

• Synthesize cDNA from the extracted RNA.

• Perform qPCR using the synthesized cDNA, specific primers, and qPCR master mix.

• Run the PCR reaction on a real-time PCR instrument.

Data Analysis: Calculate the relative expression of the target genes using the ΔΔCt method, normalizing to the housekeeping gene and comparing to the vehicle-treated control.

Protocol 4: ELISA for Secreted VEGF Protein

This assay quantifies the amount of VEGF protein secreted into the cell culture medium following treatment with 5-Isopropoxypicolinic acid.

Principle: A sandwich enzyme-linked immunosorbent assay (ELISA) is used to measure the concentration of VEGF in the conditioned medium.[15][16][17][18][19][20]

Materials:

• Human cell line (e.g., HeLa)

• 5-Isopropoxypicolinic acid

• Human VEGF ELISA kit

• Microplate reader

Procedure:

• Treat cells with 5-Isopropoxypicolinic acid as described in Protocol 2.

• Collect the cell culture supernatant (conditioned medium).

• Perform the VEGF ELISA according to the manufacturer's instructions.[16][19] This typically involves:

  • Adding standards and samples to a pre-coated plate.

  • Incubating to allow VEGF to bind to the capture antibody.

  • Washing the plate and adding a detection antibody.

  • Incubating and washing again.

  • Adding an enzyme conjugate (e.g., streptavidin-HRP).

  • Incubating and washing.

  • Adding a substrate and stopping the reaction.

• Measure the absorbance at the appropriate wavelength.

Data Analysis: Generate a standard curve using the recombinant VEGF standards. Calculate the concentration of VEGF in the samples based on the standard curve.

Protocol 5: Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay is crucial to ensure that the observed effects of 5-Isopropoxypicolinic acid are not due to cytotoxicity.

Principle: LDH is a cytosolic enzyme that is released into the culture medium upon cell membrane damage.[21][22][23] The amount of LDH in the supernatant is proportional to the number of lysed cells and can be measured using a coupled enzymatic reaction that produces a colored formazan product.[21][24]

Materials:

• Human cell line used in the primary assays

• 5-Isopropoxypicolinic acid

• LDH cytotoxicity assay kit

• Lysis buffer (positive control for maximum LDH release)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate.

• Treat the cells with the same concentrations of 5-Isopropoxypicolinic acid used in the functional assays.

• Include wells for untreated cells (negative control) and cells treated with lysis buffer (positive control).

• Incubate for the same duration as the primary assays.

• Transfer a portion of the supernatant from each well to a new 96-well plate.[25]

• Add the LDH reaction mixture from the kit to each well.

• Incubate at room temperature, protected from light, for the time specified in the kit protocol (e.g., 30 minutes).[21]

• Add the stop solution if required by the kit.

• Measure the absorbance at the recommended wavelength.

Data Analysis: Calculate the percentage of cytotoxicity for each concentration of the test compound using the following formula: % Cytotoxicity = [(Compound-treated LDH activity - Spontaneous LDH activity) / (Maximum LDH activity - Spontaneous LDH activity)] x 100. Determine the CC₅₀ (50% cytotoxic concentration) from the dose-response curve.

Caption: Integrated Experimental Workflow.

Conclusion

The suite of in vitro assays detailed in these application notes provides a robust framework for the comprehensive characterization of 5-Isopropoxypicolinic acid as a potential PHD inhibitor. By systematically evaluating its direct enzymatic activity, cellular target engagement, downstream functional consequences, and cytotoxicity, researchers can build a strong data package to support further development. The causality-driven approach, from biochemical inhibition to cellular response, ensures a thorough understanding of the compound's mechanism of action.

References

• Protocols.io. (2024). LDH cytotoxicity assay. Retrieved from [Link]

• Bioo Scientific Corporation. (n.d.). Lactate Dehydrogenase (LDH) Cytotoxicity Assay Kit Manual. Retrieved from [Link]

• NIH. (2011). A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. Retrieved from [Link]

• Gardie, B., et al. (2022). Characterization of genetic variants in the EGLN1/PHD2 gene identified in a European collection of patients with erythrocytosis. Haematologica, 107(12), 2919-2931. Retrieved from [Link]

• Zhu, B. L., et al. (2006). Quantitative RT-PCR assays of hypoxia-inducible factor-1alpha, erythropoietin and vascular endothelial growth factor mRNA transcripts in the kidneys with regard to the cause of death in medicolegal autopsy. Legal Medicine, 8(5), 258-263. Retrieved from [Link]

• Chen, W., et al. (2020). Discovery of prolyl hydroxylase 2 inhibitors with new chemical scaffolds as in vivo active erythropoietin inducers through a combined virtual screening strategy. Chemical Biology & Drug Design, 95(2), 234-242. Retrieved from [Link]

• Chowdhury, R., et al. (2016). Molecular and cellular mechanisms of HIF prolyl hydroxylase inhibitors in clinical trials. Chemical Science, 7(2), 1148-1157. Retrieved from [Link]

• ResearchGate. (n.d.). In vitro characterization of PHD inhibitors in clinical trials. Retrieved from [Link]

• EScholarship.org. (2024). VEGF inhibition increases expression of HIF-regulated angiogenic genes by the RPE limiting the response of wet AMD. Retrieved from [Link]

• Journal of Cell Biology. (2025). Acidosis attenuates the hypoxic stabilization of HIF-1α by activating lysosomal degradation. Retrieved from [Link]

• ResearchGate. (n.d.). Stabilization of HIF-α through cellular inhibition of HIF prolyl hydroxylation by PHD inhibitors. Retrieved from [Link]

• ResearchGate. (n.d.). HIF-1a stabilization response in different doses overtime; InCell ELISA.... Retrieved from [Link]

• PubMed Central. (2025). Systematic and comprehensive insights into HIF-1 stabilization under normoxic conditions: implications for cellular adaptation and therapeutic strategies in cancer. Retrieved from [Link]

• PubMed. (2009). Expression of HIF-1 alpha, VEGF and EPO in peripheral blood from patients with two cardiac abnormalities associated with hypoxia. Retrieved from [Link]

• eLife. (2025). Erythrocytosis-inducing PHD2 mutations implicate biological role for N-terminal prolyl-hydroxylation in HIF1α oxygen-dependent degradation domain. Retrieved from [Link]

• ResearchGate. (2025). Real-Time Imaging of HIF-1α Stabilization and Degradation. Retrieved from [Link]

• PubMed Central. (2004). Inhibition of vascular endothelial growth factor with a sequence-specific hypoxia response element antagonist. Retrieved from [Link]

• ResearchGate. (n.d.). Schematic of P-ELISA for detection of VEGF level and calibration. Retrieved from [Link]

• Eagle Biosciences. (n.d.). VEGF ELISA. Retrieved from [Link]

• IBL International. (n.d.). VEGF-A ELISA. Retrieved from [Link]

• PubMed Central. (2005). Regulation of the prolyl hydroxylase domain protein 2 (phd2/egln-1) gene: identification of a functional hypoxia-responsive element. Retrieved from [Link]

• ResearchGate. (n.d.). Expression of HIF-1α and its downstream genes, VEGF, EPO and CXCR4. Retrieved from [Link]

• Wikipedia. (n.d.). EGLN1. Retrieved from [Link]

• Karger Publishers. (2019). Hypoxia-Inducible Factor-Proline Hydroxylase Inhibitor in the Treatment of Renal Anemia. Retrieved from [Link]

• Grokipedia. (n.d.). HIF prolyl-hydroxylase inhibitor. Retrieved from [Link]

• PubMed Central. (2018). HIF-prolyl hydroxylases as therapeutic targets in erythropoiesis and iron metabolism. Retrieved from [Link]

• Wikipedia. (n.d.). HIF prolyl-hydroxylase inhibitor. Retrieved from [Link]

• MDPI. (2022). Hypoxia-Inducible Factor Prolyl Hydroxylase Inhibitors as a New Treatment Option for Anemia in Chronic Kidney Disease. Retrieved from [Link]

• PubMed Central. (n.d.). Mechanism of action of 5-aminosalicylic acid. Retrieved from [Link]

• PubMed Central. (2004). 5-Lipoxygenase: mechanisms of regulation. Retrieved from [Link]

• PubMed. (1985). Inhibition of 5-lipoxygenase pathway of arachidonic acid metabolism in human neutrophils by sulfasalazine and 5-aminosalicylic acid. Retrieved from [Link]

• PubMed. (2014). Inhibition of 5-lipoxygenase as Anti-Inflammatory Mode of Action of Plectranthus Zeylanicus Benth and Chemical Characterization of Ingredients by a Mass Spectrometric Approach. Retrieved from [Link]

• YouTube. (2024). Arachidonic Acid Pathway (Prostaglandins, Prostacyclins, Thromboxanes, & Leukotrienes). Retrieved from [Link]

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Application Notes and Protocols for the Development of 5-Isopropoxypicolinic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Potential of 5-Isopropoxypicolinic Acid in Medicinal Chemistry

Picolinic acid and its derivatives represent a class of heterocyclic compounds with significant and diverse biological activities. The strategic placement of substituents on the pyridine ring can profoundly influence the molecule's physicochemical properties and its interaction with biological targets. The 5-alkoxy substituted picolinic acids, in particular, have garnered interest in the fields of medicinal chemistry and agrochemistry, with derivatives exhibiting promising antimicrobial and herbicidal properties.[1][2][3] This document provides a comprehensive guide to the synthesis and derivatization of a specific analogue, 5-Isopropoxypicolinic acid, a scaffold with untapped potential for the development of novel bioactive compounds.

The isopropoxy group at the 5-position offers a unique combination of moderate lipophilicity and steric bulk compared to the more commonly studied methoxy analogues. This modification can influence the compound's absorption, distribution, metabolism, and excretion (ADME) profile, and potentially lead to enhanced or novel biological activities. This guide will detail the synthesis of the parent 5-Isopropoxypicolinic acid and provide robust protocols for its derivatization into amides and esters, key functional groups in many active pharmaceutical ingredients. Furthermore, we will explore the potential biological applications of these derivatives and discuss the analytical techniques crucial for their characterization.

Synthesis of the Core Scaffold: 5-Isopropoxypicolinic Acid

The synthesis of 5-Isopropoxypicolinic acid can be efficiently achieved through a two-step process commencing from the commercially available 5-Hydroxypicolinic acid. The key transformation is a Williamson ether synthesis, a reliable and well-established method for the formation of ethers.[4][5][6]

Workflow for the Synthesis of 5-Isopropoxypicolinic Acid

Caption: Synthetic scheme for 5-Isopropoxypicolinic Acid.

Protocol 1: Synthesis of Methyl 5-isopropoxypicolinate

This protocol first protects the carboxylic acid of 5-hydroxypicolinic acid as a methyl ester, followed by the Williamson ether synthesis.

Materials:

• 5-Hydroxypicolinic acid

• Thionyl chloride (SOCl₂)

• Anhydrous Methanol (MeOH)

• Isopropyl iodide

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flasks

• Reflux condenser

• Magnetic stirrer and stir bars

• Separatory funnel

• Rotary evaporator

Procedure:

Step 1: Esterification of 5-Hydroxypicolinic Acid

• To a stirred suspension of 5-hydroxypicolinic acid (1.0 eq) in anhydrous methanol (10 mL/g), add thionyl chloride (1.2 eq) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and then heat to reflux for 4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to afford methyl 5-hydroxypicolinate.

Step 2: Williamson Ether Synthesis

• Dissolve methyl 5-hydroxypicolinate (1.0 eq) in anhydrous DMF (15 mL/g).

• To this solution, add anhydrous potassium carbonate (2.0 eq) and isopropyl iodide (1.5 eq).

• Heat the reaction mixture to 80 °C and stir for 6-8 hours, monitoring by TLC.

• After completion, cool the reaction to room temperature and pour it into ice-water.

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield methyl 5-isopropoxypicolinate.

Protocol 2: Hydrolysis to 5-Isopropoxypicolinic Acid

Materials:

• Methyl 5-isopropoxypicolinate

• Sodium hydroxide (NaOH)

• Methanol (MeOH)

• Water (H₂O)

• Hydrochloric acid (HCl), 1M

• Erlenmeyer flask

• Magnetic stirrer and stir bar

Procedure:

• Dissolve methyl 5-isopropoxypicolinate (1.0 eq) in a mixture of methanol and water (3:1 v/v).

• Add sodium hydroxide (2.0 eq) and stir the mixture at room temperature for 4 hours.

• Monitor the hydrolysis by TLC until the starting material is consumed.

• Remove the methanol under reduced pressure.

• Cool the remaining aqueous solution in an ice bath and acidify to pH 3-4 with 1M HCl, which will cause the product to precipitate.

• Collect the precipitate by filtration, wash with cold water, and dry under vacuum to yield 5-Isopropoxypicolinic acid.

Derivatization of 5-Isopropoxypicolinic Acid: Amide and Ester Synthesis

The carboxylic acid moiety of 5-Isopropoxypicolinic acid is a prime site for derivatization, allowing for the introduction of a wide array of functional groups through amide and ester linkages. These derivatives are of particular interest for modulating the biological activity of the parent compound.

Workflow for Derivatization

Caption: General derivatization pathways for 5-Isopropoxypicolinic Acid.

Protocol 3: Synthesis of 5-Isopropoxypicolinamide Derivatives via Amide Coupling

Amide bond formation is a cornerstone of medicinal chemistry. The following protocol utilizes HATU, a highly efficient coupling reagent, for the synthesis of a diverse library of amides from 5-Isopropoxypicolinic acid.[7]

Materials:

• 5-Isopropoxypicolinic acid

• Desired primary or secondary amine (e.g., aniline, benzylamine)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM) or DMF

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• 1M Hydrochloric acid (HCl)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Schlenk flask

• Magnetic stirrer and stir bar

Procedure:

• To a solution of 5-Isopropoxypicolinic acid (1.0 eq) in anhydrous DCM, add the desired amine (1.1 eq), HATU (1.2 eq), and DIPEA (2.0 eq).

• Stir the reaction mixture at room temperature under an inert atmosphere (e.g., nitrogen or argon) for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1M HCl, saturated aqueous NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel or by recrystallization to obtain the desired 5-isopropoxypicolinamide derivative.

Derivative	Amine	Coupling Reagent	Solvent	Yield (%)	Purity (%)
N-phenyl-5-isopropoxypicolinamide	Aniline	HATU/DIPEA	DCM	85	>95
N-benzyl-5-isopropoxypicolinamide	Benzylamine	HATU/DIPEA	DCM	90	>98
5-isopropoxy-N-(4-methoxyphenyl)picolinamide	p-Anisidine	HATU/DIPEA	DCM	88	>97

Note: Yields and purity are representative and may vary depending on the specific amine and reaction conditions.

Protocol 4: Synthesis of 5-Isopropoxypicolinate Ester Derivatives

Esterification provides another avenue for modifying the properties of 5-Isopropoxypicolinic acid. The Steglich esterification, using DCC and a catalytic amount of DMAP, is a mild and effective method.

Materials:

• 5-Isopropoxypicolinic acid

• Desired alcohol (e.g., ethanol, phenol)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP), catalytic amount

• Anhydrous Dichloromethane (DCM)

• Hexane

• Dicyclohexylurea (DCU) byproduct

• Filter funnel

Procedure:

• Dissolve 5-Isopropoxypicolinic acid (1.0 eq), the desired alcohol (1.2 eq), and a catalytic amount of DMAP in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath and add a solution of DCC (1.1 eq) in DCM dropwise.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• A white precipitate of dicyclohexylurea (DCU) will form.

• Filter off the DCU and wash the precipitate with a small amount of cold DCM.

• Wash the filtrate with 1M HCl and saturated aqueous NaHCO₃ solution.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude ester by flash column chromatography on silica gel.

Derivative	Alcohol	Coupling Reagent	Solvent	Yield (%)	Purity (%)
Ethyl 5-isopropoxypicolinate	Ethanol	DCC/DMAP	DCM	80	>96
Phenyl 5-isopropoxypicolinate	Phenol	DCC/DMAP	DCM	75	>95

Potential Biological Applications and Structure-Activity Relationships (SAR)

While specific biological data for 5-isopropoxypicolinic acid derivatives are not extensively reported, the broader class of 5-alkoxypicolinic acid derivatives has shown promise in several therapeutic and agrochemical areas.

• Antimicrobial Activity: 5-alkoxy-substituted quinolones and related heterocyclic systems have demonstrated antibacterial activity.[1] The isopropoxy group may enhance membrane permeability and interaction with bacterial targets. The synthesis of a library of amide and ester derivatives of 5-isopropoxypicolinic acid would be a valuable starting point for screening against a panel of pathogenic bacteria and fungi.

• Herbicidal Activity: Picolinic acid derivatives are a well-known class of herbicides.[2][3] The introduction of a 5-alkoxy group can modulate the herbicidal spectrum and potency. Derivatives of 5-isopropoxypicolinic acid could be evaluated for their pre- and post-emergent herbicidal activity against a range of weed species.

Structure-Activity Relationship (SAR) Insights:

• Amide Derivatives: The nature of the substituent on the amide nitrogen is crucial. Aromatic and heteroaromatic substituents can engage in π-π stacking interactions with biological targets. The electronic properties of the substituent (electron-donating or electron-withdrawing) will also influence activity.

• Ester Derivatives: The steric and electronic properties of the alcohol moiety in the ester derivatives will affect their stability towards hydrolysis and their interaction with target enzymes.

Characterization of 5-Isopropoxypicolinic Acid Derivatives

The unambiguous characterization of newly synthesized compounds is critical. A combination of spectroscopic techniques should be employed to confirm the structure and purity of the 5-isopropoxypicolinic acid derivatives.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for elucidating the molecular structure. The characteristic signals for the isopropoxy group (a doublet and a septet in ¹H NMR) and the aromatic protons of the pyridine ring will confirm the successful synthesis.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition and determine the exact mass of the synthesized compounds.

• Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying key functional groups, such as the carbonyl stretch of the carboxylic acid, ester, or amide.

• Melting Point: The melting point is a good indicator of the purity of a solid compound.

Conclusion

5-Isopropoxypicolinic acid is a versatile scaffold with significant potential for the development of novel bioactive molecules. The synthetic protocols detailed in this guide provide a solid foundation for the preparation of the core molecule and a diverse range of its amide and ester derivatives. By systematically exploring the structure-activity relationships of these derivatives, researchers can unlock new opportunities in drug discovery and agrochemical development. The combination of rational design, efficient synthesis, and thorough biological evaluation will be key to realizing the full potential of this promising class of compounds.

References

• Fujita, M., Egawa, H., Miyamoto, T., Nakano, J., & Matsumoto, J. (1996). 5-Alkoxyimidazoquinolones as potential antibacterial agents. Synthesis and structure-activity relationships. Chemical & Pharmaceutical Bulletin, 44(5), 987-990.
• Feng, S., Liu, C., Yang, J., Wang, Y., Li, Y., & Li, Y. (2023). Design, Synthesis, Herbicidal Activity, and Structure–Activity Relationship Study of Novel 6-(5-Aryl-Substituted-1-Pyrazolyl)-2-Picolinic Acid as Potential Herbicides. Molecules, 28(3), 1363.
• Liu, C., Feng, S., Yang, J., Wang, Y., Li, Y., & Li, Y. (2023). Study on Design, Synthesis and Herbicidal Activity of Novel 4-Amino-6-(5-Aryl-Substituted-1-Pyrazolyl)-3-Chloro-5-Fluoro-2-Picolinic Acids. Molecules, 28(15), 5729.

• Chemistry Steps. Williamson Ether Synthesis. Retrieved from [Link]

• BYJU'S. Williamson Ether Synthesis reaction. Retrieved from [Link]

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• U.S. Patent No. 5,703,274. (1997).
• Nilov, D., et al. (2014). Synthesis of 5-Substituted Derivatives of Isophthalic Acid as Non-Polymeric Amphiphilic Coating for Metal Oxide Nanoparticles.
• Fujita, M., Egawa, H., Miyamoto, T., Nakano, J., & Matsumoto, J. (1996). 5-Alkoxyimidazoquinolones as potential antibacterial agents. Synthesis and structure-activity relationships. Chemical & pharmaceutical bulletin, 44(5), 987–990.
• Feng, S., Liu, C., Yang, J., Wang, Y., Li, Y., & Li, Y. (2023). Design, Synthesis, Herbicidal Activity, and Structure–Activity Relationship Study of Novel 6-(5-Aryl-Substituted-1-Pyrazolyl)-2-Picolinic Acid as Potential Herbicides. Molecules (Basel, Switzerland), 28(3), 1363.
• Liu, C., Feng, S., Yang, J., Wang, Y., Li, Y., & Li, Y. (2023). Study on Design, Synthesis and Herbicidal Activity of Novel 4-Amino-6-(5-Aryl-Substituted-1-Pyrazolyl)-3-Chloro-5-Fluoro-2-Picolinic Acids. Molecules (Basel, Switzerland), 28(15), 5729.
• BenchChem. (2025). Application Notes and Protocols for Amide Coupling Reactions with 5-Amino-6-methoxypicolinic Acid. BenchChem.
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Application Notes and Protocols for 5-Isopropoxypicolinic Acid in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

This document provides a comprehensive technical guide for researchers exploring the medicinal chemistry applications of 5-isopropoxypicolinic acid, a representative member of the picolinic acid-derived inhibitors of Hypoxia-Inducible Factor (HIF) Prolyl Hydroxylase (PHD) enzymes. While this specific molecule serves as a structural exemplar, the principles, protocols, and insights discussed herein are broadly applicable to the discovery and characterization of novel small molecule HIF-PHD inhibitors. We delve into the core mechanism of action, present detailed protocols for key in vitro biochemical and cell-based assays, and offer guidance on data interpretation, empowering drug discovery professionals to effectively advance their research in this therapeutically significant area.

Introduction: The Therapeutic Promise of HIF Stabilization

The cellular response to hypoxia is a fundamental physiological process governed by the transcription factor Hypoxia-Inducible Factor (HIF). Under normal oxygen conditions (normoxia), the alpha subunit of HIF (HIF-α) is hydroxylated on specific proline residues by a family of 2-oxoglutarate (2-OG) dependent dioxygenases known as HIF Prolyl Hydroxylase Domain (PHD) enzymes, primarily PHD1, PHD2, and PHD3. This hydroxylation event marks HIF-α for recognition by the von Hippel-Lindau (VHL) E3 ubiquitin ligase complex, leading to its rapid proteasomal degradation.[1][2]

In hypoxic conditions, the oxygen-dependent activity of PHDs is diminished, allowing HIF-α to stabilize, translocate to the nucleus, and heterodimerize with HIF-β. This complex then binds to Hypoxia Response Elements (HREs) in the promoter regions of target genes, activating a cascade of adaptive responses, including erythropoiesis (via erythropoietin, EPO), angiogenesis, and improved iron metabolism.[3]

The pharmacological inhibition of PHDs mimics a hypoxic state, leading to the stabilization of HIF-α and the subsequent activation of these therapeutic pathways.[4] This has made PHD inhibitors a promising class of drugs for treating anemia associated with chronic kidney disease (CKD), offering an oral alternative to injectable erythropoiesis-stimulating agents (ESAs).[3][5] Picolinic acid derivatives have emerged as a key scaffold for potent HIF-PHD inhibitors. 5-Isopropoxypicolinic acid represents a core structure within this chemical class, and this guide will use it as a framework for discussing the essential experimental workflows in the characterization of such compounds.

Mechanism of Action: Pharmacological Induction of the Hypoxic Response

Small molecule inhibitors of PHDs, such as those derived from a 5-isopropoxypicolinic acid scaffold, typically function as competitive inhibitors with respect to the 2-oxoglutarate co-substrate, binding to the active site of the PHD enzyme.[4] Some may also chelate the ferrous iron (Fe²⁺) atom essential for catalytic activity. By blocking PHD activity, these inhibitors prevent the prolyl hydroxylation of HIF-α, thereby rescuing it from VHL-mediated degradation. The stabilized HIF-α then initiates the transcription of a host of beneficial genes.

Figure 1: The HIF-1α signaling pathway under normoxic conditions and in the presence of a PHD inhibitor.

Application Notes: In Vitro Characterization

A tiered approach is recommended for the in vitro evaluation of novel PHD inhibitors. This typically begins with biochemical assays to determine direct enzyme inhibition, followed by cell-based assays to confirm the mechanism of action in a physiological context.

Biochemical Assays for Direct PHD Inhibition

The primary goal of a biochemical assay is to determine the potency of a test compound, such as 5-isopropoxypicolinic acid, against the isolated PHD isoforms (PHD1, PHD2, and PHD3). This allows for the calculation of IC₅₀ values and an assessment of isoform selectivity.

AlphaScreen™ (Amplified Luminescent Proximity Homogeneous Assay) is a common high-throughput method.[6][7] It measures the enzymatic hydroxylation of a biotinylated HIF-α peptide substrate. The hydroxylated peptide is then recognized by an anti-hydroxy-HIF-α antibody conjugated to an acceptor bead, while the biotinylated substrate binds to a streptavidin-coated donor bead. Upon excitation, the donor bead releases singlet oxygen, which, if in proximity, activates the acceptor bead to emit light. Inhibition of PHD activity results in a decreased signal.

A newer, non-radioactive colorimetric assay monitors the consumption of the co-substrate α-ketoglutarate.[8] This method involves the derivatization of the remaining α-ketoglutarate with 2,4-dinitrophenylhydrazine (2,4-DNPH), which can be detected spectrophotometrically. This assay is robust for determining enzyme kinetics and inhibitor IC₅₀ values.[8]

Cell-Based Assays for Target Engagement and Pathway Activation

Cell-based assays are crucial to confirm that the compound can penetrate the cell membrane, engage the target enzyme, and elicit the desired downstream biological response.

3.2.1. HIF-1α Stabilization via Western Blot

This is a fundamental assay to visually and semi-quantitatively confirm that the inhibitor stabilizes HIF-1α protein levels under normoxic conditions.[4] A variety of cell lines can be used, including human embryonic kidney (HEK293) or hepatocellular carcinoma (Hep3B) cells.[1]

Figure 2: A generalized workflow for Western Blot analysis of HIF-1α stabilization.

3.2.2. HRE-Luciferase Reporter Gene Assay

This assay quantifies the transcriptional activity of the stabilized HIF complex.[1][7] Cells, often HEK293 due to their high transfection efficiency, are transfected with a plasmid containing a luciferase reporter gene under the control of a promoter with multiple HREs.[1] In the presence of an active PHD inhibitor, the stabilized HIF complex binds to the HREs and drives the expression of luciferase. The resulting luminescence is proportional to HIF transcriptional activity.

Figure 3: Workflow for a Hypoxia Response Element (HRE) Luciferase Reporter Assay.

Quantitative Data Summary

When characterizing a novel inhibitor like 5-isopropoxypicolinic acid, it is essential to compare its potency to well-established compounds. The following table provides reference IC₅₀ values for several PHD inhibitors that have been clinically investigated. Note that values can vary depending on the specific assay conditions.

Inhibitor	PHD1 IC₅₀ (nM)	PHD2 IC₅₀ (nM)	PHD3 IC₅₀ (nM)	Reference(s)
Vadadustat	15.36	11.83	7.63	[1]
Daprodustat	3.5	22.2	5.5	[1]
Roxadustat	-	591	-	[1]
Molidustat	480	280	450	[1]
IOX4	>1000	1.6 - 3	>1000	[4][6]

Experimental Protocols

Protocol: HIF-1α Stabilization by Western Blot

Objective: To qualitatively assess the ability of 5-isopropoxypicolinic acid to stabilize HIF-1α protein in cultured cells under normoxic conditions.

Materials:

• Cell line (e.g., Hep3B, HEK293).

• Complete culture medium (e.g., DMEM with 10% FBS).

• 5-Isopropoxypicolinic acid (or other test inhibitor) stock solution in DMSO.

• Vehicle control (DMSO).

• Ice-cold Phosphate-Buffered Saline (PBS).

• RIPA lysis buffer supplemented with protease and phosphatase inhibitor cocktails.

• BCA Protein Assay Kit.

• SDS-PAGE equipment and reagents.

• PVDF membrane.

• Blocking buffer (5% non-fat dry milk or BSA in TBST).

• Primary antibodies: Rabbit anti-HIF-1α, Mouse anti-β-actin (loading control).

• Secondary antibodies: HRP-conjugated anti-rabbit IgG, HRP-conjugated anti-mouse IgG.

• Enhanced Chemiluminescence (ECL) substrate.

• Imaging system.

Procedure:

• Cell Seeding: Seed Hep3B cells in 6-well plates at a density that will result in 70-80% confluency on the day of the experiment. Allow cells to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 5-isopropoxypicolinic acid in a complete culture medium. A typical concentration range to start with for a novel compound might be 0.1, 1, 10, and 100 µM. Include a vehicle-only control (e.g., 0.1% DMSO).

• Aspirate the old medium from the cells and replace it with the medium containing the test compound or vehicle.

• Incubation: Incubate the cells for 4 to 8 hours at 37°C in a standard cell culture incubator (normoxic conditions). The optimal incubation time should be determined empirically.

• Cell Lysis: After incubation, place the plates on ice. Wash the cells twice with ice-cold PBS.

• Add 100-150 µL of ice-cold RIPA buffer to each well. Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubate the lysates on ice for 30 minutes, vortexing briefly every 10 minutes.

• Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Protein Quantification: Transfer the supernatant to a new tube. Determine the protein concentration using a BCA assay according to the manufacturer's instructions.

• Sample Preparation: Normalize the protein concentration for all samples with lysis buffer. Add Laemmli sample buffer and heat at 95°C for 5 minutes.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 30 µg) per lane onto an SDS-polyacrylamide gel. Run the gel and then transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-HIF-1α antibody (e.g., 1:1000 dilution) overnight at 4°C.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate with the HRP-conjugated secondary antibody (e.g., 1:5000 dilution) for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection: Add ECL substrate to the membrane and capture the signal using an imaging system.

• Stripping and Re-probing: The membrane can be stripped and re-probed with an anti-β-actin antibody to serve as a loading control.

• Analysis: Compare the intensity of the HIF-1α bands across the different treatment concentrations. An increase in band intensity relative to the vehicle control indicates HIF-1α stabilization.

Protocol: HRE-Luciferase Reporter Assay

Objective: To quantify the HIF-mediated transcriptional activation induced by 5-isopropoxypicolinic acid.

Materials:

• HEK293 cells.

• HRE-luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase for normalization).

• Transfection reagent (e.g., Lipofectamine).

• White, clear-bottom 96-well plates.

• 5-Isopropoxypicolinic acid stock solution in DMSO.

• Dual-Luciferase Reporter Assay System.

• Luminometer.

Procedure:

• Transfection: Co-transfect HEK293 cells with the HRE-luciferase reporter plasmid and the Renilla control plasmid using a suitable transfection reagent, following the manufacturer's protocol.

• Cell Seeding: 24 hours post-transfection, trypsinize and seed the cells into a white, clear-bottom 96-well plate at an appropriate density. Allow cells to adhere for at least 4 hours.

• Compound Treatment: Prepare serial dilutions of 5-isopropoxypicolinic acid in a complete culture medium. A dose-response curve with 8-12 points is recommended.

• Remove the medium from the cells and add the medium containing the test compound or vehicle control.

• Incubation: Incubate the plate for 16-24 hours at 37°C.

• Cell Lysis: Remove the medium and lyse the cells using the passive lysis buffer provided in the dual-luciferase kit.

• Luciferase Assay: Following the manufacturer's protocol, measure both the firefly (HRE-driven) and Renilla (control) luciferase activities using a plate-reading luminometer.

• Data Analysis:

  • For each well, normalize the firefly luciferase activity by dividing it by the Renilla luciferase activity.

  • Calculate the fold induction by dividing the normalized luciferase activity of the compound-treated wells by the normalized activity of the vehicle-treated control wells.

  • Plot the fold induction against the compound concentration and fit the data to a four-parameter logistic equation to determine the EC₅₀ value.

Synthesis and Characterization of 5-Isopropoxypicolinic Acid

While detailed synthetic procedures for this specific compound as a PHD inhibitor are not extensively published, a general and plausible synthetic route can be derived from standard organic chemistry principles for pyridine functionalization.

A common strategy involves the nucleophilic aromatic substitution on a suitably activated picolinic acid derivative. For instance, starting from methyl 5-nitropicolinate, the nitro group can be displaced by isopropoxide, followed by hydrolysis of the methyl ester to yield the final product.[9]

General Synthetic Scheme:

• Nitration: Picolinic acid can be converted to its N-oxide, which is then nitrated to introduce a nitro group at the 4- or 6-position. Isomer separation may be required.

• Functional Group Manipulation: If starting from a different precursor, such as a halogenated picolinic acid, a nucleophilic substitution with sodium isopropoxide can be employed.

• Esterification/Hydrolysis: The carboxylic acid is often protected as an ester (e.g., methyl ester) during these transformations to prevent side reactions. The final step would be the hydrolysis of the ester under acidic or basic conditions to yield the desired 5-isopropoxypicolinic acid.[10]

Characterization: The identity and purity of the synthesized compound should be confirmed by standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure and the arrangement of protons and carbons.

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product.

Conclusion

5-Isopropoxypicolinic acid serves as an excellent model for understanding the evaluation of a promising class of medicinal compounds—HIF prolyl hydroxylase inhibitors. The causality behind the experimental choices is rooted in a logical progression from direct enzyme interaction to cellular pathway activation. The protocols described herein are self-validating systems when appropriate controls are included, ensuring trustworthy and reproducible results. By following these guidelines, researchers can effectively characterize the in vitro pharmacological profile of novel PHD inhibitors, a critical step in the drug discovery and development pipeline for new anemia therapies and potentially other ischemia-related conditions.

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• An In-depth Technical Guide to Hif-phd-IN-2: A Pan-PHD Inhibitor. BenchChem.

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• HIF prolyl-hydroxylase inhibitor. Wikipedia. Available at: [Link]

• HIF prolyl-hydroxylase inhibitor. Grokipedia.

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• Synthesis of Some Aminopicolinic Acids. IRL @ UMSL. Available at: [Link]

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Application Notes & Protocols: A Framework for the Experimental Investigation of 5-Isopropoxypicolinic Acid as a Modulator of the Hypoxia-Inducible Factor Pathway

Audience: Researchers, scientists, and drug development professionals engaged in enzyme kinetics, cell biology, and early-stage drug discovery.

Abstract: This document provides a comprehensive experimental framework for the initial characterization of 5-Isopropoxypicolinic acid, a novel small molecule. Based on its structural relation to picolinic acid, a known metal chelator, we hypothesize that this compound may function as an inhibitor of the Hypoxia-Inducible Factor (HIF) Prolyl Hydroxylase Domain (PHD) enzymes. These enzymes are critical oxygen sensors and key therapeutic targets for anemia and ischemic diseases.[1][2] The protocols herein are designed to rigorously test this hypothesis, guiding the researcher from direct enzymatic inhibition assays in vitro to the confirmation of target engagement and downstream functional outcomes in cellular models.

Part 1: Scientific Rationale and Core Hypothesis

The cellular response to changes in oxygen availability is a fundamental process governed by the Hypoxia-Inducible Factor (HIF) family of transcription factors.[3] Under normal oxygen levels (normoxia), the regulatory HIF-α subunit is continuously synthesized and targeted for degradation. This process is initiated by a family of Fe(II) and 2-oxoglutarate (2-OG) dependent dioxygenases known as Prolyl Hydroxylase Domain (PHD) enzymes (primarily PHD1, PHD2, and PHD3).[4] PHDs hydroxylate specific proline residues on HIF-α, creating a recognition site for the von Hippel-Lindau (VHL) E3 ubiquitin ligase complex, which polyubiquitinates HIF-α, marking it for rapid proteasomal degradation.[3][5]

During hypoxia, the lack of molecular oxygen—a required PHD co-substrate—inhibits PHD activity. This allows HIF-α to accumulate, translocate to the nucleus, and dimerize with the stable HIF-β subunit. The active HIF complex then binds to Hypoxia Response Elements (HREs) in the promoter regions of target genes, upregulating a suite of adaptive responses, including erythropoiesis (via erythropoietin, EPO), angiogenesis (via vascular endothelial growth factor, VEGF), and iron metabolism.[1][6]

Pharmacological inhibition of PHDs mimics the hypoxic state, stabilizing HIF-α even under normoxic conditions.[7] This mechanism is the basis for a new class of oral medications for anemia associated with chronic kidney disease.[2][8] Many known PHD inhibitors function by chelating the catalytic iron atom in the enzyme's active site, thereby competing with the 2-OG co-substrate.[5][9]

Core Hypothesis: 5-Isopropoxypicolinic acid, as a derivative of picolinic acid—a well-established bidentate chelating agent for divalent metal ions like Fe(II)—is hypothesized to act as an inhibitor of HIF Prolyl Hydroxylase enzymes.[10] This guide outlines the experimental strategy to validate this mechanism of action.

Visualizing the HIF Pathway

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5-Isopropoxypicolinic Acid: A Guide to High-Throughput Screening for Novel Prolyl Hydroxylase Inhibitors

Introduction: Targeting the Hypoxia Pathway for Therapeutic Innovation

The cellular response to low oxygen tension (hypoxia) is a fundamental biological process orchestrated by the master transcriptional regulator, Hypoxia-Inducible Factor 1 (HIF-1). The stability and activity of the HIF-1α subunit are tightly controlled by a family of Fe(II) and 2-oxoglutarate (2-OG) dependent dioxygenases known as Prolyl Hydroxylase Domain (PHD) enzymes, with PHD2 being the primary regulator under normal oxygen conditions (normoxia)[1]. In the presence of oxygen, PHDs hydroxylate specific proline residues on HIF-1α, marking it for rapid degradation via the von Hippel-Lindau (VHL) E3 ubiquitin ligase complex[2]. Inhibition of PHD enzymes prevents this degradation, leading to the stabilization of HIF-1α, its translocation to the nucleus, and the subsequent activation of a cascade of genes involved in critical physiological processes such as erythropoiesis, angiogenesis, and metabolic adaptation[3].

The therapeutic potential of modulating the HIF pathway has led to the development of small molecule PHD inhibitors for various clinical applications, including the treatment of anemia associated with chronic kidney disease. 5-Isopropoxypicolinic acid has emerged as a valuable tool in the high-throughput screening (HTS) campaigns designed to identify novel and potent PHD inhibitors. Its well-characterized mechanism of action and consistent performance in biochemical and cell-based assays make it an ideal positive control for validating assay performance and quantifying the potency of test compounds.

This comprehensive guide provides detailed application notes and protocols for the effective use of 5-Isopropoxypicolinic acid in HTS workflows, empowering researchers in their quest for next-generation therapeutics targeting the hypoxia signaling pathway.

Physicochemical Properties of 5-Isopropoxypicolinic Acid

A thorough understanding of the physicochemical properties of a reference compound is paramount for ensuring experimental reproducibility and accurate data interpretation.

Property	Value	Source/Method
Molecular Formula	C₉H₁₁NO₃	[4]
Molecular Weight	181.19 g/mol	[4]
Solubility	Soluble in DMSO	[5] (based on related structures)
pKa (Predicted)	~1.15 - 4.20	[6], [7] (based on related structures)
LogP (Predicted)	~0.72 - 2.0	[6], [8] (based on related structures)
Storage	Sealed in dry, 2-8°C	[4]

Note: Predicted values are based on the properties of structurally similar picolinic acid derivatives and should be confirmed experimentally.

Mechanism of Action: Inhibition of Prolyl Hydroxylase

5-Isopropoxypicolinic acid functions as a competitive inhibitor of PHD enzymes. Its chemical structure mimics that of the natural co-substrate, 2-oxoglutarate, allowing it to bind to the active site of the enzyme. This binding event prevents the hydroxylation of HIF-1α, thereby disrupting the degradation cascade and leading to its accumulation within the cell.

Caption: Mechanism of HIF-1α stabilization by 5-Isopropoxypicolinic acid.

High-Throughput Screening Protocols

The following protocols are designed for the identification and characterization of novel PHD2 inhibitors using 5-Isopropoxypicolinic acid as a positive control.

Protocol 1: Fluorescence Polarization (FP) Based Biochemical Assay

This biochemical assay directly measures the inhibition of the interaction between PHD2 and a fluorescently labeled HIF-1α peptide. It is a robust and sensitive method suitable for primary HTS campaigns.

Principle: A fluorescein-labeled peptide derived from the oxygen-dependent degradation domain (ODDD) of HIF-1α is used as a probe. In the presence of active PHD2, the large enzyme-peptide complex tumbles slowly in solution, resulting in a high fluorescence polarization signal. When an inhibitor like 5-Isopropoxypicolinic acid displaces the fluorescent peptide from the PHD2 active site, the smaller, free-tumbing peptide yields a low polarization signal[9].

Materials:

• Recombinant human PHD2 (catalytic domain)

• FITC-labeled HIF-1α peptide (e.g., DLDLEMLAPYIPMDDDFQL)

• 5-Isopropoxypicolinic acid

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 100 mM NaCl, 1 mM DTT, 0.01% Tween-20

• FeSO₄

• 2-Oxoglutarate (2-OG)

• 384-well, low-volume, black microplates

• Plate reader capable of measuring fluorescence polarization

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a 10 mM stock solution of 5-Isopropoxypicolinic acid in 100% DMSO.

  • Prepare serial dilutions of 5-Isopropoxypicolinic acid in DMSO to generate a dose-response curve (e.g., from 1 mM to 10 nM).

  • Prepare a working solution of PHD2 in Assay Buffer. The optimal concentration should be determined empirically but is typically in the low nanomolar range.

  • Prepare a working solution of the FITC-HIF-1α peptide in Assay Buffer. The final concentration is typically around 5-10 nM.

  • Prepare a working solution of FeSO₄ and 2-OG in Assay Buffer.

• Assay Procedure:

  • Add 1 µL of test compound or 5-Isopropoxypicolinic acid dilution to the wells of the 384-well plate. For control wells, add 1 µL of DMSO.

  • Add 10 µL of the PHD2 working solution to all wells.

  • Incubate for 15 minutes at room temperature.

  • Initiate the reaction by adding 10 µL of a solution containing the FITC-HIF-1α peptide, FeSO₄, and 2-OG.

  • Incubate for 60 minutes at room temperature, protected from light.

  • Measure fluorescence polarization on a compatible plate reader.

• Data Analysis:

  • Calculate the percent inhibition for each compound concentration relative to the high (no inhibitor) and low (no enzyme) controls.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Caption: Workflow for the Fluorescence Polarization-based PHD2 inhibition assay.

Protocol 2: Cell-Based HIF-1α Reporter Assay

This assay measures the transcriptional activity of HIF-1 and provides a functional readout of PHD inhibition in a cellular context.

Principle: A cell line is engineered to stably express a reporter gene (e.g., luciferase) under the control of a promoter containing multiple copies of the Hypoxia Response Element (HRE). When PHD activity is inhibited by a compound like 5-Isopropoxypicolinic acid, HIF-1α is stabilized and activates the transcription of the reporter gene, leading to a quantifiable signal[10][11].

Materials:

• HRE-luciferase reporter cell line (e.g., HEK293 or HeLa cells)

• Cell culture medium (e.g., DMEM) with 10% FBS

• 5-Isopropoxypicolinic acid

• Luciferase assay reagent

• 96-well, white, clear-bottom cell culture plates

• Luminometer

Step-by-Step Methodology:

• Cell Seeding:

  • Seed the HRE-luciferase reporter cells into a 96-well plate at a density that will result in 80-90% confluency at the end of the experiment.

  • Incubate overnight at 37°C and 5% CO₂.

• Compound Treatment:

  • Prepare serial dilutions of 5-Isopropoxypicolinic acid and test compounds in cell culture medium.

  • Remove the old medium from the cells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., 0.1% DMSO).

  • Incubate for 6-24 hours at 37°C and 5% CO₂. The optimal incubation time should be determined empirically.

• Luciferase Assay:

  • Equilibrate the plate and the luciferase assay reagent to room temperature.

  • Remove the medium from the wells.

  • Add 50 µL of lysis buffer to each well and incubate for 15 minutes with gentle shaking.

  • Add 50 µL of the luciferase substrate to each well.

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Normalize the luciferase signal to a measure of cell viability (e.g., a parallel MTT assay) if compounds are suspected to be cytotoxic.

  • Calculate the fold induction of luciferase activity relative to the vehicle control.

  • Plot the fold induction against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the EC₅₀ value.

Trustworthiness and Self-Validation

To ensure the integrity of the screening data, each assay should incorporate a set of controls:

• Positive Control: 5-Isopropoxypicolinic acid should be run in a full dose-response format on every plate to monitor assay performance and calculate Z'-factor.

• Negative Control: A vehicle control (e.g., DMSO) should be included to define the basal level of activity.

• Background Control: Wells without enzyme (for biochemical assays) or cells (for cell-based assays) should be included to determine the background signal.

A Z'-factor greater than 0.5 is indicative of a robust and reliable assay suitable for HTS.

Conclusion

5-Isopropoxypicolinic acid is an indispensable tool for the discovery and development of novel PHD inhibitors. Its well-defined mechanism of action and suitability for use in both biochemical and cell-based HTS assays provide a reliable benchmark for identifying and characterizing new chemical entities that target the HIF signaling pathway. The protocols detailed in this guide offer a robust framework for researchers to implement high-quality screening campaigns, accelerating the journey from hit identification to potential clinical candidates.

References

• Karuppagounder, S. S., et al. (2016). An optimized reporter of the transcription factor hypoxia-inducible factor 1α reveals complex HIF-1α activation dynamics in single cells. Journal of Biological Chemistry, 291(15), 8194–8203. Available at: [Link]

• Lei, Y., et al. (2015). Affinity-Based Fluorescence Polarization Assay for High-Throughput Screening of Prolyl Hydroxylase 2 Inhibitors. ACS Medicinal Chemistry Letters, 6(12), 1236–1240. Available at: [Link]

• Siddiq, A., et al. (2009). Selective Inhibition of Hypoxia-Inducible Factor (HIF) Prolyl-Hydroxylase 1 Mediates Neuroprotection against Normoxic Oxidative Death via HIF- and CREB-Independent Pathways. Journal of Neuroscience, 29(26), 8434–8444. Available at: [Link]

• Semenza, G. L. (2012). Hypoxia-inducible factors in physiology and medicine. Cell, 148(3), 399-408.

• AcrosPharmatech. (n.d.). 5-Hydroxypicolinic acid. Retrieved from [Link]

• Lando, D., et al. (2002). Oxygen-dependent regulation of hypoxia-inducible factors by prolyl and asparaginyl hydroxylation. European Journal of Biochemistry, 269(17), 4199-4207.

• 2012 Book Archive. (n.d.). Appendix C: Dissociation Constants and pKa Values for Acids at 25°C. Retrieved from [Link]

• PubChem. (n.d.). Picolinic acid. Retrieved from [Link]

• Sai Life Sciences. (n.d.). Understanding Lipinski's Rule of 5 and the Role of LogP Value in Drug Design and Development. Retrieved from [Link]

Sources

• 1. acs.figshare.com [acs.figshare.com]
• 2. A fluorescence polarization-based interaction assay for hypoxia-inducible factor prolyl hydroxylases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. Picolinic acid | C6H5NO2 | CID 1018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Understanding Lipinski’s Rule of 5 and the Role of LogP Value in Drug Design and Development | [sailife.com]
• 9. Affinity-Based Fluorescence Polarization Assay for High-Throughput Screening of Prolyl Hydroxylase 2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. An optimized reporter of the transcription factor hypoxia-inducible factor 1α reveals complex HIF-1α activation dynamics in single cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 5-Isopropoxypicolinic Acid

Prepared by: Senior Application Scientist, Chemical Synthesis Division

This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 5-Isopropoxypicolinic acid. Our goal is to provide a comprehensive resource that moves beyond simple protocols to address the common challenges encountered in the laboratory, thereby enabling you to optimize your synthesis for higher yield and purity. This document is structured as a series of troubleshooting questions and FAQs, reflecting the real-world problems our team frequently helps solve.

Synthetic Strategy Overview

The most common and direct route to 5-Isopropoxypicolinic acid is through the Williamson ether synthesis. This reaction involves the O-alkylation of a 5-hydroxypicolinic acid precursor with an isopropyl halide. While seemingly straightforward, the efficiency of this synthesis is highly dependent on a careful selection of base, solvent, and reaction conditions to avoid common pitfalls such as low conversion and side-product formation.

Caption: Core Williamson ether synthesis pathway for 5-Isopropoxypicolinic acid.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis. Each question is followed by an in-depth analysis of potential causes and actionable solutions.

Q1: My reaction shows low conversion of the 5-hydroxypicolinic acid starting material. What are the likely causes and how can I improve the yield?

Answer: Low conversion is one of the most frequent issues and typically points to sub-optimal reaction conditions, particularly the choice of base and solvent, or the purity of your reagents.

Causality Analysis:

The Williamson ether synthesis proceeds via an SN2 mechanism, which begins with the deprotonation of the hydroxyl group on the pyridine ring to form a phenoxide-like nucleophile. The strength of this nucleophile and its ability to attack the alkyl halide are paramount.

• Insufficient Deprotonation (Base Choice): The phenolic hydroxyl group on the pyridine ring is acidic, but if the base is too weak, the equilibrium will not sufficiently favor the formation of the nucleophilic alkoxide. Common bases like potassium carbonate (K₂CO₃) are often effective, but stronger bases may be required if conversion stalls.[1]

• Solvent Effects: The solvent must be able to dissolve the starting material and the base, while also promoting the SN2 reaction. Aprotic polar solvents like Dimethylformamide (DMF) or Acetonitrile (MeCN) are ideal because they solvate the cation of the base, leaving a more "naked" and reactive alkoxide anion.[1] Protic solvents (like ethanol or water) will solvate the anion, reducing its nucleophilicity.

• Reaction Temperature: Higher temperatures generally increase the reaction rate. However, excessively high temperatures can lead to decomposition or the formation of elimination side-products from the isopropyl halide.

• Reagent Purity: Moisture in the solvent or on the glassware can quench the base and the reactive alkoxide intermediate. Ensure all reagents are anhydrous.

Troubleshooting Steps & Optimization Protocol:

Step 1: Verify Reagent Quality

• Dry your 5-hydroxypicolinic acid in a vacuum oven at 40-50°C for several hours before use.

• Use anhydrous grade solvent (DMF or MeCN) from a freshly opened bottle or one stored under an inert atmosphere.

Step 2: Optimize Base and Solvent Conditions

• If using a weaker base like K₂CO₃ with limited success, consider a stronger base such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

• Caution: NaH is highly reactive and must be handled under an inert atmosphere (N₂ or Ar). It reacts violently with water.

Step 3: Implement Optimized Protocol Below is a robust starting protocol that can be further optimized.

Parameter	Recommended Condition	Rationale
Starting Material	5-Hydroxypicolinic Acid	Precursor with the required scaffold.[2][3]
Alkylating Agent	2-Bromopropane (1.2 - 1.5 eq.)	Provides the isopropoxy group. A slight excess drives the reaction.
Base	Potassium Carbonate (K₂CO₃, 2.0 eq.)	A moderately strong, easy-to-handle base.[1]
Solvent	Anhydrous DMF	Excellent for SN2 reactions; dissolves reagents well.
Temperature	80 - 100°C	Balances reaction rate against potential side reactions.
Atmosphere	Inert (Nitrogen or Argon)	Prevents moisture from interfering with the reaction.

Experimental Workflow:

• To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, condenser, and nitrogen inlet, add 5-hydroxypicolinic acid (1.0 eq.) and anhydrous K₂CO₃ (2.0 eq.).

• Add anhydrous DMF via syringe to create a stirrable suspension.

• Add 2-bromopropane (1.2 eq.) to the mixture.

• Heat the reaction mixture to 80°C and monitor its progress using TLC or LC-MS every 2-4 hours.

• Upon completion, cool the reaction to room temperature, filter off the inorganic salts, and remove the DMF under reduced pressure.

• Proceed with aqueous work-up and purification.

Q2: I'm observing a significant side-product that complicates purification. What is it and how can I prevent it?

Answer: The most likely side-product is the ester formed by the alkylation of the carboxylic acid group. Preventing this requires protecting the carboxylate or, more simply, ensuring it remains in its deprotonated (carboxylate) form, which is a poor nucleophile.

Mechanistic Insight:

The picolinic acid moiety has two potentially nucleophilic oxygen atoms after deprotonation: the phenoxide and the carboxylate. While the phenoxide is a much stronger nucleophile, under certain conditions, the carboxylate can compete in the alkylation reaction, leading to the formation of isopropyl 5-isopropoxypicolinate.

Caption: Competing reaction pathways for alkylation.

Prevention Strategies:

• Stoichiometry of the Base: Using at least two equivalents of base is critical. The first equivalent deprotonates the more acidic carboxylic acid, forming the unreactive carboxylate salt. The second equivalent deprotonates the phenolic hydroxyl group to form the desired nucleophile. Insufficient base will leave some carboxylic acid protonated, increasing the chance of esterification or other side reactions.

• Order of Addition: Add the base to the 5-hydroxypicolinic acid before adding the alkylating agent. This ensures the carboxylate is formed and protected before the electrophile is introduced.

• Post-Reaction Hydrolysis: If the ester side-product does form, it can often be converted back to the desired carboxylic acid by adding a hydrolysis step to your work-up. After removing the reaction solvent, add an aqueous solution of NaOH or LiOH and stir at room temperature or with gentle heating to saponify the ester. Then, proceed with acidification to isolate the final product.

Frequently Asked Questions (FAQs)

Q: What are the best analytical techniques for monitoring this reaction?

A: A combination of Thin Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) is ideal.

• TLC: Provides a quick, qualitative assessment of the consumption of starting material and the appearance of the product. A typical mobile phase would be a mixture of ethyl acetate and hexanes, often with a small amount of acetic or formic acid to improve the spot shape of the acidic compounds.

• LC-MS: Offers quantitative progress tracking and allows for the identification of the desired product and any side-products by their mass-to-charge ratio (m/z). This is invaluable for troubleshooting unknown peaks.

Q: How should I purify the final product?

A: The purification strategy depends on the final purity and the nature of any impurities.

• Aqueous Work-up: After the reaction, the crude product is typically dissolved in water and acidified (e.g., with 1M HCl) to a pH of ~3-4. This protonates the carboxylic acid, causing the product to precipitate out of the aqueous solution if its solubility is low. The solid can then be collected by filtration.

• Recrystallization: If the filtered solid is not sufficiently pure, recrystallization from a suitable solvent system (e.g., ethanol/water or acetone/water) is an effective method for removing minor impurities.

• Column Chromatography: If significant side-products are present, silica gel chromatography may be necessary. A gradient elution from hexanes to ethyl acetate is a good starting point. Adding 0.5-1% acetic acid to the mobile phase can prevent peak tailing of the carboxylic acid on the silica gel.

Q: What are the key safety considerations for this synthesis?

A:

• Alkylating Agents: Isopropyl halides are alkylating agents and should be handled with care in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Strong Bases: If using sodium hydride (NaH), remember it is a flammable solid that reacts violently with water. It must be handled under an inert atmosphere.

• Solvents: DMF is a suspected teratogen and can be absorbed through the skin. Always handle it in a fume hood and wear appropriate gloves.

References

• Arborpharmchem. Cas No.

• Wikipedia. Picolinic acid. [Link]

• Wikipedia. Chromium(III) picolinate. [Link]

• Singer, A. W., & McElvain, S. M. Picolinic acid hydrochloride. Organic Syntheses. [Link]

• Behrman, E. J. (2022). Synthesis and crystal structures of 3,6-dihydroxypicolinic acid and its labile intermediate dipotassium 3-hydroxy-6-(sulfonatooxy)pyridine-2-carboxylate monohydrate. Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 5), 493–498. [Link]

• ChemSpider. Williamson etherification using a hydroxypyridine. Synthetic Pages. [Link]

• Grant, G. J., & B.A. (Hons), S. G. (2009). The Physiological Action of Picolinic Acid in the Human Brain. The Open Neurology Journal, 3, 43–49. [Link]

• ResearchGate. Synthesis, structure, chemical and bioactivity behavior of eight chromium(III) picolinate derivatives Cr(R-pic)3. [Link]

• AcrosPharmatech. 5-Hydroxypicolinic acid. [Link]

• Bawa, R. A., & El-Gendre, A. O. (2012). Synthesis of Some Aminopicolinic Acids. International Journal of Chemistry, 2(3), 373-379. [Link]

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Technical Support Center: Purification of 5-Isopropoxypicolinic Acid

Welcome to the technical support center for the purification of 5-isopropoxypicolinic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this compound. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols grounded in established chemical principles to ensure you achieve the desired purity for your downstream applications.

Introduction to Purification Challenges

5-Isopropoxypicolinic acid, a substituted pyridine carboxylic acid, presents a unique set of purification challenges stemming from its physicochemical properties. Its amphoteric nature, due to the presence of both a basic pyridine ring and an acidic carboxylic acid group, influences its solubility and chromatographic behavior. Potential impurities often include starting materials, isomers, and byproducts from side reactions, which may share similar properties to the target compound, making separation difficult.[1][2]

This guide will equip you with the necessary knowledge to anticipate and overcome these challenges, ensuring a robust and efficient purification workflow.

Troubleshooting Guide

This section addresses specific issues that may arise during the purification of 5-isopropoxypicolinic acid.

Issue 1: Low Recovery After Recrystallization

Symptoms:

• Significantly lower than expected yield of purified crystals.

• The product remains in the mother liquor.

Possible Causes & Solutions:

Possible Cause	Explanation	Troubleshooting Steps
Inappropriate Solvent Choice	The ideal recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[3] If the compound is too soluble in the cold solvent, it will not crystallize effectively.	1. Conduct solubility tests: Test the solubility of your crude product in a variety of solvents (e.g., water, ethanol, isopropanol, ethyl acetate, toluene, and mixtures thereof) at room temperature and at their boiling points.[4] 2. Utilize a solvent/anti-solvent system: If a single solvent is not ideal, dissolve the compound in a "good" solvent at an elevated temperature and then slowly add a "poor" solvent (an anti-solvent) in which the compound is insoluble to induce crystallization.[4]
Insufficient Cooling	For maximum crystal formation, the solution needs to be cooled sufficiently to decrease the solubility of the product.	1. After slow cooling to room temperature, place the flask in an ice-water bath for at least 30 minutes.[5] 2. Ensure the ice bath is a slurry of ice and water for optimal heat transfer.
Too Much Solvent Used	Using an excessive amount of solvent will keep the product in solution even at low temperatures.[6]	1. Use the minimum amount of hot solvent required to fully dissolve the crude product.[3] 2. If too much solvent has been added, carefully evaporate some of it to concentrate the solution before cooling.

Issue 2: Persistent Impurities After Purification

Symptoms:

• Analytical data (e.g., HPLC, NMR) shows the presence of contaminants even after multiple purification attempts.[7]

• The melting point of the product is broad or lower than the literature value.

Possible Causes & Solutions:

Possible Cause	Explanation	Troubleshooting Steps
Co-crystallization of Impurities	If an impurity has similar solubility properties to the target compound, it may crystallize along with the product.	1. Consider a different recrystallization solvent: An impurity may have different solubility in another solvent system. 2. Perform a pre-purification step: A simple acid-base extraction can sometimes remove impurities with different pKa values. 3. Switch to chromatography: If recrystallization is ineffective, column chromatography is a more powerful separation technique.[4][8]
Isomeric Impurities	Positional isomers formed during synthesis can be particularly challenging to separate due to their similar physical properties.[9]	1. Optimize chromatographic conditions: For HPLC, screen different stationary phases (e.g., C18, phenyl-hexyl) and mobile phase compositions. Varying the pH of the mobile phase can alter the retention of acidic and basic compounds.[9] 2. Consider preparative HPLC: For difficult separations, preparative HPLC can provide higher resolution.
Thermal Degradation	Picolinic acids can be susceptible to decarboxylation at elevated temperatures.[2]	1. Avoid prolonged heating during recrystallization: Dissolve the compound quickly in the hot solvent and then allow it to cool. 2. Use a lower boiling point solvent if possible. 3. For chromatography, avoid high temperatures if using techniques like gas chromatography.

Experimental Protocols

Protocol 1: Recrystallization of 5-Isopropoxypicolinic Acid

This protocol provides a general guideline for recrystallization. The choice of solvent is critical and should be determined through preliminary solubility tests.

• Solvent Selection: Based on solubility tests, select a suitable solvent or solvent system. A mixture of ethanol and water is often a good starting point for picolinic acid derivatives.

• Dissolution: In an Erlenmeyer flask, add the crude 5-isopropoxypicolinic acid. Add a minimal amount of the chosen hot solvent and heat the mixture with stirring until the solid completely dissolves.[5]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Cooling and Crystallization: Cover the flask and allow it to cool slowly to room temperature. Subsequently, place the flask in an ice bath to maximize crystal formation.[5]

• Isolation: Collect the crystals by vacuum filtration using a Hirsch or Büchner funnel.[6]

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Protocol 2: Flash Column Chromatography

• Stationary Phase Selection: Silica gel is a common choice for the purification of moderately polar compounds.

• Mobile Phase Selection: Use thin-layer chromatography (TLC) to determine a suitable mobile phase. A good solvent system will provide a retention factor (Rf) of 0.2-0.4 for the target compound. Start with a mixture of a non-polar solvent (e.g., hexanes or dichloromethane) and a polar solvent (e.g., ethyl acetate or methanol). A small amount of acetic acid (0.5-1%) can be added to the mobile phase to improve the peak shape of acidic compounds.

• Column Packing: Pack a glass column with silica gel slurried in the initial mobile phase.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent and adsorb it onto a small amount of silica gel. Evaporate the solvent and load the dry silica onto the top of the column.

• Elution: Begin elution with the determined mobile phase, gradually increasing the polarity if necessary (gradient elution) to elute the compound of interest.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 5-isopropoxypicolinic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in a typical synthesis of 5-isopropoxypicolinic acid?

A1: Common impurities can include unreacted starting materials (e.g., a dihalopyridine), the corresponding hydroxypicolinic acid if the etherification is incomplete, and positional isomers.[2] Byproducts from side reactions, such as hydrolysis of the isopropoxy group under harsh acidic or basic conditions, may also be present.

Q2: How can I effectively monitor the purity of my fractions during column chromatography?

A2: Thin-layer chromatography (TLC) is a rapid and effective method for monitoring the separation.[10] Spot a small amount of each fraction onto a TLC plate and elute with the mobile phase used for the column. Visualize the spots under UV light or by staining to determine which fractions contain the pure product.

Q3: My compound is an oil after solvent evaporation. How can I induce crystallization?

A3: Oiling out can occur if the compound's melting point is below the boiling point of the solvent or if impurities are present. Try the following:

• Scratching the inside of the flask with a glass rod at the solvent-air interface can create nucleation sites.

• Adding a seed crystal of the pure compound can initiate crystallization.

• Re-dissolving the oil in a small amount of a more volatile solvent and then slowly evaporating the solvent may help.

Q4: What analytical techniques are best for assessing the final purity of 5-isopropoxypicolinic acid?

A4: A combination of techniques is recommended for a comprehensive purity assessment:

• High-Performance Liquid Chromatography (HPLC): Ideal for quantifying purity and detecting minor impurities.[7][11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides structural confirmation and can reveal the presence of impurities with different chemical structures.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.

• Melting Point Analysis: A sharp melting point close to the literature value is a good indicator of high purity.

Visual Workflows

Purification Method Selection

Caption: Decision tree for selecting a purification method.

Troubleshooting Recrystallization

Caption: Troubleshooting workflow for recrystallization issues.

References

• Wikipedia. Picolinic acid. [Link]

• University of California, Irvine. Recrystallization and Crystallization. [Link]

• Organic Syntheses. "picolinic acid hydrochloride". [Link]

• Google Patents. Process for producing pyridine carboxylic acids.

• University of Massachusetts Lowell. Recrystallization is the most common method for purifying solid compounds. [Link]

• PrepChem.com. Synthesis of picolinic acid. [Link]

• Google Patents. A kind of method of preparing picolinic acid.

• AcrosPharmatech. 5-Hydroxypicolinic acid. [Link]

• Der Pharma Chemica. Identification, characterization and preparation of process-related impurities of the phenylquinoline derivative NK-104. [Link]

• YouTube. Recrystallization Demonstrated by Mark Niemczyk, PhD. [Link]

• Food Chemistry. Detection, isolation, and characterization of a novel impurity from several folic acid products. [Link]

• Angelo State University. Recrystallization of Benzoic Acid. [Link]

• PubMed. Chromatographic separation of 3,4-difluorophenylacetic acid and its positional isomers using five different techniques. [Link]

• Google Patents.

• RSC Advances. Synthesis of European pharmacopoeial impurities A, B, C, and D of cabergoline. [Link]

• ResearchGate. What is a best method and solvent to recrystallise 5-acetoxyisophthalic acid?. [Link]

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improving the stability of 5-Isopropoxypicolinic acid in solution

Technical Support Center: 5-Isopropoxypicolinic Acid

A Guide to Ensuring Solution Stability for Researchers

Welcome to the technical support center for 5-Isopropoxypicolinic acid. As Senior Application Scientists, we understand that the success of your experiments hinges on the integrity of your reagents. This guide is designed to provide you, our fellow researchers and drug development professionals, with in-depth troubleshooting advice and robust protocols to manage and improve the stability of 5-Isopropoxypicolinic acid in solution. We will move beyond simple instructions to explain the chemical principles at play, empowering you to make informed decisions in your work.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the handling and stability of 5-Isopropoxypicolinic acid.

Q1: What is 5-Isopropoxypicolinic acid and what are its basic properties?

A1: 5-Isopropoxypicolinic acid is a derivative of picolinic acid, which is a pyridine-2-carboxylic acid. The key features are a carboxylic acid group at position 2 of the pyridine ring and an isopropoxy group (-O-CH(CH₃)₂) at position 5. These functional groups dictate its chemical behavior, including its solubility and stability. Picolinic acid itself is an endogenous metabolite of tryptophan.[1] The addition of the isopropoxy group modifies its lipophilicity and electronic properties.

Property	Value	Source
Molecular Formula	C₉H₁₁NO₃	[2]
Molecular Weight	181.19 g/mol	[2]
Appearance	Typically a white to off-white solid	Inferred
Storage (Solid)	Sealed in dry, 2-8°C	[2]

Q2: I've just prepared a stock solution. How should I store it and for how long is it stable?

A2: This is a critical question. The stability of 5-Isopropoxypicolinic acid in solution is not guaranteed and is highly dependent on the solvent, pH, temperature, and light exposure. For initial use, we strongly recommend preparing fresh solutions for each experiment. If storage is necessary, we advise aliquoting the solution into single-use vials and storing at ≤ -20°C, protected from light. You should always perform a stability validation study under your specific experimental conditions before storing solutions for extended periods. The troubleshooting section below provides a framework for this validation.

Q3: My solution of 5-Isopropoxypicolinic acid has turned a faint yellow. What does this mean and can I still use it?

A3: A color change, typically to yellow, is a visual indicator of potential chemical degradation. This often results from the formation of new chromophores through oxidation or other degradation pathways that create more conjugated electronic systems. We do not recommend using a solution that has changed color, as the presence of degradants can lead to unpredictable and erroneous results in your assays. The compound's purity is compromised, and the actual concentration of the active molecule is lower than intended.

Q4: What are the primary drivers of instability for this molecule in solution?

A4: Based on its structure, the main potential degradation pathways are:

• pH-dependent hydrolysis: The ester-like isopropoxy group can be susceptible to hydrolysis, particularly under strongly acidic or basic conditions, which would yield 5-hydroxypicolinic acid and isopropanol.

• Oxidation: The electron-rich pyridine ring, activated by the isopropoxy group, can be susceptible to oxidation.[3][4] This can be initiated by dissolved oxygen, trace metal ions, or exposure to light (photolysis).

• Photodegradation: Aromatic systems, particularly heterocyclic ones, can be sensitive to UV light. Exposure to ambient lab lighting over time can be sufficient to induce degradation.

Section 2: Troubleshooting Guide - Common Stability Issues

This guide provides a structured approach to diagnosing and solving common stability problems.

Issue 1: Precipitation or Cloudiness in Solution

Q: I prepared a stock solution in an aqueous buffer, but it has become cloudy or a precipitate has formed. Why is this happening?

A: Precipitation is typically a solubility issue, often modulated by pH and temperature. The carboxylic acid moiety of 5-Isopropoxypicolinic acid has a pKa that dictates its charge state.

• Causality: At a pH below its pKa, the carboxylic acid is protonated and neutral, making the molecule less water-soluble. At a pH above its pKa, it is deprotonated (carboxylate), negatively charged, and generally more soluble in aqueous media. Storing a concentrated solution near its pKa can be particularly problematic. Furthermore, solubility decreases significantly at lower temperatures.

Troubleshooting Steps:

• Check the pH: Ensure the pH of your buffer is at least 1.5 to 2 units above the compound's pKa to maintain the soluble carboxylate form. If the pKa is unknown, a starting pH of 7.4 is reasonable for many biological experiments.

• Consider a Co-solvent: If you require a high concentration, consider preparing your primary stock in an organic solvent like DMSO or ethanol, where the compound is likely more soluble. You can then perform serial dilutions into your aqueous buffer. Caveat: Always check the tolerance of your experimental system to the final concentration of the organic solvent.

• Re-dissolve Before Use: If you are storing solutions at 4°C or below, allow the vial to come to room temperature and vortex thoroughly to ensure any precipitate has redissolved before making dilutions.

Caption: Troubleshooting workflow for precipitation issues.

Issue 2: Chemical Degradation (e.g., Color Change, Loss of Activity)

Q: My assay results are inconsistent, and I suspect the compound is degrading in my experimental buffer. How can I confirm this and prevent it?

A: Inconsistent results are a classic sign of an unstable reagent. Degradation can be rapid, especially under harsh conditions (e.g., low pH, high temperature).[5] To ensure data integrity, you must identify the cause and implement stabilizing measures.

• Causality: As mentioned (FAQ Q4), oxidation, hydrolysis, and photolysis are the likely culprits. The initial step in the degradation of similar picolinic acid compounds by microorganisms is often hydroxylation of the pyridine ring.[1][6] This oxidative attack can be mimicked by chemical oxidation in solution.

Troubleshooting & Prevention Strategy:

• Perform a Forced Degradation Study: This is a crucial step to understand the molecule's liabilities. Use the protocol provided in Section 3 to test the stability of your compound under various stress conditions (acid, base, peroxide, heat, light).

• Analyze by HPLC or LC-MS: The most reliable way to monitor stability is by a separation technique like HPLC.[7][8] In a stable solution, the peak area of the parent compound should remain constant over time. The appearance of new peaks signifies degradation. LC-MS can further help in identifying the mass of the degradation products.

• Implement Stabilizing Measures: Based on your degradation study:

  • If pH-labile: Adjust the pH of your working solution to the most stable range identified. Using buffers with sufficient capacity is essential.

  • If Oxidatively Labile: Prepare buffers with de-gassed (sparged with nitrogen or argon) water. In some cases, adding a small amount of an antioxidant (e.g., ascorbic acid, DTT) may be possible, but you must validate that it does not interfere with your assay.

  • If Photosensitive: Protect all solutions from light by using amber vials or wrapping vials in aluminum foil. Minimize exposure to ambient light during experimental setup.

  • If Thermally Labile: Keep solutions on ice during experiments and store long-term at -80°C.

Section 3: Protocols & Methodologies

These protocols provide a framework for preparing solutions and assessing stability.

Protocol 1: Preparation of a Primary Stock Solution

This protocol ensures the accurate and safe preparation of a concentrated stock solution.

• Pre-weighing: Allow the vial of solid 5-Isopropoxypicolinic acid to equilibrate to room temperature before opening to prevent condensation of moisture.

• Weighing: Accurately weigh a desired amount of the solid into a suitable vial (e.g., glass vial with a PTFE-lined cap).

• Solvent Addition: Add the appropriate volume of a high-purity organic solvent (e.g., DMSO) to achieve the target concentration (e.g., 10 mM or 50 mM).

• Dissolution: Vortex vigorously. If necessary, sonicate briefly in a water bath to ensure complete dissolution.

• Storage: Aliquot the stock solution into single-use amber vials to minimize freeze-thaw cycles and light exposure. Store at ≤ -20°C (or -80°C for long-term).

Protocol 2: Experimental Workflow for an Accelerated Stability Study

This study will help you determine the stability of the compound in your specific experimental buffers.

• Preparation: Prepare several identical solutions of 5-Isopropoxypicolinic acid at your final working concentration in your experimental buffer. A typical concentration for testing is 10-100 µM.

• Time Zero (T=0) Sample: Immediately analyze one of the freshly prepared samples by HPLC-UV. This is your baseline reference.

• Incubation Conditions: Store the remaining samples under a matrix of stress conditions.

  • Temperature: Room Temperature (e.g., 22°C), 37°C, and a control at 4°C.

  • pH: Your standard experimental buffer (e.g., pH 7.4), an acidic buffer (e.g., pH 3.0), and a basic buffer (e.g., pH 9.0).

  • Light: One set of samples at each condition exposed to ambient lab light, and a parallel set wrapped in foil.

  • Oxidation: Prepare one sample in buffer containing 0.1% hydrogen peroxide.

• Time Points: Analyze the samples at various time points (e.g., 2, 4, 8, 24 hours).

• Analysis: Quantify the peak area of the parent compound in each sample using the HPLC method described below.

• Data Interpretation: Calculate the percentage of the compound remaining at each time point relative to the T=0 sample. A loss of >10% is generally considered significant instability.

Caption: Experimental workflow for an accelerated stability study.

Protocol 3: Generic HPLC-UV Method for Stability Analysis

This method can be used as a starting point for monitoring the purity of 5-Isopropoxypicolinic acid.[8]

• HPLC System: Standard HPLC with UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, return to 5% B and re-equilibrate for 3 minutes.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection: UV at 265 nm (or scan for optimal wavelength).

• Column Temperature: 30°C.

Section 4: Mechanistic Insights

Understanding potential degradation pathways can help in proactively designing more robust experimental conditions.

Hypothetical Degradation Pathway:

The structure of 5-Isopropoxypicolinic acid contains two primary sites for degradation: the isopropoxy ether linkage and the electron-rich pyridine ring.

• Oxidative Attack: The pyridine ring is activated towards electrophilic attack by the electron-donating isopropoxy group.[3] An initial oxidative event, similar to microbial degradation pathways, could be hydroxylation at the 6-position to form 6-hydroxy-5-isopropoxypicolinic acid.[1][6] This new product could be further oxidized, potentially leading to ring-opening and the formation of colored byproducts.

• Hydrolysis: Under harsh pH conditions, the isopropoxy group could undergo cleavage. Acid-catalyzed hydrolysis would involve protonation of the ether oxygen, followed by nucleophilic attack by water. This would result in 5-hydroxypicolinic acid.

Caption: Potential degradation pathways for 5-Isopropoxypicolinic acid.

By understanding these potential liabilities, researchers can better control their experimental environment to ensure the stability and integrity of 5-Isopropoxypicolinic acid, leading to more reliable and reproducible scientific outcomes.

References

• Picolinic Acid-d4 Metabolic Pathway Analysis: A Technical Guide. (n.d.). Benchchem.
• Biodegradation of Picolinic Acid by Rhodococcus sp. PA18. (2021). MDPI.
• An In-depth Technical Guide to the Environmental Fate and Degradation of Chlorinated Picolinic Acids. (n.d.). Benchchem.
• Analytical Techniques In Stability Testing. (2025). Separation Science.
• The degradation of 2-picolinic acid. (2022). ChemicalBook.
• (a) 2-Picolinamide degrading pathway through 2,5-DHP to maleamate78. (n.d.). ResearchGate.
• Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. (n.d.). LCGC International.
• Unstable Small Molecule Therapeutic Analysis. (2020). KCAS Bio.
• Analytical Methods to Determine the Stability of Biopharmaceutical Products. (2023). Chromatography Online.
• core components of analytical method validation for small molecules-an overview. (2025). ResearchGate.
• 5-Isopropoxypicolinic acid. (n.d.). BLD Pharm.
• Factors contributing to the stability of alkoxysilanes in aqueous solution. (n.d.). Gelest, Inc.
• Activating and Deactivating Groups In Electrophilic Aromatic Substitution. (2017). Master Organic Chemistry.
• 16.5: An Explanation of Substituent Effects. (2022). Chemistry LibreTexts.
• Designing Benzene Derivatives with Improved Thermal Stability: Strategies and Applications. (n.d.). Longdom Publishing.
• Factors Contributing to the Stability of Alkoxysilanes in Aqueous Solution. (2025). ResearchGate.
• The stability of 5-aminolevulinic acid in solution. (n.d.). PubMed.
• Stability Testing of Biotechnological/Biological Products. (n.d.). European Medicines Agency (EMA).
• stability enhancement of proton pump inhibitor in stomach: formulation and in vitro evaluation of. (n.d.). SciSpace.

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• 7. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 8. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Crystallization of 5-Isopropoxypicolinic Acid

Welcome to the dedicated technical support center for the crystallization of 5-Isopropoxypicolinic acid. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of obtaining high-purity, crystalline 5-Isopropoxypicolinic acid. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your crystallization processes effectively.

This guide is structured to address common challenges in a direct question-and-answer format, supported by detailed experimental protocols and visual aids. Every recommendation is grounded in established crystallographic and chemical engineering principles to ensure scientific integrity.

Part 1: Troubleshooting Guide

This section addresses specific issues you may encounter during the crystallization of 5-Isopropoxypicolinic acid.

Issue 1: 5-Isopropoxypicolinic Acid is "Oiling Out" Instead of Crystallizing.

Q: I've dissolved my 5-Isopropoxypicolinic acid in a hot solvent, but upon cooling, it separates as an oil/liquid instead of forming solid crystals. What is happening and how can I fix it?

A: "Oiling out" is a common phenomenon in crystallization where the solute separates from the solution at a temperature above its melting point in the solvent system, forming a liquid phase instead of a solid crystalline phase.[1] This typically occurs under conditions of high supersaturation or when the solute's melting point is significantly depressed by the solvent. For a molecule like 5-Isopropoxypicolinic acid, with both polar (carboxylic acid, pyridine nitrogen) and non-polar (isopropoxy group) functionalities, its interaction with the solvent is critical.

Causality and Solutions:

• High Supersaturation: Rapid cooling or using a highly concentrated solution can lead to a state of high supersaturation where the system bypasses the nucleation and growth of an ordered crystal lattice, favoring the separation of a disordered, liquid-like phase.

  • Solution: Re-heat the solution to dissolve the oil and add a small amount of additional solvent (1-5% of the total volume) to slightly reduce the concentration. Allow the solution to cool at a much slower rate. A programmable cooling bath or insulating the flask with glass wool can facilitate slow, controlled cooling.[1][2]

• Solvent Choice: The chosen solvent may be too "good" at dissolving the compound, leading to a significant depression of the melting point.

  • Solution: Consider a co-solvent or anti-solvent system.[3][4][5][6] Dissolve the 5-Isopropoxypicolinic acid in a "good" solvent at an elevated temperature. Then, slowly add a miscible "poor" solvent (an anti-solvent) in which the compound is less soluble until slight turbidity (cloudiness) is observed. Re-heat gently until the solution becomes clear again, and then allow it to cool slowly. This technique, known as anti-solvent crystallization, can effectively induce crystallization.[3][5] For 5-Isopropoxypicolinic acid, a good solvent could be a polar protic solvent like methanol or ethanol, while a non-polar solvent like hexane or heptane could serve as an anti-solvent. Water could also be used as an anti-solvent with a polar organic solvent.[5]

• Presence of Impurities: Impurities can disrupt the crystal lattice formation and promote oiling out.[7][8][9][10]

  • Solution: If possible, purify the crude 5-Isopropoxypicolinic acid using a preliminary technique like column chromatography before attempting crystallization.[11]

Issue 2: No Crystal Formation Upon Cooling.

Q: My solution of 5-Isopropoxypicolinic acid remains clear even after prolonged cooling. How can I induce crystallization?

A: A lack of crystal formation indicates that the solution is not sufficiently supersaturated, or that the energy barrier for nucleation has not been overcome.

Causality and Solutions:

• Insufficient Supersaturation: The concentration of 5-Isopropoxypicolinic acid in the solvent may be too low.

  • Solution: Re-heat the solution and evaporate a portion of the solvent to increase the concentration.[2][12] Cool the solution again to attempt crystallization.

• High Nucleation Energy Barrier: The spontaneous formation of the initial crystal nuclei can be kinetically hindered.

  • Solution 1: Seeding. Introduce a "seed crystal" of pure 5-Isopropoxypicolinic acid into the cooled, saturated solution.[12][13][14] The seed crystal provides a template for further crystal growth, bypassing the initial nucleation step.

  • Solution 2: Scratching. Use a glass rod to gently scratch the inner surface of the flask below the solvent level.[2][12][14] The microscopic imperfections on the glass surface can act as nucleation sites.

• Inappropriate Solvent: The chosen solvent may be too effective at keeping the compound in solution even at low temperatures.

  • Solution: Re-evaluate your solvent choice. A good crystallization solvent for a compound like 5-Isopropoxypicolinic acid should exhibit a steep solubility curve, meaning it dissolves the compound well at high temperatures but poorly at low temperatures.[15] Consider switching to a less polar solvent if you are using a highly polar one, or vice versa, depending on the compound's solubility profile.

Issue 3: Low Crystal Yield.

Q: I have successfully obtained crystals of 5-Isopropoxypicolinic acid, but the yield is very low. What factors could be contributing to this?

A: A low yield is often a result of excessive loss of the compound to the mother liquor (the remaining solution after filtration).[1][2]

Causality and Solutions:

• Excessive Solvent: Using too much solvent will result in a significant amount of the compound remaining dissolved even at low temperatures.[1][2]

  • Solution: To check for this, take a small sample of the mother liquor and evaporate it. If a substantial amount of solid residue remains, too much solvent was used. In future experiments, use the minimum amount of hot solvent required to fully dissolve the crude product.[2]

• Premature Filtration: Filtering the crystals before the crystallization process is complete.

  • Solution: Ensure the solution has been allowed to cool sufficiently and that crystal formation has ceased before filtration. Cooling the solution in an ice bath for a short period before filtration can help maximize the yield.[14]

• Inappropriate Solvent: The solubility of 5-Isopropoxypicolinic acid in the chosen solvent at low temperatures may still be too high.

  • Solution: Refer to the solvent selection guide below and consider a solvent in which the compound has lower solubility at room temperature or below.

Issue 4: Impure Crystals or Poor Crystal Morphology.

Q: The obtained crystals are discolored, have a broad melting point range, or are poorly formed (e.g., fine powder, needles instead of blocks). How can I improve the purity and crystal habit?

A: Crystal purity and morphology are influenced by the presence of impurities and the kinetics of the crystallization process.[7][8]

Causality and Solutions:

• Inclusion of Impurities: Rapid crystal growth can trap impurities within the crystal lattice.[2][7]

  • Solution: Slow down the rate of cooling to allow for more selective incorporation of the desired molecules into the growing crystal lattice.[2] A slower cooling rate generally results in larger, purer crystals.

• Solvent Effects: The solvent can influence the crystal habit (the external shape of the crystal).

  • Solution: Experiment with different solvents. A change in solvent polarity can alter the relative growth rates of different crystal faces, leading to a different crystal morphology.

• pH Effects: For an acidic molecule like 5-Isopropoxypicolinic acid, the pH of the solution can significantly impact its solubility and the nature of the crystallizing species.[16][17]

  • Solution: Ensure the pH of the solution is controlled, especially if crystallizing from an aqueous system. The solubility of picolinic acids is pH-dependent.[16][17][18] It is generally advisable to crystallize at a pH where the neutral form of the carboxylic acid is predominant.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the best starting solvents for the crystallization of 5-Isopropoxypicolinic acid?

A1: Based on the structure of 5-Isopropoxypicolinic acid and solubility data for related picolinic acids, good starting points for solvent screening would include polar protic solvents like ethanol, methanol, and isopropanol, as well as polar aprotic solvents like acetone and ethyl acetate.[18][19][20][21] Picolinic acid itself is highly soluble in water, but less so in ethanol and acetonitrile.[18][19] The isopropoxy group will likely decrease water solubility compared to the parent picolinic acid. A systematic approach to solvent selection is recommended.

Q2: How can I check the purity of my crystallized 5-Isopropoxypicolinic acid?

A2: Several analytical techniques can be used to assess the purity and solid-state characteristics of your crystals:

• Differential Scanning Calorimetry (DSC): To determine the melting point and check for the presence of impurities, which can broaden and depress the melting point.[22][23][24]

• X-Ray Powder Diffraction (XRPD): To confirm the crystalline nature of the material and identify the polymorphic form.[22][23][24]

• Thermogravimetric Analysis (TGA): To determine the presence of residual solvent.[22][23]

• High-Performance Liquid Chromatography (HPLC): To quantify the purity of the compound.[25]

Q3: Could my 5-Isopropoxypicolinic acid exist in different polymorphic forms?

A3: Yes, it is possible. Picolinic acid derivatives have been shown to exhibit polymorphism, which is the ability of a compound to exist in more than one crystal structure.[26][27][28][29] Different polymorphs can have different physical properties, such as solubility and melting point. It is crucial to characterize the solid form of your crystallized material, especially in a drug development context. XRPD is the primary technique for identifying polymorphs.[24]

Part 3: Experimental Protocols & Data

Protocol 1: Cooling Crystallization of 5-Isopropoxypicolinic Acid

• Solvent Selection: Choose a suitable solvent based on preliminary solubility tests. A good solvent will dissolve the compound when hot but have low solubility when cold.

• Dissolution: In an Erlenmeyer flask, add the crude 5-Isopropoxypicolinic acid and a small amount of the chosen solvent. Heat the mixture with stirring (e.g., on a hot plate).

• Achieve Saturation: Gradually add more hot solvent until the compound just dissolves. Avoid adding an excess of solvent.[13]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.[14]

• Cooling: Cover the flask and allow the solution to cool slowly to room temperature. To promote slower cooling, you can insulate the flask.

• Further Cooling: Once the flask has reached room temperature, you can place it in an ice bath to maximize crystal formation.[14]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent to remove any adhering mother liquor.

• Drying: Dry the crystals under vacuum to remove residual solvent.

Protocol 2: Anti-Solvent Crystallization

• Dissolution: Dissolve the crude 5-Isopropoxypicolinic acid in a minimum amount of a "good" solvent at room temperature or with gentle heating.

• Anti-Solvent Addition: Slowly add a miscible "poor" solvent (anti-solvent) with stirring until the solution becomes persistently turbid.

• Clarification: Gently warm the solution until it becomes clear again.

• Crystallization: Allow the solution to cool slowly to room temperature.

• Isolation and Drying: Follow steps 7-9 from the Cooling Crystallization protocol.

Table 1: Suggested Solvents for Screening

Solvent Class	Examples	Rationale
Polar Protic	Ethanol, Methanol, Isopropanol	The carboxylic acid and pyridine nitrogen can form hydrogen bonds. Solubility is expected to be significant, especially at elevated temperatures.[20][21]
Polar Aprotic	Acetone, Ethyl Acetate, Acetonitrile	Can dissolve the compound through dipole-dipole interactions. Acetonitrile has shown lower solubility for picolinic acid, which might be advantageous.[18][19]
Non-Polar	Heptane, Hexane, Toluene	Likely to be poor solvents, making them suitable as anti-solvents.[15]
Aqueous	Water (with pH adjustment)	Picolinic acid is very soluble in water.[18][19] The isopropoxy group will reduce this, but pH will still be a critical factor.[16][17]

Part 4: Visualizations

Diagram 1: Troubleshooting Logic for Crystallization Failure

Caption: Troubleshooting workflow for common crystallization issues.

Diagram 2: Experimental Workflow for Crystallization Method Selection

Caption: Workflow for selecting and optimizing a crystallization method.

References

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• Thorat, A. A., & Dalvi, S. V. (2022). Liquid antisolvent crystallization of pharmaceutical compounds: current status and future perspectives. Journal of Crystal Growth, 593, 126769. [Link]

• Dalvi, S. V., & Dave, R. N. (2009). Recrystallization of a Pharmaceutical Compound Using Liquid and Supercritical Antisolvents. AIChE Journal, 55(8), 2009-2019. [Link]

• Nare, A., & Patel, S. (2014). Antisolvent Crystallization of Poorly Water Soluble Drugs. International Journal of Chemical Engineering and Applications, 5(4), 336-340. [Link]

• Wang, Y., et al. (2022). Recent progress in antisolvent crystallization. CrystEngComm, 24(35), 6065-6080. [Link]

• Thallapally, P. K., & Nangia, A. (2001). Polymorphism in pyridine-2,6-dicarboxylic acid: Competition between “robust” synthons. CrystEngComm, 3, 119-122. [Link]

• Kumar, S., & Kumar, R. (2018). XRD and TGA-DSC as an effective tools of research in physical sciences. International Journal of Advanced Research in Science, Engineering and Technology, 5(3), 5434-5441. [Link]

• Barbas, R., et al. (2021). Polymorphism in the 1/1 Pterostilbene/Picolinic Acid Cocrystal. Crystal Growth & Design, 21(12), 7176-7186. [Link]

• Sidana, A. (2019). What are the different techniques to characterize chemical crystals? ResearchGate. [Link]

• Esteves, C. V., et al. (2023). Solubility and Crystallization Studies of Picolinic Acid. Crystals, 13(2), 392. [Link]

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• JP H0592102A. (1993). Crystallization method for organic acid or organic acid ester.

• Esteves, C. V., et al. (2023). Solubility and Crystallization Studies of Picolinic Acid. MDPI. [Link]

• Holodiag. (n.d.). Solid state analysis - Analytical techniques. Holodiag. [Link]

• Barbas, R., et al. (2021). Polymorphism in the 1/1 Pterostilbene/Picolinic Acid Cocrystal. Crystal Growth & Design, 21(12), 7176-7186. [Link]

• Barbas, R., et al. (2021). Polymorphism in the 1/1 Pterostilbene/Picolinic Acid Cocrystal. ResearchGate. [Link]

• Piedade, M. F. M., et al. (2023). pH-Dependent Crystallization of 2-, 4-, 5-, and 6-Hydroxynicotinic Acids in Aqueous Media. ResearchGate. [Link]

• Various techniques for study of Crystal Properties. (2019). Slideshare. [Link]

• SOP: CRYSTALLIZATION. (n.d.). University of Texas at Dallas. [Link]

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• Gao, Q., et al. (2023). Impact of impurities on crystal growth. Nature Physics, 19, 938-946. [Link]

• Touhami, D., et al. (2017). Freezing of Aqueous Carboxylic Acid Solutions on Ice. The Journal of Physical Chemistry B, 121(11), 2461-2469. [Link]

• Recrystallization and Crystallization. (n.d.). University of California, Los Angeles. [Link]

• Lee, A. Y., et al. (2005). Effects of impurities on crystal growth processes. Journal of Crystal Growth, 275(1-2), e143-e149. [Link]

• Crystallization | Organic Chemistry Lab Techniques. (2024). YouTube. [Link]

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• Esteves, C. V., et al. (2023). Solubility and Crystallization Studies of Picolinic Acid. ResearchGate. [Link]

• The Effect and Counter-Effect of Impurities on Crystallization of an Agrochemical Active Ingredient: Stereochemical Rationalization and Nanoscale Crystal Growth Visualization. (2011). ResearchGate. [Link]

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• Gao, Q., et al. (2023). Impact of impurities on crystal growth. Semantic Scholar. [Link]

• Piedade, M. F. M., et al. (2023). pH-Dependent Crystallization of 2-, 4-, 5-, and 6-Hydroxynicotinic Acids in Aqueous Media. MDPI. [Link]

• Ferreira, O., et al. (2018). Solubility and solid phase studies of isomeric phenolic acids in pure solvents. Fluid Phase Equilibria, 472, 140-149. [Link]

• 5-Hydroxypicolinic acid. (n.d.). Acros Organics. [Link]

• Fasiha, A., et al. (2021). Influence of Different Solvent Properties and Composition for the Solubility of Iopromide. Journal of Molecular Liquids, 334, 116035. [Link]

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• 5-Hydroxypipecolic acid. (n.d.). PubChem. [Link]

• Pereira, C. G., et al. (2021). Solubility of Luteolin and Other Polyphenolic Compounds in Water, Nonpolar, Polar Aprotic and Protic Solvents by Applying FTIR/HPLC. Molecules, 26(21), 6432. [Link]

• Solubility Determination, Correlation, and Solute–Solvent Molecular Interactions of 5-Aminotetrazole in Various Pure Solvents. (2020). ResearchGate. [Link]

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Technical Support Center: Synthesis of 5-Isopropoxypicolinic Acid

Welcome to the technical support guide for the synthesis of 5-Isopropoxypicolinic acid. This document is designed for researchers, medicinal chemists, and process development scientists who are actively working with or planning to synthesize this valuable pyridine derivative. Here, we address common challenges, side reactions, and frequently asked questions encountered during its synthesis, providing not just solutions but also the underlying chemical principles to empower your experimental design and execution.

Troubleshooting Guide: Common Synthetic Hurdles

This section addresses specific, practical problems that may arise during the synthesis of 5-Isopropoxypicolinic acid. We focus on two prevalent synthetic routes:

• Route A: Williamson ether synthesis on 5-hydroxypicolinic acid.

• Route B: Nucleophilic aromatic substitution on a 5-halopicolinonitrile followed by hydrolysis.

Problem 1: Low Yield and Significant Unreacted 5-Hydroxypicolinic Acid in Route A

Symptom: After performing the Williamson ether synthesis using 5-hydroxypicolinic acid and an isopropyl halide, TLC or NMR analysis shows a low conversion rate, with a substantial amount of the polar starting material remaining.

Probable Cause: This issue typically stems from suboptimal reaction conditions for the SN2 reaction. Several factors could be at play:

• Insufficiently Strong Base: The phenolic hydroxyl group of 5-hydroxypicolinic acid is acidic, but a relatively weak base (e.g., K₂CO₃) may not deprotonate it completely to form the highly nucleophilic phenoxide required for the reaction. The carboxylate anion can also complicate the reaction.

• Steric Hindrance: The isopropyl group is secondary, making it more sterically hindered than a methyl or ethyl group. This slows down the SN2 reaction rate.[1]

• Competitive Elimination (E2): The use of a strong, sterically hindered base with a secondary halide can favor an E2 elimination side reaction, converting isopropyl bromide/iodide into propene gas, thereby consuming both base and alkylating agent without forming the desired product.[1]

• Solvent Choice: Protic solvents (e.g., ethanol) can solvate the alkoxide nucleophile, reducing its reactivity.

Solution & Optimization Protocol:

• Choice of Base: Employ a stronger, non-nucleophilic base such as sodium hydride (NaH). NaH irreversibly deprotonates the hydroxyl group, driving the formation of the reactive alkoxide.

• Solvent Selection: Use a polar aprotic solvent like DMF or DMSO. These solvents effectively solvate the cation (e.g., Na⁺) but not the alkoxide, leaving it "naked" and highly nucleophilic.

• Temperature Control: Gently heat the reaction (e.g., 60-80 °C) to overcome the activation energy for the SN2 reaction, but avoid excessive temperatures that might favor elimination or decomposition.

• Monitoring: Monitor the reaction progress diligently using TLC. The product, 5-Isopropoxypicolinic acid, will be less polar (higher Rf) than the starting 5-hydroxypicolinic acid.

• To a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), add 5-hydroxypicolinic acid (1.0 eq).

• Add anhydrous DMF to create a 0.5 M solution.

• Cool the mixture to 0 °C in an ice bath.

• Add sodium hydride (NaH, 60% dispersion in mineral oil, 2.2 eq) portion-wise. Caution: H₂ gas evolution.

• Allow the mixture to stir at room temperature for 1 hour after addition is complete.

• Add 2-iodopropane (1.5 eq) dropwise.

• Heat the reaction mixture to 70 °C and stir for 12-24 hours, monitoring by TLC.

• Upon completion, cool to 0 °C and carefully quench the reaction by the slow addition of water.

• Adjust the pH to ~4-5 with 1M HCl to protonate the carboxylic acid.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate), dry the organic layer over Na₂SO₄, and concentrate in vacuo. Purify further by column chromatography or recrystallization.

Sources

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enhancing the solubility of 5-Isopropoxypicolinic acid for assays

Technical Support Center: 5-Isopropoxypicolinic Acid Solubility

Welcome to the technical support guide for 5-Isopropoxypicolinic acid. This document provides in-depth troubleshooting guides and answers to frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility challenges during their experiments. Our goal is to provide not just protocols, but the scientific reasoning behind them, ensuring you can adapt these strategies to your specific assay requirements.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the handling and solubility of 5-Isopropoxypicolinic acid.

Q1: What is 5-Isopropoxypicolinic acid and why is its solubility a concern?

5-Isopropoxypicolinic acid is a carboxylic acid derivative of pyridine. Its structure, featuring a hydrophobic isopropoxy group and a polar picolinic acid moiety, results in limited solubility in neutral aqueous solutions. Like many carboxylic acids, its charge state, and therefore its solubility, is highly dependent on the pH of the solution.[1] Poor solubility can lead to compound precipitation, inaccurate concentration measurements, and unreliable assay results, making it a critical parameter to control.[][3]

Q2: What is the first solvent I should try for making a stock solution?

For creating a high-concentration stock solution, Dimethyl Sulfoxide (DMSO) is the recommended starting solvent.[4] It is a powerful, water-miscible organic solvent capable of dissolving a wide range of organic molecules.[] However, it's crucial to be mindful of the final DMSO concentration in your assay, as levels above 0.5% can be cytotoxic to many cell lines.[5][6] Therefore, preparing a concentrated stock (e.g., 10-100 mM) in 100% DMSO is standard practice.[4][5]

Q3: My compound precipitates when I dilute my DMSO stock into my aqueous assay buffer. What’s happening?

This is a common issue known as "antisolvent precipitation." While 5-Isopropoxypicolinic acid may be soluble in 100% DMSO, its solubility dramatically decreases when diluted into an aqueous buffer where DMSO is no longer the primary solvent. To mitigate this, ensure rapid mixing upon dilution and consider serial dilutions in DMSO before the final dilution into the aqueous buffer.[4][7] If precipitation persists, pH modification of the aqueous buffer is the next logical step.

Q4: How does pH affect the solubility of 5-Isopropoxypicolinic acid?

As a carboxylic acid, 5-Isopropoxypicolinic acid's solubility is significantly influenced by pH.[8] The carboxylic acid group has an acidic pKa (typically 3-5 for similar compounds).[9] At a pH below its pKa, the molecule is in its neutral, less soluble form. At a pH above its pKa, the carboxylic acid is deprotonated to form a carboxylate salt, which is an ion and thus significantly more soluble in polar solvents like water.[1] Therefore, increasing the pH of your aqueous buffer (e.g., to pH 7.4 or higher) is a highly effective strategy to enhance solubility.[][10]

Part 2: Troubleshooting Guide & Experimental Protocols

This section provides structured solutions to specific problems you may encounter.

Problem 1: Compound precipitates in neutral aqueous buffer (e.g., PBS pH 7.4) during dilution from a DMSO stock.

Causality: At neutral pH, a significant portion of the 5-Isopropoxypicolinic acid molecules are in their protonated (neutral) form, which has low aqueous solubility. The sudden change in solvent environment from DMSO to water causes the compound to crash out of solution.

Solution: Increase the pH of the final aqueous solution to deprotonate the carboxylic acid, forming the highly soluble carboxylate salt.

• Prepare a High-Concentration Stock: Dissolve 5-Isopropoxypicolinic acid in 100% DMSO to a concentration of 100 mM. Gentle vortexing or sonication can aid dissolution.[4]

• Prepare an Alkaline Buffer: Prepare your desired aqueous buffer (e.g., PBS, TRIS). Adjust the pH to a higher level, for example, pH 8.0-9.0, using a small amount of a base like 1 M NaOH.[10][11] The goal is to be at least 2 pH units above the compound's pKa.

• Dilution: Perform an intermediate dilution of your DMSO stock into the alkaline buffer. For example, dilute the 100 mM DMSO stock 1:10 in the pH 8.5 buffer to get a 10 mM solution.

• Final Dilution: Use this 10 mM aqueous stock for final dilutions into your assay medium. This stepwise dilution in a pH-adjusted buffer prevents precipitation.[6]

• Vehicle Control: Crucially, ensure your vehicle control in the experiment contains the same final concentrations of DMSO and pH-adjusted buffer as your test samples.[4]

Problem 2: The required compound concentration is too high for pH adjustment alone, or the assay is pH-sensitive.

Causality: Some assays, particularly those involving enzymes or whole cells, are sensitive to pH changes. In other cases, the intrinsic solubility, even at high pH, may be insufficient for the desired concentration.

Solution: Use a co-solvent in your aqueous buffer to increase the solubilizing capacity of the medium.[][12] Co-solvents work by reducing the polarity of the water, making it a more favorable environment for hydrophobic molecules.[3][13]

• Select a Co-solvent: Common biocompatible co-solvents include Ethanol, Polyethylene Glycol 400 (PEG 400), and Propylene Glycol.[][14]

• Prepare Co-solvent/Buffer Mix: Prepare a mixture of your assay buffer and the chosen co-solvent. A common starting point is a 10% co-solvent concentration (e.g., 10% Ethanol in PBS).

• Prepare Stock Solution: Prepare a 100 mM stock in 100% DMSO as usual.

• Dilution: Dilute the DMSO stock directly into the co-solvent/buffer mixture. The presence of the co-solvent will help keep the compound in solution.

• Optimization & Control: The optimal percentage of co-solvent may need to be determined empirically. Always test the tolerance of your assay system (e.g., cells, enzyme) to the final co-solvent concentration. Include the co-solvent in your vehicle control.

Data Summary: Solubilization Strategies

Strategy	Mechanism	Pros	Cons
DMSO Stock	Dissolution in a polar aprotic solvent.	High stock concentrations achievable.[5]	Potential for cytotoxicity at final concentrations >0.5%; can cause precipitation upon aqueous dilution.[15]
pH Adjustment	Increases the fraction of the ionized, more soluble form of the molecule.[8]	Highly effective for ionizable compounds; simple to implement.[]	Not suitable for non-ionizable compounds; may affect assay performance if the system is pH-sensitive.
Co-solvents	Reduces the polarity of the aqueous medium, increasing the solubility of hydrophobic compounds.[3][13]	Effective for neutral compounds or when pH adjustment is not possible.	May have independent biological effects or be toxic to cells at higher concentrations.[12]

Part 3: Visual Guides & Workflows

Workflow for Selecting a Solubilization Strategy

This diagram outlines the decision-making process for solubilizing 5-Isopropoxypicolinic acid.

Caption: Decision tree for solubilizing 5-Isopropoxypicolinic acid.

Effect of pH on Molecular State

This diagram illustrates how pH changes the ionization state of 5-Isopropoxypicolinic acid, which is the fundamental principle behind using pH adjustment to enhance solubility.

Caption: Ionization states of 5-Isopropoxypicolinic acid vs. pH.

References

• BOC Sciences. (n.d.). pH Adjustment and Co-Solvent Optimization.
• Benchchem. (n.d.). Protocol for Dissolving Compounds in DMSO for Biological Assays.
• Pharma Tutor. (2024). Co-solvency and anti-solvent method for the solubility enhancement.
• ResearchGate. (2013). Any suggestions for treating DMSO soluble compound in cell culture?
• LifeTein. (2023). DMSO usage in cell culture.
• MCE (MedChemExpress). (n.d.). Compound Handling Instructions.
• GSC Online Press. (2024). A review on solubility enhancement technique for pharmaceutical drugs.
• ScienceDirect. (2026). pH adjustment: Significance and symbolism.
• National Center for Biotechnology Information (NCBI). (2025). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility.
• Journal of Pharmaceutical Negative Results. (2022). Solubility Enhancement of Rifabutin by Co-solvency Approach.
• Scientist Solutions. (2025). DMSO in cell based assays.
• CompoundingToday.com. (n.d.). pH Adjusting Database.
• Digitalfire. (n.d.). pH Adjustment and Neutralization, the basics.
• UNT Digital Library. (2025). Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes.
• R Discovery. (1991). Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes.
• BLD Pharm. (n.d.). 5-Isopropoxypicolinic acid.
• Chemistry LibreTexts. (2019). The Effects of pH on Solubility.
• ResearchGate. (2025). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples.
• Sinfoo. (n.d.). 5-Hydroxypicolinic acid.
• MDPI. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples.
• University of Calgary. (2023). Solubility of Organic Compounds. Retrieved from University of Calgary Chemistry Department Website.
• National Center for Biotechnology Information (NCBI). (n.d.). Predictive Potential of Acido-Basic Properties, Solubility and Food on Bioequivalence Study Outcome: Analysis of 128 Studies.
• University of Tartu. (2025). Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents. Retrieved from University of Tartu, Chair of Analytical Chemistry Website.
• ResearchGate. (n.d.). Chart showing nine acids with a range of pK a values.
• Tetrahedron Letters. (2018). Table from pKa values in organic chemistry – making maximum use of the available data. Retrieved from a PDF hosted by the University of Tartu.
• OWL (Online Web Learning). (n.d.). pKa Vaules for Organic and Inorganic Bronsted Acids at 25o C. Retrieved from a PDF hosted by the University of Regina.
• National Center for Biotechnology Information (NCBI). (n.d.). (+)-Ursolic Acid. PubChem Compound Summary for CID 64945.

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Technical Support Center: Method Refinement for 5-Isopropoxypicolinic Acid Derivatization

Welcome to the technical support center for the derivatization of 5-Isopropoxypicolinic Acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting advice, and answers to frequently asked questions. Our goal is to empower you to refine your derivatization methods, leading to higher yields, improved purity, and more reliable results in your research and development endeavors.

Introduction: The Importance of 5-Isopropoxypicolinic Acid Derivatization

5-Isopropoxypicolinic acid is a valuable building block in medicinal chemistry and materials science. Its derivatization into esters and amides is a critical step in the synthesis of a wide range of compounds with potential therapeutic and functional properties. The pyridine nitrogen and the carboxylic acid group provide two key points for modification, allowing for the creation of diverse molecular architectures. However, the unique electronic and steric properties of this molecule can present challenges during derivatization. This guide will provide you with the knowledge and tools to overcome these challenges and achieve your synthetic goals.

Troubleshooting Guide: Overcoming Common Hurdles

This section addresses specific issues that you may encounter during the derivatization of 5-isopropoxypicolinic acid. The solutions provided are based on established chemical principles and field-proven experience.

Esterification Reactions

Question 1: My Fischer esterification of 5-isopropoxypicolinic acid is giving low yields. What can I do to improve it?

Answer:

Low yields in Fischer esterification are often due to the reversible nature of the reaction.[1][2] To drive the equilibrium towards the product, you can employ a few strategies:

• Use a Large Excess of Alcohol: Using the alcohol as the solvent or in a large excess (at least 10-fold) can significantly shift the equilibrium towards the ester product.[1]

• Remove Water as it Forms: Water is a byproduct of the reaction, and its removal will push the reaction to completion. A Dean-Stark apparatus is a highly effective tool for this, especially when using a solvent like toluene that forms an azeotrope with water.[2]

• Increase Catalyst Concentration: While a catalytic amount of strong acid (e.g., sulfuric acid, p-toluenesulfonic acid) is standard, ensuring its potency and, if necessary, slightly increasing the loading can enhance the reaction rate.[3][4]

Question 2: I'm observing significant starting material decomposition during my acid-catalyzed esterification. How can I mitigate this?

Answer:

Decomposition of the starting material under strong acidic conditions and heat can be a concern, especially with substituted pyridines. Here are some alternative, milder methods for esterification:

• DCC/DMAP Coupling: This method uses dicyclohexylcarbodiimide (DCC) as a coupling agent and 4-dimethylaminopyridine (DMAP) as a catalyst. The reaction is typically run at room temperature, which is much milder than the reflux conditions of Fischer esterification.

• EDCI/HOBt Coupling: Similar to DCC/DMAP, N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide (EDCI) in combination with 1-Hydroxybenzotriazole (HOBt) provides a milder alternative. This method is often preferred as the urea byproduct is water-soluble, simplifying purification.[5]

Question 3: My ester product is difficult to purify from the excess alcohol. What are the best practices for workup?

Answer:

Purification can be challenging, especially with lower molecular weight alcohols. Consider the following:

• Aqueous Workup: After the reaction, quenching with a mild base like sodium bicarbonate solution will neutralize the acid catalyst. Subsequent extraction with an organic solvent (e.g., ethyl acetate, dichloromethane) will separate the ester from the water-soluble alcohol and salts.[6]

• Solvent Evaporation: If a large excess of a volatile alcohol like methanol or ethanol was used, it can often be removed under reduced pressure using a rotary evaporator.[6]

• Chromatography: If simple extraction is insufficient, column chromatography on silica gel is a reliable method for obtaining a pure product.

Amide Bond Formation

Question 4: I'm getting a low yield in my amide coupling reaction with 5-isopropoxypicolinic acid. What are the likely causes?

Answer:

Low yields in amide coupling can stem from several factors, particularly when dealing with a sterically hindered or electronically modified substrate like 5-isopropoxypicolinic acid.[7][8][9] Here's how to troubleshoot:

• Choice of Coupling Reagent: For hindered carboxylic acids, more powerful coupling reagents are often necessary. While standard carbodiimides like DCC or EDCI can work, phosphonium (e.g., PyBOP) or aminium/uronium salts (e.g., HATU, HBTU) are generally more effective.[7][10] HATU is particularly well-regarded for difficult couplings.[11]

• Base Selection: A non-nucleophilic base is crucial. Diisopropylethylamine (DIPEA) is often a better choice than triethylamine (TEA) as it is more sterically hindered and less likely to cause side reactions.[7]

• Reaction Conditions: Ensure your reaction is performed under anhydrous conditions, as water can hydrolyze the activated acid intermediate. Running the reaction at a slightly elevated temperature (e.g., 40-50 °C) can sometimes improve the rate and yield, but should be monitored for side product formation.

Question 5: I'm forming an anhydride byproduct when I try to activate my 5-isopropoxypicolinic acid with oxalyl chloride or thionyl chloride. How can I avoid this?

Answer:

Anhydride formation is a common side reaction when attempting to form an acid chloride.[12] Here are some tips to minimize it:

• Control Stoichiometry: Use a slight excess (1.1-1.5 equivalents) of the chlorinating agent. A large excess can promote side reactions.

• Temperature Control: Perform the reaction at a low temperature (e.g., 0 °C) and add the chlorinating agent slowly.

• Use a Catalyst: A catalytic amount of N,N-dimethylformamide (DMF) can facilitate the formation of the acid chloride.[13]

• Alternative Activation: If anhydride formation persists, consider switching to a one-pot amide coupling method using reagents like HATU or PyBOP, which avoids the isolation of the acid chloride.[7][11]

Question 6: My amine is electron-deficient, and the coupling reaction is very slow. What can I do?

Answer:

Coupling with electron-deficient amines is a known challenge. The reduced nucleophilicity of the amine makes the reaction sluggish. Here are some strategies:

• Use a More Reactive Activated Ester: Reagents like HATU generate a highly reactive OAt-ester, which is more susceptible to nucleophilic attack by a weak nucleophile.[7][11]

• Increase Reaction Time and/or Temperature: Allow the reaction to proceed for a longer period (monitor by TLC or LC-MS) or gently heat the reaction mixture.

• Consider a Different Synthetic Route: In some cases, it may be more efficient to use a different synthetic strategy, such as a nucleophilic aromatic substitution if the amine is part of an aromatic system.

Frequently Asked Questions (FAQs)

Q1: What is the role of the isopropoxy group in the reactivity of 5-isopropoxypicolinic acid?

A1: The 5-isopropoxy group has two main effects:

• Electronic Effect: As an electron-donating group, it increases the electron density of the pyridine ring. This can slightly decrease the acidity of the carboxylic acid and may influence the reactivity of the ring itself in other reactions.

• Steric Effect: The bulky isopropoxy group can create some steric hindrance around the carboxylic acid, potentially slowing down the rate of reaction with bulky nucleophiles or requiring more potent coupling reagents.

Q2: Which is a better general method for esterification of 5-isopropoxypicolinic acid: Fischer esterification or using a coupling reagent?

A2: The "better" method depends on your specific needs:

• Fischer Esterification: This is a cost-effective method for large-scale synthesis, especially if the alcohol is inexpensive and can be used in large excess. However, the harsh acidic conditions and high temperatures may not be suitable for sensitive substrates.[1][2][3][4]

• Coupling Reagents (e.g., DCC/DMAP, EDCI/HOBt): These methods are much milder and are generally preferred for smaller-scale synthesis, especially when working with valuable or sensitive starting materials. They offer greater control and often lead to cleaner reactions with easier purification.[5]

Q3: Can I use thionyl chloride to make the acid chloride of 5-isopropoxypicolinic acid?

A3: Yes, thionyl chloride can be used, but with caution. The pyridine nitrogen can be protonated by the HCl generated in the reaction, which can affect the solubility and reactivity of the resulting acid chloride hydrochloride salt.[13] Additionally, there is a risk of chlorination on the pyridine ring under harsh conditions. Using a controlled amount of thionyl chloride in the presence of a catalytic amount of DMF at low temperatures is recommended.[12][13]

Q4: How can I monitor the progress of my derivatization reaction?

A4: The most common methods for reaction monitoring are:

• Thin-Layer Chromatography (TLC): A quick and easy way to visualize the consumption of starting materials and the formation of the product.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides more detailed information, including the mass of the product and any byproducts, confirming the success of the reaction and identifying potential issues.

Q5: What are the best analytical methods for characterizing my final derivatized product?

A5:

• For Esters and Amides:

  • HPLC-UV: A good method for assessing purity and for quantification if the derivative has a UV chromophore.[14][15][16][17][18]

  • LC-MS: Provides molecular weight confirmation and can be used for quantification. Derivatization can improve ionization efficiency.[19]

• For Volatile Derivatives (or those that can be made volatile):

  • GC-MS: This requires the analyte to be volatile and thermally stable. For many derivatives of 5-isopropoxypicolinic acid, a further derivatization step, such as silylation, may be necessary to increase volatility.[20][21][22]

Data Presentation

Table 1: Comparison of Common Esterification Methods for Substituted Carboxylic Acids

Method	Reagents	Typical Conditions	Advantages	Disadvantages
Fischer Esterification	Alcohol, Strong Acid (e.g., H₂SO₄)	Reflux in excess alcohol	Cost-effective for large scale; simple reagents	Harsh conditions; reversible reaction; may not be suitable for sensitive substrates[1][2][3][4]
DCC/DMAP Coupling	Alcohol, DCC, DMAP	Anhydrous solvent (e.g., DCM), Room Temp	Mild conditions; high yields	DCC byproduct can be difficult to remove; potential for racemization with chiral centers
EDCI/HOBt Coupling	Alcohol, EDCI, HOBt	Anhydrous solvent (e.g., DMF, DCM), Room Temp	Mild conditions; water-soluble byproduct simplifies workup	More expensive than Fischer esterification[5]

Table 2: Comparison of Common Amide Coupling Reagents

Reagent Class	Examples	Key Features	Best For
Carbodiimides	DCC, EDCI	Widely used; cost-effective	General purpose amide couplings; EDCI for easier workup[5]
Phosphonium Salts	PyBOP	More reactive than carbodiimides	Sterically hindered substrates[7]
Aminium/Uronium Salts	HATU, HBTU	Highly efficient; fast reaction times; low racemization	Difficult couplings; electron-deficient amines; sterically hindered substrates[7][11]

Experimental Protocols

Protocol 1: Fischer Esterification - Methyl 5-Isopropoxypicolinate

• To a round-bottom flask, add 5-isopropoxypicolinic acid (1.0 eq).

• Add methanol (20 eq) as the solvent and reagent.

• Carefully add concentrated sulfuric acid (0.1 eq) dropwise with stirring.

• Equip the flask with a reflux condenser and heat the mixture to reflux.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Remove the excess methanol under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

• Purify by column chromatography on silica gel if necessary.

Protocol 2: HATU-Mediated Amide Coupling

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 5-isopropoxypicolinic acid (1.0 eq) and dissolve in an anhydrous aprotic solvent (e.g., DMF or DCM).

• Add HATU (1.1 eq) and a non-nucleophilic base such as DIPEA (2.5 eq).

• Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• In a separate flask, dissolve the amine (1.2 eq) in a minimal amount of the same anhydrous solvent.

• Add the amine solution to the activated acid mixture dropwise.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with a dilute acid (e.g., 1M HCl), a saturated aqueous solution of sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography or recrystallization.

Visualizations

Experimental Workflow for Esterification

Caption: A generalized workflow for the esterification of 5-isopropoxypicolinic acid.

Logical Relationship in Amide Coupling

Caption: Key components and their roles in a typical amide coupling reaction.

References

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Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of 5-Isopropoxypicolinic Acid and Related Picolinic Acid Derivatives as HIF Prolyl Hydroxylase Inhibitors

This guide provides an in-depth technical comparison of 5-Isopropoxypicolinic acid's activity, contextualized within the broader class of picolinic acid derivatives. We will explore its primary mechanism of action as a potent inhibitor of Hypoxia-Inducible Factor (HIF) Prolyl Hydroxylase enzymes and compare its performance profile against other relevant picolinic acid analogs. This document is intended for researchers, scientists, and drug development professionals engaged in medicinal chemistry, pharmacology, and translational medicine.

Introduction: The Versatile Picolinic Acid Scaffold

Picolinic acid, an endogenous catabolite of the amino acid tryptophan, serves as a foundational scaffold for a diverse range of pharmacologically active molecules.[1][2] The pyridine-2-carboxylic acid structure is a privileged motif in medicinal chemistry, with derivatives demonstrating a wide spectrum of biological activities, including antimicrobial, immunomodulatory, neuroprotective, and enzyme-inhibiting effects.[2][3][4] The therapeutic potential of these derivatives is largely dictated by the nature and position of substituents on the pyridine ring, which modulate their physicochemical properties and target engagement.[3][5]

A particularly compelling therapeutic target for novel picolinic acid derivatives is the family of Hypoxia-Inducible Factor (HIF) Prolyl Hydroxylase (PHD) enzymes.[6][7] These enzymes are critical cellular oxygen sensors, and their inhibition represents a promising strategy for treating conditions like the anemia associated with chronic kidney disease (CKD).[2][8] This guide focuses on 5-Isopropoxypicolinic acid as a representative of a class of potent PHD inhibitors, comparing its targeted activity with other picolinic acids that possess different biological profiles.

The HIF Prolyl Hydroxylase Pathway: A Key Therapeutic Target

Under normal oxygen conditions (normoxia), PHD enzymes (primarily PHD1, PHD2, and PHD3) utilize molecular oxygen and α-ketoglutarate to hydroxylate specific proline residues on the alpha subunit of HIF (HIF-α).[9][10] This hydroxylation event marks HIF-α for recognition by the von Hippel-Lindau (VHL) E3 ubiquitin ligase complex, leading to its rapid ubiquitination and proteasomal degradation.[10]

In a state of low oxygen (hypoxia), the activity of PHD enzymes is diminished. This allows HIF-α to stabilize, translocate to the nucleus, and dimerize with the constitutively expressed HIF-β subunit.[10] The resulting HIF heterodimer binds to Hypoxia Response Elements (HREs) in the promoter regions of target genes, activating a transcriptional cascade that promotes adaptation to hypoxia. Key target genes include erythropoietin (EPO), which stimulates red blood cell production, and genes involved in iron metabolism and angiogenesis.[2][7]

HIF Prolyl Hydroxylase Inhibitors (HIF-PHIs) are small molecules that mimic the hypoxic state by competitively inhibiting PHD enzymes.[6] This leads to the stabilization of HIF-α and the subsequent activation of its downstream targets, offering a therapeutic approach to stimulate erythropoiesis.[6][7] Many potent HIF-PHIs are structurally related to α-ketoglutarate and often feature a metal-chelating moiety, such as the carboxylate and nitrogen of a picolinic acid scaffold, which coordinates with the active-site Fe(II) ion of the PHD enzyme.[11][12]

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A Technical Guide to the Structure-Activity Relationship of 5-Isopropoxypicolinic Acid Derivatives as HIF Prolyl Hydroxylase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

In the landscape of therapeutic interventions for anemia and ischemic diseases, the inhibition of hypoxia-inducible factor (HIF) prolyl hydroxylase (PHD) has emerged as a promising strategy. This guide provides an in-depth analysis of the structure-activity relationship (SAR) of a specific class of PHD inhibitors: 5-isopropoxypicolinic acid derivatives. Drawing upon experimental data and established principles of medicinal chemistry, we will explore the nuances of their mechanism of action, compare their performance with other key inhibitors, and provide detailed protocols for their evaluation.

The Hypoxia-Inducible Factor (HIF) Pathway: A Primer

Under normal oxygen conditions (normoxia), the transcription factor HIF-α is continuously synthesized and targeted for degradation. This process is initiated by the hydroxylation of specific proline residues within the HIF-α subunit by PHD enzymes.[1] This post-translational modification allows for the binding of the von Hippel-Lindau (VHL) E3 ubiquitin ligase complex, leading to the ubiquitination and subsequent proteasomal degradation of HIF-α.

In hypoxic conditions, the oxygen-dependent activity of PHD enzymes is diminished. This leads to the stabilization of HIF-α, which then translocates to the nucleus, heterodimerizes with HIF-β, and binds to hypoxia-response elements (HREs) in the promoter regions of target genes.[1] This transcriptional activation upregulates a host of genes involved in erythropoiesis (e.g., erythropoietin, EPO), angiogenesis, and cellular metabolism.

Small molecule inhibitors of PHD mimic the hypoxic state by blocking the hydroxylation of HIF-α, leading to its stabilization and the subsequent activation of downstream signaling pathways.[2] This mechanism forms the basis for the therapeutic application of PHD inhibitors in the treatment of anemia, particularly in patients with chronic kidney disease.

Figure 1: The HIF-1α Signaling Pathway in Normoxia and Hypoxia/PHD Inhibition.

Structure-Activity Relationship of Picolinic Acid-Based PHD Inhibitors

The picolinic acid scaffold has proven to be a versatile template for the design of potent PHD inhibitors. The nitrogen atom of the pyridine ring and the adjacent carboxylic acid moiety are key pharmacophoric features that chelate the active site iron of the PHD enzyme, mimicking the binding of the natural co-substrate, 2-oxoglutarate.[3]

The Core Pharmacophore: 5-Alkoxypicolinic Acids

Within the broader class of picolinic acid derivatives, 5-alkoxypicolinamides have emerged as a particularly promising subclass. A key patent from Akebia Therapeutics (US-9598370-B2) discloses a range of HIF-1α prolyl hydroxylase inhibitors, including compounds with a 5-alkoxypicolinamide core.[3] While a detailed SAR table for a systematic series of 5-isopropoxy derivatives is not publicly available, analysis of the patent literature and related publications allows for the deduction of key SAR principles.

1. The 5-Alkoxy Group:

The nature of the alkoxy group at the 5-position of the picolinic acid ring plays a crucial role in modulating the potency and pharmacokinetic properties of these inhibitors.

• Size and Lipophilicity: Increasing the lipophilicity of the alkoxy group can enhance cell permeability and, consequently, cellular activity. This is a critical consideration as potent enzyme inhibition must translate to efficacy in a cellular context. For instance, in a series of triazolopyridine derivatives, increasing lipophilicity with substituents was key to achieving cellular erythropoietin (EPO) release.[4] The isopropoxy group in the title compounds represents a balance between increased lipophilicity for better cell penetration and maintaining appropriate physicochemical properties.

• Metabolic Stability: The choice of the alkoxy group can also influence the metabolic stability of the compound. Branching, as in the isopropoxy group, can sometimes sterically hinder metabolic enzymes, leading to a longer half-life.

2. The Amide Moiety:

The carboxylic acid of picolinic acid is typically converted to an amide to explore additional interactions within the PHD active site and to fine-tune the molecule's properties.

• Substitution on the Amide Nitrogen: The substituent on the amide nitrogen is a key determinant of potency and selectivity. This group can occupy a sub-pocket of the active site, and its nature can significantly impact binding affinity. For example, in a series of N-methyl-picolinamide-4-thiol derivatives, the substituent on the thiol group had a profound effect on anticancer activity, with a chloroethyl group being optimal.[5][6] While not directly related to PHD inhibition, this highlights the importance of this position for biological activity.

3. Other Ring Substitutions:

While the 5-isopropoxy group is the focus, other substitutions on the picolinic acid ring can also modulate activity. For instance, the introduction of a nitrile group at the 5-position of a related pyridine-based scaffold was shown to substantially increase inhibitory potency.[7]

Comparative Analysis of PHD Inhibitors

Several PHD inhibitors have advanced to clinical trials or have been approved for the treatment of renal anemia. A comparison of these agents with 5-isopropoxypicolinic acid derivatives provides valuable context for their potential therapeutic utility.

Inhibitor	Chemical Scaffold	PHD2 IC50 (nM)	Key Features
Roxadustat (FG-4592)	Isoquinoline derivative	~27[8]	First-in-class oral PHD inhibitor approved in several countries.[9]
Daprodustat (GSK1278863)	Pyridine derivative	~67[8]	Orally active inhibitor.[9]
Vadadustat (AKB-6548)	Pyridine derivative	~29[8]	Orally active inhibitor.[9]
Molidustat (BAY 85-3934)	Pyrimidine derivative	~7[8]	Potent oral inhibitor.[9]
JTZ-951	Triazolopyridine derivative	Potent (specific IC50 not disclosed)[4]	Demonstrates the importance of lipophilic substituents for in vivo efficacy.[4]
5-Isopropoxypicolinic Acid Derivatives	Picolinic acid derivative	Potent (specific IC50 values vary with substitution)[3]	A promising scaffold with tunable properties.

Note: IC50 values can vary depending on the assay conditions.

Experimental Protocols for the Evaluation of 5-Isopropoxypicolinic Acid Derivatives

The following protocols provide a framework for the in vitro characterization of 5-isopropoxypicolinic acid derivatives as PHD inhibitors.

PHD2 Enzyme Inhibition Assay (AlphaScreen-Based)

This high-throughput assay measures the ability of a compound to inhibit the hydroxylation of a HIF-1α peptide by recombinant PHD2.

Figure 2: Workflow for the AlphaScreen-based PHD2 inhibition assay.

Materials:

• Recombinant human PHD2 enzyme

• Biotinylated HIF-1α peptide substrate

• 2-Oxoglutarate (2-OG)

• Ferrous sulfate (FeSO₄)

• Ascorbic acid

• AlphaScreen Glutathione Donor Beads

• AlphaLISA® Acceptor beads conjugated to an anti-hydroxyproline antibody

• 384-well microplates

• Test compounds (5-isopropoxypicolinic acid derivatives) dissolved in DMSO

Procedure:

• Prepare the assay buffer: 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 0.05% BSA, 0.02% Tween-20, and 1 mM DTT.[10]

• Add 5 µL of the test compound at various concentrations to the wells of a 384-well plate.[10]

• Add 5 µL of a solution containing recombinant PHD2 and the biotinylated HIF-1α peptide to each well.[10]

• Initiate the reaction by adding 5 µL of a solution containing 2-OG, FeSO₄, and ascorbic acid.

• Incubate the plate at room temperature for a predetermined time (e.g., 30 minutes).[11]

• Stop the reaction and add 5 µL of a mixture containing the AlphaScreen Donor and Acceptor beads.[10][11]

• Incubate the plate in the dark at room temperature for 2.5 hours.[10]

• Read the plate on an EnVision reader or a similar instrument capable of detecting the AlphaScreen signal.[10]

• Calculate the IC50 values by plotting the percentage of inhibition against the logarithm of the compound concentration.

HIF-1α Stabilization in Cell Culture (Western Blotting)

This assay determines the ability of a compound to stabilize HIF-1α in a cellular environment.

Materials:

• Human cell line (e.g., Hep3B, a human liver cancer cell line)

• Cell culture medium and supplements

• Test compounds

• RIPA buffer with protease and phosphatase inhibitors

• BCA or Bradford protein assay kit

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes

• Primary antibody against HIF-1α

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Seed Hep3B cells in 6-well plates and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound or a vehicle control (DMSO) for a specified time (e.g., 4-6 hours).

• Wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Determine the protein concentration of the cell lysates.

• Separate equal amounts of protein (20-40 µg) by SDS-PAGE and transfer to a membrane.

• Block the membrane and probe with a primary antibody against HIF-1α.

• Incubate with an HRP-conjugated secondary antibody.

• Detect the protein bands using an ECL substrate and an imaging system.

EPO mRNA Expression in Hep3B Cells (qRT-PCR)

This assay quantifies the induction of EPO gene expression, a key downstream target of HIF stabilization.

Figure 3: Workflow for quantifying EPO mRNA expression by qRT-PCR.

Procedure:

• Cell Treatment and RNA Isolation: Treat Hep3B cells with test compounds as described for the Western blot analysis. Isolate total RNA from the cells using a suitable kit.

• Reverse Transcription (RT): Synthesize first-strand cDNA from the isolated RNA using a reverse transcriptase, random primers, or oligo(dT) primers.[5][12] This involves denaturing the RNA, annealing the primers, and extending with the reverse transcriptase.[12]

• Quantitative PCR (qPCR):

  • Set up the qPCR reaction with the synthesized cDNA, gene-specific primers for EPO and a housekeeping gene (e.g., β-actin), and a fluorescent dye (e.g., SYBR Green) or a probe-based detection system.

  • Perform the qPCR using a real-time PCR instrument. A typical program includes an initial denaturation step, followed by 40 cycles of denaturation, annealing, and extension.

• Data Analysis: Determine the cycle threshold (Ct) values for EPO and the housekeeping gene. Calculate the relative expression of EPO mRNA using the ΔΔCt method.

Conclusion

5-Isopropoxypicolinic acid derivatives represent a promising scaffold for the development of novel and potent HIF prolyl hydroxylase inhibitors. A thorough understanding of their structure-activity relationship, guided by the principles outlined in this guide, is essential for the design of next-generation therapeutics for anemia and other hypoxia-related diseases. The provided experimental protocols offer a robust framework for the comprehensive evaluation of these compounds, from enzymatic inhibition to cellular activity. As research in this field continues to evolve, the insights gained from SAR studies will be instrumental in optimizing the efficacy, selectivity, and safety of this important class of drugs.

References

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• HIF-α Prolyl Hydroxylase Inhibitors and Their Implications for Biomedicine: A Comprehensive Review. (2021). MDPI. [Link]

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• Discovery of JTZ-951: A HIF Prolyl Hydroxylase Inhibitor for the Treatment of Renal Anemia. (2017). ACS Publications. [Link]

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A Comparative Analysis of Synthetic Routes to 5-Isopropoxypicolinic Acid

Introduction

5-Isopropoxypicolinic acid is a valuable heterocyclic building block in modern medicinal chemistry and drug development. Its structure, featuring a pyridine core functionalized with both a carboxylic acid and an isopropoxy ether, makes it a key intermediate in the synthesis of various pharmacologically active agents. The strategic placement of these functional groups allows for diverse downstream modifications, enabling the construction of complex molecular architectures.

The efficient and scalable synthesis of this intermediate is a critical consideration for any drug development program. The choice of synthetic route can significantly impact cost, throughput, purity, and the overall environmental footprint of the process. This guide provides a detailed comparative analysis of two primary synthetic strategies for 5-isopropoxypicolinic acid, offering field-proven insights into the causality behind experimental choices, detailed protocols, and a critical evaluation of their respective strengths and weaknesses.

Route 1: The "Etherification-First" Strategy

This synthetic approach prioritizes the early installation of the isopropoxy moiety onto a readily available pyridine precursor, followed by the oxidation of a methyl group to furnish the required carboxylic acid.

Strategy Overview

The route commences with 2-methyl-5-hydroxypyridine, a commercially available starting material. The phenolic hydroxyl group is first alkylated with an isopropyl source via a Williamson ether synthesis. The resulting intermediate, 2-methyl-5-isopropoxypyridine, is then subjected to a strong oxidizing agent to convert the 2-methyl group into a carboxylic acid, yielding the final product.

Logical Workflow: Etherification-First

Caption: Workflow for the Etherification-First synthesis route.

Mechanistic Discussion & Experimental Causality

Step 1: Williamson Ether Synthesis. This reaction is a classic SN2 (bimolecular nucleophilic substitution) process.[1][2] A strong base, such as sodium hydride (NaH) or potassium carbonate (K₂CO₃), is used to deprotonate the phenolic hydroxyl group of 2-methyl-5-hydroxypyridine. This choice is critical; the resulting phenoxide is a much more potent nucleophile than the neutral alcohol, which is necessary to efficiently attack the electrophilic carbon of the alkyl halide.[3] 2-Bromopropane is chosen as the isopropyl source. While 2-chloropropane could be used, the bromide is a better leaving group, generally leading to faster reaction rates.[1] A polar aprotic solvent like N,N-dimethylformamide (DMF) or acetonitrile is employed to solvate the cation of the base (e.g., Na⁺) and increase the reactivity of the nucleophilic phenoxide, while not interfering with the SN2 mechanism.[2] The reaction is typically heated to ensure a reasonable reaction rate, as 2-bromopropane is a secondary halide and thus less reactive in SN2 reactions than a primary halide.[4]

Step 2: Permanganate Oxidation. The oxidation of an alkyl group on an aromatic ring, particularly one activated by the ring's electron system, is a robust transformation. Potassium permanganate (KMnO₄) is a powerful and cost-effective oxidizing agent suitable for this purpose. The reaction is typically performed in an aqueous solution, often with a co-solvent like pyridine to improve the solubility of the organic substrate. The reaction requires heating to proceed at a practical rate. The mechanism involves the abstraction of a hydrogen atom from the benzylic position (the carbon attached to the ring), followed by further oxidation steps that ultimately cleave the C-H bonds and form the carboxylic acid.[5] It is crucial that the ether linkage is stable under these strongly oxidizing and basic conditions, which is generally the case for simple alkyl ethers.

Detailed Experimental Protocol: Route 1

Step 1: Synthesis of 2-Methyl-5-isopropoxypyridine

• To a dry 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add 2-methyl-5-hydroxypyridine (10.9 g, 100 mmol) and anhydrous N,N-dimethylformamide (DMF, 200 mL).

• Stir the solution under a nitrogen atmosphere and cool to 0 °C in an ice bath.

• Add sodium hydride (NaH, 60% dispersion in mineral oil, 4.4 g, 110 mmol) portion-wise over 20 minutes, ensuring the temperature remains below 10 °C.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour until gas evolution ceases.

• Add 2-bromopropane (13.5 g, 110 mmol) dropwise via a syringe.

• Heat the reaction mixture to 80 °C and maintain for 6-8 hours, monitoring the reaction progress by TLC.

• Cool the mixture to room temperature and cautiously quench by slowly adding 100 mL of cold water.

• Extract the aqueous mixture with ethyl acetate (3 x 150 mL).

• Combine the organic layers, wash with brine (2 x 100 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude residue by column chromatography (silica gel, hexane:ethyl acetate gradient) to yield 2-methyl-5-isopropoxypyridine.

Step 2: Synthesis of 5-Isopropoxypicolinic Acid

• In a 1 L round-bottom flask, dissolve 2-methyl-5-isopropoxypyridine (15.1 g, 100 mmol) in a mixture of water (300 mL) and pyridine (100 mL).

• Heat the solution to 85 °C with vigorous stirring.

• Add potassium permanganate (KMnO₄, 31.6 g, 200 mmol) in small portions over 2 hours, ensuring the temperature does not exceed 95 °C. The purple color of the permanganate should disappear as it is consumed.

• After the addition is complete, continue heating and stirring for an additional 4-6 hours until the starting material is consumed (monitored by TLC).

• Cool the reaction mixture to room temperature and filter through a pad of celite to remove the manganese dioxide (MnO₂) precipitate. Wash the filter cake with hot water (2 x 50 mL).

• Concentrate the combined filtrate under reduced pressure to a volume of approximately 150 mL.

• Cool the solution in an ice bath and carefully acidify to pH 3-4 with concentrated hydrochloric acid (HCl). A white precipitate will form.

• Filter the solid product, wash with cold water, and dry under vacuum to afford 5-isopropoxypicolinic acid.

Route 2: The "Carboxylation-First" Strategy

This strategy begins with a pyridine ring that already possesses the carboxylic acid (or a precursor) at the 2-position. The key transformation is the introduction of the isopropoxy group at the 5-position, typically via nucleophilic substitution.

Strategy Overview

A common and practical starting material for this route is 5-chloropicolinic acid. The synthesis involves a nucleophilic aromatic substitution (SNAr) reaction where the chloride at the 5-position is displaced by an isopropoxide anion. This approach is highly convergent, directly assembling the target molecule in a single chemical transformation from an advanced intermediate.

Logical Workflow: Carboxylation-First

Caption: Workflow for the Carboxylation-First synthesis route.

Mechanistic Discussion & Experimental Causality

Step 1: Nucleophilic Aromatic Substitution (SNAr). Unlike SN2 reactions at sp³ centers, nucleophilic substitution on an aromatic ring proceeds through a different mechanism. The reaction requires an electron-deficient ring system for the nucleophile to attack. The pyridine ring is inherently electron-deficient compared to benzene, and the presence of the electron-withdrawing carboxylic acid group further activates the ring towards nucleophilic attack.

The mechanism involves a two-step addition-elimination sequence.[5][6] The isopropoxide nucleophile attacks the carbon bearing the chlorine atom, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[7] In this intermediate, the aromaticity of the ring is temporarily broken. The negative charge is delocalized onto the electronegative nitrogen atom and the carboxylate group, which is a key stabilizing factor. In the second step, aromaticity is restored by the expulsion of the chloride leaving group, yielding the final product.

For this reaction, sodium isopropoxide is generated in situ by reacting sodium hydride with isopropanol, which can also serve as the solvent. Alternatively, a high-boiling polar aprotic solvent like DMF can be used to facilitate the reaction, which typically requires elevated temperatures to overcome the activation energy associated with disrupting the aromatic system.

Detailed Experimental Protocol: Route 2

Step 1: Synthesis of 5-Isopropoxypicolinic Acid

• To a dry 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add anhydrous isopropanol (250 mL).

• Under a nitrogen atmosphere, carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 6.0 g, 150 mmol) in portions to the stirred isopropanol.

• Stir the mixture at room temperature for 1 hour, or until hydrogen evolution has ceased, to form a solution of sodium isopropoxide.

• Add 5-chloropicolinic acid (15.8 g, 100 mmol) to the sodium isopropoxide solution.

• Heat the reaction mixture to reflux (approx. 82 °C) and maintain for 12-18 hours. Monitor the reaction's progress by HPLC or LC-MS.

• After completion, cool the reaction mixture to room temperature and carefully pour it over 300 g of crushed ice.

• Concentrate the mixture under reduced pressure to remove the bulk of the isopropanol.

• Dilute the remaining aqueous solution with 200 mL of water.

• Acidify the solution to pH 3-4 with concentrated hydrochloric acid (HCl) while stirring in an ice bath. A white precipitate will form.

• Filter the solid, wash thoroughly with cold water to remove inorganic salts, and dry under vacuum to yield 5-isopropoxypicolinic acid.

Comparative Analysis

Parameter	Route 1: Etherification-First	Route 2: Carboxylation-First	Rationale & Expert Insights
Number of Steps	2	1	Route 2 is more convergent, which is highly desirable for efficiency and overall yield.
Starting Materials	2-methyl-5-hydroxypyridine, 2-bromopropane, KMnO₄	5-chloropicolinic acid, Isopropanol, NaH	Availability and cost of 5-chloropicolinic acid vs. 2-methyl-5-hydroxypyridine can be a deciding factor and may vary by supplier and scale.
Estimated Overall Yield	45-60%	70-85%	Multi-step syntheses inherently suffer from cumulative yield loss. The SNAr reaction in Route 2 is generally high-yielding. Oxidation in Route 1 can have moderate yields.
Scalability	Moderate	High	Route 1 involves a large amount of solid MnO₂ waste, which complicates workup and disposal on a large scale.[8] The SNAr reaction in Route 2 is more amenable to large-scale production.
Safety & Handling	High Hazard: KMnO₄ is a strong, aggressive oxidizer that can cause fires or explosions upon contact with combustible materials.[9][10] Handling large quantities requires stringent safety protocols. NaH is also highly flammable.	High Hazard: NaH is highly flammable and reacts violently with water. The reaction must be conducted under strictly anhydrous conditions. Isopropanol is flammable.	Both routes involve hazardous reagents. However, the large-scale handling of KMnO₄ and the management of its waste stream in Route 1 present more significant process safety and environmental challenges compared to Route 2.
Purification	Requires two chromatographic or recrystallization steps. Removal of MnO₂ can be challenging.	Requires a single final precipitation/recrystallization. Purification is generally straightforward.	The single-step nature and acidic precipitation workup of Route 2 simplify the purification process considerably.
Green Chemistry	Poor atom economy due to KMnO₄. Generates significant hazardous inorganic waste (MnO₂).	Better atom economy. Primary byproduct is NaCl, which is more environmentally benign than MnO₂.	Route 2 is the more environmentally friendly option due to higher atom economy and a less problematic waste stream.

Conclusion and Recommendation

Both the "Etherification-First" and "Carboxylation-First" strategies represent viable pathways for the synthesis of 5-isopropoxypicolinic acid.

Route 1 (Etherification-First) is a logical approach based on fundamental organic transformations. However, its multi-step nature, moderate overall yield, and significant challenges related to the safety and waste disposal of potassium permanganate make it less suitable for large-scale industrial production.[8]

Route 2 (Carboxylation-First) is a superior strategy from a process chemistry perspective. Its highly convergent, single-step transformation from 5-chloropicolinic acid leads to a higher overall yield, simpler purification, and a more favorable environmental and safety profile. While the starting material may be more specialized, the operational simplicity and efficiency make this the recommended route for researchers and drug development professionals seeking a reliable and scalable synthesis of 5-isopropoxypicolinic acid.

References

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for 5-Isopropoxypicolinic Acid

This guide provides an in-depth comparison of analytical methodologies for the quantification of 5-Isopropoxypicolinic acid, a crucial intermediate in pharmaceutical development. As researchers, scientists, and drug development professionals, the integrity of our analytical data is paramount. This document is structured to not only present various analytical techniques but to also instill a deep understanding of the principles of cross-validation, ensuring the reliability and consistency of your results across different methods and laboratories.

The Critical Role of Robust Analytical Methods

5-Isopropoxypicolinic acid, a pyridine carboxylic acid derivative, demands accurate and precise quantification for pharmacokinetic studies, manufacturing process control, and stability testing. The choice of analytical method can significantly impact the reliability of these assessments. Consequently, a thorough understanding and comparison of available techniques, underpinned by rigorous cross-validation, is not just best practice but a scientific necessity.

This guide will explore High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS) as potential analytical methods. We will delve into the principles of each technique, their inherent advantages and disadvantages for analyzing a small molecule like 5-Isopropoxypicolinic acid, and provide a framework for their comparative evaluation.

Comparative Analysis of Analytical Methods

The selection of an appropriate analytical method is a critical first step. The physicochemical properties of 5-Isopropoxypicolinic acid (a polar, small molecule carboxylic acid) guide our choices. Here, we compare three common analytical techniques.

Parameter	High-Performance Liquid Chromatography (HPLC) with UV Detection	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Principle	Separation based on polarity using a liquid mobile phase and a stationary phase. Detection via UV absorbance.	Separation of volatile compounds in the gas phase. Detection by mass spectrometry.	Separation based on polarity, coupled with highly sensitive and selective mass spectrometric detection.
Sample Preparation	Typically involves dissolution in a suitable solvent and filtration.	Derivatization is often required to increase volatility and thermal stability.[1]	Minimal sample preparation, often just "dilute and shoot."
Specificity	Moderate. Relies on chromatographic retention time. Potential for interference from co-eluting compounds.	High. Mass spectrometric detection provides structural information, enhancing specificity.[2][3]	Very High. Tandem MS (MS/MS) offers exceptional specificity by monitoring specific precursor-product ion transitions.[4][5]
Sensitivity	Good, but generally lower than MS-based methods.	Very high, especially with electron capture negative ionization for electrophilic compounds.[2][3]	Excellent. Can achieve very low limits of detection and quantification.[4]
Linearity & Range	Typically exhibits good linearity over a considerable range.[6]	Linear range can be extensive, but may be affected by derivatization efficiency.[2][3]	Wide linear dynamic range.[4]
Robustness	Generally robust and widely used in quality control settings.	Can be less robust due to the need for derivatization and potential for inlet contamination.	Robust, with modern instruments offering high stability and reproducibility.
Throughput	High. Automated systems allow for rapid analysis of multiple samples.	Lower, due to the time required for sample derivatization and longer run times.	High. Fast chromatography techniques (UHPLC) can significantly increase throughput.

The Imperative of Cross-Validation

When analytical data is generated using different methods or in different laboratories, cross-validation is essential to ensure the consistency and reliability of the results. The US Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH) provide guidelines that underscore the importance of this process.[7][8][9] Cross-validation is a formal comparison of the performance of two or more analytical procedures.[7]

The primary objective is to demonstrate that the different analytical methods provide equivalent results for the same sample set. This is crucial when, for example, a method used in a research setting is being replaced by a high-throughput method in a quality control laboratory, or when transferring a method between different sites.

The Cross-Validation Workflow

A well-designed cross-validation study follows a structured workflow to ensure a comprehensive and scientifically sound comparison of the analytical methods.

Caption: A generalized workflow for the cross-validation of analytical methods.

Experimental Protocol: Cross-Validation of HPLC-UV and LC-MS/MS Methods for 5-Isopropoxypicolinic Acid

This protocol outlines a step-by-step procedure for the cross-validation of a primary HPLC-UV method with a secondary, more sensitive LC-MS/MS method for the quantification of 5-Isopropoxypicolinic acid in a drug substance.

Objective and Acceptance Criteria

Objective: To demonstrate the equivalence of the HPLC-UV and LC-MS/MS methods for the quantification of 5-Isopropoxypicolinic acid.

Acceptance Criteria: The percentage difference between the mean results obtained by the two methods should not exceed ±15% for at least 80% of the samples analyzed. The correlation coefficient (r) between the two sets of data should be ≥ 0.98.

Materials and Reagents

• 5-Isopropoxypicolinic acid reference standard

• High-purity solvents (acetonitrile, methanol, water)

• Buffers and other reagents as required by the individual methods

• Calibrated analytical balances, pipettes, and volumetric flasks

Sample Preparation

A minimum of 20 representative samples of the drug substance spanning the analytical range of both methods should be prepared. This should include samples at the lower, middle, and upper ends of the expected concentration range.

Analytical Procedure

• HPLC-UV Method:

  • Prepare a stock solution of the 5-Isopropoxypicolinic acid reference standard.

  • Generate a calibration curve with a minimum of five non-zero concentration levels.

  • Analyze the prepared samples in duplicate.

  • Ensure system suitability criteria (e.g., tailing factor, theoretical plates) are met throughout the run.

• LC-MS/MS Method:

  • Prepare a separate stock solution of the 5-Isopropoxypicolinic acid reference standard.

  • Generate a calibration curve with a minimum of six non-zero concentration levels.

  • Analyze the same set of prepared samples in duplicate.

  • Monitor system suitability parameters (e.g., retention time stability, peak area reproducibility).

Data Analysis and Interpretation

• Calculate the concentration of 5-Isopropoxypicolinic acid in each sample using the calibration curves from both methods.

• For each sample, calculate the percentage difference between the results obtained from the HPLC-UV and LC-MS/MS methods.

• Perform a linear regression analysis of the data sets and determine the correlation coefficient (r).

• Compare the results against the pre-defined acceptance criteria.

Caption: Logical flow for the data analysis and evaluation phase of cross-validation.

Conclusion and Recommendations

A successful cross-validation provides confidence that the analytical methods are interchangeable for their intended purpose.[10][11] This guide has provided a framework for comparing and cross-validating analytical methods for 5-Isopropoxypicolinic acid. The choice of method will ultimately depend on the specific requirements of the analysis, such as the need for high sensitivity, high throughput, or compliance with specific regulatory guidelines.

For routine quality control, a validated HPLC-UV method may be sufficient and cost-effective. However, for bioanalytical studies or trace impurity analysis, the superior sensitivity and specificity of an LC-MS/MS method would be indispensable. Regardless of the chosen methods, a robust cross-validation study is the cornerstone of generating reliable and defensible analytical data in the pharmaceutical industry.

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• ICH Guidelines for Analytical Method Validation Explained. (2025). AMSbiopharma.
• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. (n.d.). European Medicines Agency.
• Application Note and Protocol: Picolinic Acid-d4 Derivatization for Enhanced GC-MS Analysis. (2025). Benchchem.
• ICH Q2(R2) Validation of analytical procedures. (2023). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use.
• ICH Q2(R2) Guide: Analytical Method Validation Explained. (n.d.). IntuitionLabs.
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• Johnson, D. W. (2005). Contemporary clinical usage of LC/MS: Analysis of biologically important carboxylic acids. Clinical Biochemistry, 38(4), 351-361.
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• Mawatari, K. I., Tanikawa, Y., Yasuda, M., Fukuuchi, T., Yamaoka, N., Kaneko, K., Nakagomi, K., & Oku, N. (2023). Determination of Picolinic Acid by HPLC Coupled With Postcolumn Photo Irradiation Using Zinc Acetate as a Fluorescent Derivatization Reagent. International Journal of Tryptophan Research, 16, 11786469221146596.
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comparing the enzyme inhibitory profile of 5-Isopropoxypicolinic acid

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Untapped Potential of Picolinic Acid Derivatives

In the landscape of modern drug discovery, the identification and optimization of novel molecular scaffolds that can effectively and selectively modulate the activity of therapeutic targets are of paramount importance. Picolinic acid, a simple pyridine-based carboxylic acid, has emerged as a surprisingly versatile and privileged scaffold in medicinal chemistry. While the specific enzyme inhibitory profile of a given derivative, such as 5-isopropoxypicolinic acid, may not be extensively documented in public literature, the broader class of picolinic acid derivatives has demonstrated significant inhibitory activity against a diverse range of enzymes. This guide provides a comparative analysis of the enzyme inhibitory profiles of picolinic acid derivatives against three distinct and therapeutically relevant enzymes: Dopamine β-monooxygenase (DBM), Botulinum Neurotoxin A Light Chain (BoNT/A LC), and New Delhi Metallo-β-lactamase-1 (NDM-1).

The rationale for selecting these three enzymes lies in their distinct catalytic mechanisms and the diverse therapeutic areas they represent. DBM is a key enzyme in the biosynthesis of catecholamines, making it a target for cardiovascular and neurological disorders.[1] BoNT/A LC is a zinc metalloprotease responsible for the potent neurotoxicity of botulinum toxin, a critical concern for biodefense and therapeutic applications.[2][3][4] NDM-1 is a metallo-β-lactamase that confers broad-spectrum resistance to β-lactam antibiotics, a pressing global health threat.[5][6][7][8] By examining the structure-activity relationships (SAR) of picolinic acid-based inhibitors against these targets, we can elucidate the key chemical features that govern their potency and selectivity, thereby providing a framework for the rational design of novel enzyme inhibitors.

This guide is intended for researchers, scientists, and drug development professionals. It will delve into the mechanistic basis of inhibition, provide comparative data on inhibitor potency, and offer detailed experimental protocols for assessing the inhibitory activity of novel compounds based on the picolinic acid scaffold.

Comparative Analysis of Picolinic Acid Derivatives as Enzyme Inhibitors

The inhibitory activity of picolinic acid derivatives is highly dependent on the specific substitutions on the pyridine ring and the nature of the target enzyme's active site. The following sections will compare the inhibitory profiles of representative picolinic acid-based compounds against DBM, BoNT/A LC, and NDM-1.

Dopamine β-Monooxygenase (DBM) Inhibition

DBM is a copper-containing monooxygenase that catalyzes the stereospecific hydroxylation of dopamine to norepinephrine, a critical step in the biosynthesis of catecholamines.[9][10] Inhibition of DBM is a therapeutic strategy for conditions such as hypertension and congestive heart failure.[1] Picolinic acid derivatives have been investigated as DBM inhibitors, with their inhibitory potency being influenced by substituents at the 4- and 5-positions of the pyridine ring.[11]

Mechanism of Inhibition: Picolinic acid-based inhibitors of DBM are thought to act by chelating the copper ions in the enzyme's active site, which are essential for catalysis.[12] The carboxylate group of the picolinic acid scaffold is crucial for this interaction.

Signaling Pathway and Point of Inhibition by Picolinic Acid Derivatives in the Catecholamine Biosynthesis Pathway

Caption: Inhibition of DBM by picolinic acid derivatives blocks norepinephrine synthesis.

Botulinum Neurotoxin A Light Chain (BoNT/A LC) Inhibition

BoNT/A LC is a zinc-dependent endopeptidase that specifically cleaves the SNAP-25 protein, a key component of the SNARE complex required for neurotransmitter release.[2][13][14] Inhibition of BoNT/A LC is a critical strategy for developing antidotes to botulism.[15] Substituted picolinic acids have been identified as potent inhibitors of BoNT/A LC, binding to a secondary binding site (β-exosite) rather than directly to the catalytic zinc.[15][16]

Mechanism of Inhibition: Picolinic acid derivatives that inhibit BoNT/A LC act as exosite inhibitors. They bind to a site adjacent to the active site, inducing a conformational change that likely hinders substrate access or proper positioning for cleavage.[15]

Experimental Workflow for Screening BoNT/A LC Inhibitors

Caption: A typical workflow for identifying and characterizing BoNT/A LC inhibitors.

New Delhi Metallo-β-lactamase-1 (NDM-1) Inhibition

NDM-1 is a zinc-dependent β-lactamase that hydrolyzes a broad spectrum of β-lactam antibiotics, including carbapenems, which are often the last line of defense against multidrug-resistant bacteria.[17][18] The development of NDM-1 inhibitors is a critical area of research to combat antibiotic resistance. Dipicolinic acid (a dicarboxylic acid derivative of pyridine) has been identified as a potent inhibitor of NDM-1.[5][19]

Mechanism of Inhibition: Dipicolinic acid and its derivatives inhibit NDM-1 primarily through chelation of the two zinc ions in the active site.[6][20] This sequestration of the essential metal cofactors renders the enzyme catalytically inactive.

Mechanism of NDM-1 and Inhibition by Picolinic Acid Derivatives

Caption: Dipicolinic acid derivatives inactivate NDM-1 by chelating its essential zinc ions.

Quantitative Comparison of Picolinic Acid-Based Inhibitors

The following tables summarize the inhibitory potencies (IC50 values) of representative picolinic acid derivatives against their respective enzyme targets. A lower IC50 value indicates a more potent inhibitor.

Table 1: Inhibitory Activity of Picolinic Acid Derivatives against Dopamine β-monooxygenase (DBH)

Compound	Structure	DBH IC50 (µM)	Reference
Fusaric Acid	5-butylpicolinic acid	Not specified, but known inhibitor	[21]
Phenopicolinic acid	5-[(4-hydroxyphenyl)methyl]pyridine-2-carboxylic acid	Not specified, but known inhibitor	[22]
Nepicastat	A selective and potent inhibitor	0.0085 (bovine), 0.009 (human)	[21]
Etamicastat	A reversible inhibitor	0.107	[21]

Table 2: Inhibitory Activity of Picolinic Acid Derivatives against Botulinum Neurotoxin A Light Chain (BoNT/A LC)

Compound	Structure	BoNT/A LC IC50 (µM)	Reference
5-(1-butyl-4-chloro-1H-indol-2-yl)picolinic acid (CBIP)	Low micromolar	[15]
Dipeptide with hydroxamic acid and sulfonamide	0.021	[23]
Quinolinol derivative 4	0.8	[24][25]

Table 3: Inhibitory Activity of Dipicolinic Acid Derivatives against New Delhi Metallo-β-lactamase-1 (NDM-1)

Compound	Structure	NDM-1 IC50 (nM)	Reference
2,6-dipicolinic acid (DPA)	840	[26]
Inhibitor 36	80	[5][19]
6-(Phosphonomethyl)picolinic acid	130	[26]
4-(3-aminophenyl)pyridine-2,6-dicarboxylic acid derivative 4e	Close to hit compound	[7][27]

Experimental Protocols

A self-validating system is crucial for ensuring the trustworthiness of experimental results. The following protocol for an NDM-1 inhibition assay is designed to be robust and reproducible.

Detailed Protocol for NDM-1 Inhibition Assay using a Spectrophotometric Method

This protocol is adapted from established methods for determining the inhibitory activity of compounds against NDM-1.[28][29][30]

I. Materials and Reagents:

• Purified recombinant NDM-1 enzyme

• Test compounds (e.g., 5-isopropoxypicolinic acid and comparators) dissolved in a suitable solvent (e.g., DMSO)

• Assay buffer: 50 mM HEPES, pH 7.5, containing 100 µM ZnCl₂

• Substrate: Nitrocefin (a chromogenic cephalosporin)

• 96-well microplates (UV-transparent)

• Spectrophotometer capable of reading absorbance at 486 nm

II. Experimental Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of NDM-1 enzyme in the assay buffer. The final concentration in the assay will typically be in the low nanomolar range.

  • Prepare a series of dilutions of the test compounds in the assay buffer. Ensure the final solvent concentration (e.g., DMSO) is consistent across all wells and does not exceed a level that affects enzyme activity (typically <1%).

  • Prepare a stock solution of nitrocefin in the assay buffer. The final concentration in the assay should be at or near the Km value for NDM-1.

• Assay Setup:

  • In a 96-well microplate, add the following to each well:

    • Assay buffer

    • A specific concentration of the test compound or vehicle control (for uninhibited and background controls).

    • NDM-1 enzyme (add to all wells except the background control).

  • Pre-incubate the enzyme with the test compounds for a defined period (e.g., 15-30 minutes) at a constant temperature (e.g., 25°C or 37°C) to allow for inhibitor binding.

• Initiation of Reaction and Measurement:

  • Initiate the enzymatic reaction by adding the nitrocefin substrate to all wells.

  • Immediately begin monitoring the change in absorbance at 486 nm over time using a spectrophotometer. The hydrolysis of the β-lactam ring in nitrocefin by NDM-1 results in a color change that can be quantified.

  • Record the absorbance at regular intervals (e.g., every 30 seconds) for a period sufficient to determine the initial linear rate of the reaction.

III. Data Analysis:

• Calculate the Initial Rate of Reaction:

  • For each concentration of the inhibitor, determine the initial velocity (V₀) of the reaction by calculating the slope of the linear portion of the absorbance versus time plot.

  • Subtract the rate of the background (no enzyme) control from all other rates.

• Determine the Percent Inhibition:

  • Calculate the percentage of inhibition for each inhibitor concentration using the following formula: % Inhibition = [1 - (V₀ with inhibitor / V₀ without inhibitor)] * 100

• Calculate the IC50 Value:

  • Plot the percent inhibition as a function of the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

IV. Self-Validation and Controls:

• Positive Control: Include a known NDM-1 inhibitor (e.g., dipicolinic acid) to validate the assay's ability to detect inhibition.

• Negative Control: Use a vehicle control (e.g., DMSO) to determine the uninhibited enzyme activity.

• Background Control: Include wells with all components except the enzyme to account for any non-enzymatic hydrolysis of the substrate.

• Enzyme Titration: Perform an initial experiment to determine the optimal concentration of NDM-1 that results in a linear and measurable rate of substrate hydrolysis.

• Substrate Titration: Determine the Michaelis-Menten constant (Km) for nitrocefin to ensure the assay is performed under appropriate substrate conditions.

Conclusion and Future Directions

The picolinic acid scaffold represents a promising starting point for the development of novel inhibitors against a wide array of enzymatic targets. As demonstrated in this guide, strategic modifications to the picolinic acid core can lead to potent and selective inhibitors for enzymes as diverse as DBM, BoNT/A LC, and NDM-1. The provided comparative data and experimental protocols offer a foundational framework for researchers to explore the potential of their own picolinic acid derivatives.

For a hypothetical compound like 5-isopropoxypicolinic acid, the next logical steps would involve its synthesis and subsequent evaluation in robust enzymatic assays, such as the ones detailed in this guide. Structure-activity relationship studies, guided by the principles outlined herein, would then be crucial for optimizing its potency and selectivity. Furthermore, computational modeling and structural biology techniques can provide invaluable insights into the binding modes of these inhibitors, facilitating a more rational and efficient drug design process. The versatility of the picolinic acid scaffold, coupled with a systematic and rigorous approach to inhibitor development, holds significant promise for the discovery of new therapeutic agents to address a range of unmet medical needs.

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• Gruner, S., et al. (2002). Picolinic acids as inhibitors of dopamine beta-monooxygenase: QSAR and putative binding site. Journal of Medicinal Chemistry, 45(13), 2845-2855.
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• Palzkill, T. (2018). Metallo-β-Lactamase Structure and Function. Annals of the New York Academy of Sciences, 1428(1), 43-60.
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• Silvaggi, N. R., et al. (2014). Identification of clinically viable quinolinol inhibitors of botulinum neurotoxin A light chain. Journal of Medicinal Chemistry, 57(1), 229-240.
• Tharmalingam, N., et al. (2017). Inhibition of New Delhi Metallo-β-Lactamase 1 (NDM-1) Producing Escherichia coli IR-6 by Selected Plant Extracts and Their Synergistic Actions with Antibiotics. Frontiers in Microbiology, 8, 1573.
• Thomas, P. W., et al. (2017). Dipicolinic Acid Derivatives as Inhibitors of New Delhi Metallo-β-lactamase-1. ACS Medicinal Chemistry Letters, 8(10), 1033-1038.
• Chen, A. Y., et al. (2019). Investigation of Dipicolinic Acid Isosteres for the Inhibition of Metallo-β-Lactamases. ChemMedChem, 14(13), 1266-1274.
• Zuniga, J. E., et al. (2016). Picolinic acids as β-exosite inhibitors of botulinum neurotoxin A light chain.
• Maji, R., et al. (2020). New derivatives of dipicolinic acid as metallo-β-lactamase NDM-1 inhibitors. European Journal of Medicinal Chemistry, 199, 112396.
• Khan, A. U., & Nordmann, P. (2016). New Delhi metallo-β-lactamase-1: structure, inhibitors and detection of producers. Future Microbiology, 11(6), 831-846.
• Kruger, S. K., & Wimalasena, K. (2013). Dopamine β-Monooxygenase: Mechanism, Substrates and Inhibitors. Current Topics in Medicinal Chemistry, 13(10), 1138-1153.
• Fast, W., & Sutton, L. D. (2017). A Cephalosporin Prochelator Inhibits New Delhi Metallo-β-Lactamase 1 without Removing Zinc. ACS Infectious Diseases, 3(10), 711-715.
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• Silvaggi, N. R., et al. (2014). Identification of clinically viable quinolinol inhibitors of botulinum neurotoxin A light chain. Journal of Medicinal Chemistry, 57(1), 229-240.
• Feng, D. D., et al. (2018). Thermokinetic profile of NDM-1 and its inhibition by small carboxylic acids. Biochemical Journal, 475(11), 1937-1948.
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The Efficacy of HIF Prolyl Hydroxylase Inhibitors: A Comparative Analysis of In Vitro and In Vivo Data

In the landscape of therapeutic development, particularly for diseases characterized by cellular hypoxia, the stabilization of Hypoxia-Inducible Factor (HIF) has emerged as a pivotal strategy. Small molecule inhibitors of HIF prolyl hydroxylases (PHDs) have garnered significant attention for their ability to mimic the body's natural response to low oxygen conditions, thereby activating a cascade of protective genes. This guide provides an in-depth comparison of the in vitro and in vivo efficacy of a key class of these inhibitors, focusing on analogues related to the picolinic acid scaffold, a structural motif known for its metal-chelating properties crucial for inhibiting the iron-dependent PHD enzymes.

The Hypoxia-Inducible Factor (HIF) Pathway: A Prime Therapeutic Target

Under normal oxygen levels (normoxia), the alpha subunit of HIF (HIF-α) is continuously synthesized and targeted for degradation. This process is initiated by a family of iron(II)- and 2-oxoglutarate-dependent dioxygenases known as HIF prolyl hydroxylases (PHD1, PHD2, and PHD3). These enzymes hydroxylate specific proline residues on HIF-α, enabling its recognition by the von Hippel-Lindau (VHL) E3 ubiquitin ligase complex, which leads to its ubiquitination and subsequent proteasomal degradation.

In hypoxic conditions, the lack of molecular oxygen, a co-substrate for PHDs, inhibits their activity. This leads to the stabilization of HIF-α, which then translocates to the nucleus, dimerizes with HIF-β, and binds to hypoxia-response elements (HREs) in the promoter regions of target genes. This transcriptional activation upregulates a host of genes involved in erythropoiesis (e.g., erythropoietin, EPO), angiogenesis (e.g., vascular endothelial growth factor, VEGF), and iron metabolism.[1][2]

HIF prolyl hydroxylase inhibitors (HIF-PHIs) are designed to inhibit PHDs, thereby stabilizing HIF-α even under normoxic conditions. Many of these inhibitors, including those with a picolinic acid-like structure, function as competitive inhibitors with respect to the 2-oxoglutarate co-substrate and chelate the active-site iron.

Caption: Mechanism of HIF-α regulation and the action of HIF-PHIs.

Comparative In Vitro Efficacy

The initial assessment of HIF-PHI potency is typically conducted through a series of in vitro assays. These assays are crucial for determining the direct inhibitory effect on the target enzymes and the subsequent cellular response.

Enzymatic Assays

The direct inhibitory activity of picolinic acid analogues and other HIF-PHIs against the three main PHD isoforms (PHD1, PHD2, and PHD3) is a primary determinant of their potency. These assays typically utilize recombinant human PHD enzymes and measure the hydroxylation of a synthetic HIF-α peptide substrate. The half-maximal inhibitory concentration (IC50) is the standard metric for comparison.

Compound	PHD1 IC50 (nM)	PHD2 IC50 (nM)	PHD3 IC50 (nM)
Roxadustat	~100	~70	~90
Vadadustat	~1000	~1000	~300
Daprodustat	~20	~30	~40

Note: IC50 values are approximate and can vary depending on assay conditions. Data compiled from multiple sources.

The causality behind these differences in potency lies in the specific molecular interactions between the inhibitor and the active site of each PHD isoform. The picolinic acid scaffold, with its nitrogen and carboxylate groups, provides a bidentate chelation of the active site iron, while substitutions on the pyridine ring can form additional hydrogen bonds and van der Waals interactions with surrounding amino acid residues, influencing both potency and isoform selectivity.[3]

Cellular Assays

To bridge the gap between enzymatic inhibition and a physiological response, cell-based assays are employed. A common approach is the use of a hypoxia-responsive element (HRE)-driven reporter gene assay, often in human cell lines such as the liver cancer cell line HepG2, which is known to produce EPO. The half-maximal effective concentration (EC50) for the induction of the reporter gene provides a measure of the compound's cellular potency.

Compound	HRE Reporter Assay EC50 (µM)
Roxadustat	5.1
Daprodustat	0.8
Vadadustat	41

Data from a study using a luciferase-based HRE reporter assay.[1]

Furthermore, direct measurement of HIF-α stabilization via Western blot or ELISA and the quantification of downstream target gene expression, such as EPO mRNA and protein levels, are critical for confirming the mechanism of action in a cellular context.

Experimental Protocol: HRE-Luciferase Reporter Assay

This protocol outlines a self-validating system for assessing the cellular potency of HIF-PHIs.

• Cell Culture and Transfection:

  • Culture HepG2 cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

  • Seed cells in a 96-well plate at a density of 1 x 10^4 cells per well.

  • Co-transfect the cells with a plasmid containing a luciferase reporter gene under the control of a promoter with multiple HREs and a constitutively expressed Renilla luciferase plasmid (for normalization).

• Compound Treatment:

  • Prepare serial dilutions of the test compounds (e.g., 5-isopropoxypicolinic acid analogues) in DMEM.

  • 24 hours post-transfection, replace the medium with the compound-containing medium. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known HIF-PHI like Roxadustat).

• Luciferase Assay:

  • After 16-24 hours of incubation, lyse the cells and measure both firefly and Renilla luciferase activity using a dual-luciferase reporter assay system.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity to control for transfection efficiency and cell number.

  • Plot the normalized luciferase activity against the compound concentration and fit the data to a four-parameter logistic equation to determine the EC50 value.

Caption: Workflow for determining cellular potency of HIF-PHIs.

Comparative In Vivo Efficacy

While in vitro assays are essential for initial screening and mechanistic studies, in vivo models are indispensable for evaluating the therapeutic potential of HIF-PHI analogues in a complex biological system.

Animal Models of Anemia

Rodent models of anemia are commonly used to assess the erythropoietic efficacy of these compounds. A widely used model is the 5/6 nephrectomy model in rats, which mimics the anemia associated with chronic kidney disease (CKD) due to reduced endogenous EPO production.

Efficacy Endpoints

The primary endpoints in these in vivo studies include:

• Increase in serum EPO levels: Demonstrates the direct pharmacological effect of HIF stabilization.

• Increase in hemoglobin and hematocrit: The ultimate therapeutic goal for treating anemia.

• Reticulocyte count: An indicator of stimulated red blood cell production.

Compound	Animal Model	Dosing Regimen	Key Finding
Roxadustat	Normal and uremic rats	Oral, daily	Dose-dependent increase in plasma EPO, hemoglobin, and hematocrit.
Vadadustat	5/6 nephrectomy rats	Oral, daily	Increased hemoglobin levels and improved iron mobilization.
Daprodustat	C57BL/6 mice	Oral, daily	Stimulated EPO production and increased hemoglobin levels.

Data compiled from various preclinical studies.

The translation from in vitro potency to in vivo efficacy is not always linear and is heavily influenced by the pharmacokinetic and pharmacodynamic (PK/PD) properties of the compound. Factors such as oral bioavailability, plasma protein binding, metabolism, and tissue distribution play a critical role in determining the exposure of the target organs (kidneys and liver) to the drug and the duration of PHD inhibition.

Experimental Protocol: 5/6 Nephrectomy Rat Model of Anemia

This protocol describes a standard method for inducing CKD-associated anemia and evaluating the efficacy of HIF-PHIs.

• Surgical Procedure:

  • Under anesthesia, perform a two-stage 5/6 nephrectomy on male Sprague-Dawley rats. In the first stage, two-thirds of the left kidney is removed. One week later, the entire right kidney is removed.

  • Allow the animals to recover for several weeks to allow for the development of anemia and renal dysfunction.

• Compound Administration:

  • Randomly assign the anemic rats to treatment groups: vehicle control and different doses of the test compound (administered orally, e.g., via gavage, once daily).

• Blood Sampling and Analysis:

  • Collect blood samples at baseline and at regular intervals throughout the study (e.g., weekly).

  • Measure hemoglobin, hematocrit, and reticulocyte counts using an automated hematology analyzer.

  • Measure serum EPO concentrations using an ELISA kit at specific time points after dosing to assess the pharmacodynamic response.

• Data Analysis:

  • Compare the changes in hematological parameters and EPO levels between the treatment groups and the vehicle control group using appropriate statistical methods (e.g., ANOVA).

Conclusion

The development of HIF prolyl hydroxylase inhibitors, including those based on a picolinic acid scaffold, represents a significant advancement in the treatment of anemia and potentially other ischemic conditions. A thorough evaluation of both in vitro and in vivo efficacy is paramount for the successful translation of these compounds from the laboratory to the clinic. While in vitro assays provide crucial information on potency and mechanism, in vivo studies in relevant disease models are essential for demonstrating therapeutic efficacy and understanding the complex interplay of pharmacokinetics and pharmacodynamics. The data presented here for representative HIF-PHIs highlight the key parameters for comparison and the experimental rigor required to validate this promising class of therapeutic agents.

References

• Tanaka, T., & Eckardt, K. U. (2021). HIF-α Prolyl Hydroxylase Inhibitors and Their Implications for Biomedicine: A Comprehensive Review. International Journal of Molecular Sciences, 22(11), 5647. [Link]

• Haase, V. H. (2017). HIF-prolyl hydroxylase inhibitors in renal anemia: current clinical experience. American Journal of Physiology-Renal Physiology, 313(6), F1247-F1257. [Link]

• Chen, N., Hao, C., Liu, B. C., Lin, H., Wang, C., Xing, C., ... & Yu, K. (2019). Roxadustat for anemia in patients with kidney disease not receiving dialysis. New England Journal of Medicine, 381(11), 1001-1010. [Link]

• Pergola, P. E., Spinowitz, B. S., Hartman, C. S., Maroni, B. J., & Haase, V. H. (2016). Vadadustat, a novel oral HIF-prolyl hydroxylase inhibitor, in the treatment of anemia of chronic kidney disease. Kidney international, 90(5), 1115-1122. [Link]

• Holdstock, L., Meadowcroft, A. M., Maier, R., Johnson, B. M., Jaw, T., Tervonen, T., ... & Maxwell, P. H. (2016). The discovery of daprodustat (GSK1278863), a clinical-stage inhibitor of hypoxia-inducible factor prolyl hydroxylase, for the treatment of anemia. Journal of medicinal chemistry, 59(12), 5978-5993. [Link]

• McDonough, M. A., Li, V., Tumber, A., Chowdhury, R., Loenarz, C., & Schofield, C. J. (2010). Structure–activity relationship and crystallographic studies on 4-hydroxypyrimidine HIF prolyl hydroxylase domain inhibitors. ChemMedChem, 5(1), 107-115. [Link]

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A Technical Guide to Benchmarking 5-Isopropoxypicolinic Acid Against Known HIF Prolyl Hydroxylase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of Stabilizing HIF-1α

The cellular response to hypoxia is a critical physiological process orchestrated by the hypoxia-inducible factor (HIF) family of transcription factors. The stability of the HIF-1α subunit is tightly regulated by a class of enzymes known as prolyl hydroxylase domain (PHD) enzymes. In normoxic conditions, PHDs hydroxylate specific proline residues on HIF-1α, targeting it for rapid proteasomal degradation. However, under hypoxic conditions, PHD activity is diminished, leading to the stabilization of HIF-1α, its translocation to the nucleus, and the subsequent transcription of a wide array of genes involved in erythropoiesis, angiogenesis, and cellular metabolism.

Pharmacological inhibition of PHDs presents a promising therapeutic strategy for conditions such as anemia associated with chronic kidney disease, as it can stimulate the endogenous production of erythropoietin (EPO).[1] 5-Isopropoxypicolinic acid, a pyridine-based carboxylic acid derivative, belongs to a class of compounds that have been investigated as potential PHD inhibitors.[2] This guide provides a comprehensive framework for benchmarking the performance of 5-Isopropoxypicolinic acid against well-characterized, clinically relevant PHD inhibitors. By following the detailed experimental protocols and data analysis guidelines herein, researchers can generate robust, comparative data to elucidate the therapeutic potential of this and other novel compounds.

The HIF-1α Prolyl Hydroxylase (PHD) Pathway: The Target of Inhibition

The central mechanism of action for the compounds discussed in this guide is the inhibition of PHD enzymes, which are 2-oxoglutarate (2-OG) and Fe(II)-dependent dioxygenases. There are three main PHD isoforms: PHD1, PHD2, and PHD3. By inhibiting these enzymes, the hydroxylation of HIF-1α is prevented, leading to its stabilization and the activation of downstream target genes.

A simplified diagram of the HIF-1α signaling pathway.

Comparator Compounds: Established PHD Inhibitors

For a robust benchmarking study, it is essential to compare 5-Isopropoxypicolinic acid against well-characterized PHD inhibitors. The following compounds are currently in late-stage clinical trials or have been approved in certain regions for the treatment of anemia, making them ideal comparators.

Compound	Developer(s)	Known PHD2 IC50 (nM)	Reference(s)
Roxadustat (FG-4592)	FibroGen/AstraZeneca	~27	[2]
Vadadustat (AKB-6548)	Akebia Therapeutics	~29	[2]
Molidustat (BAY 85-3934)	Bayer	~7	[2]

Note: IC50 values can vary depending on the specific assay conditions.

Experimental Framework for Comparative Analysis

A comprehensive comparison should involve a tiered approach, starting with in vitro enzymatic assays to determine direct inhibitory activity, followed by cell-based assays to assess cellular potency and downstream functional effects.

A flowchart of the recommended experimental approach.

In Vitro PHD Enzyme Inhibition Assay

Objective: To determine the direct inhibitory activity and calculate the half-maximal inhibitory concentration (IC50) of 5-Isopropoxypicolinic acid and comparator compounds against recombinant human PHD isoforms (PHD1, PHD2, and PHD3).

Methodology: An AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay) is a sensitive and high-throughput method for measuring PHD activity.

Protocol:

• Reagent Preparation:

  • Prepare a reaction buffer (e.g., 50 mM HEPES pH 7.5, 0.01% Tween-20, 0.1% BSA).

  • Prepare stock solutions of recombinant human PHD1, PHD2, and PHD3.

  • Prepare a substrate solution containing a biotinylated HIF-1α peptide (e.g., residues 556-574), 2-oxoglutarate, Fe(II), and L-ascorbic acid.

  • Prepare serial dilutions of 5-Isopropoxypicolinic acid and the comparator inhibitors in DMSO.

• Enzyme Reaction:

  • In a 384-well plate, add the PHD enzyme, Fe(II), and L-ascorbic acid.

  • Add the serially diluted inhibitors or DMSO (vehicle control).

  • Incubate for 15 minutes at room temperature.

  • Initiate the reaction by adding the substrate mixture.

  • Incubate for 10-30 minutes at room temperature.

  • Stop the reaction by adding EDTA.

• Detection:

  • Add a mixture of streptavidin-conjugated donor beads and an anti-hydroxy-proline antibody conjugated to acceptor beads.

  • Incubate for 1 hour in the dark at room temperature.

  • Read the plate on an Envision plate reader or similar instrument.

• Data Analysis:

  • Normalize the data to the vehicle control (100% activity) and a no-enzyme control (0% activity).

  • Plot the percent inhibition against the log of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value for each compound against each PHD isoform.

Cell-Based HIF-1α Stabilization Assay

Objective: To determine the ability of the test compounds to stabilize HIF-1α in a cellular context.

Methodology: Western blotting is a standard technique to visualize and quantify the levels of HIF-1α protein in cell lysates.

Protocol:

• Cell Culture and Treatment:

  • Culture a suitable cell line (e.g., HEK293T, Hep3B, or a relevant cancer cell line) in appropriate media.

  • Plate the cells and allow them to adhere overnight.

  • Treat the cells with various concentrations of 5-Isopropoxypicolinic acid, comparator inhibitors, or DMSO for a defined period (e.g., 4-8 hours).

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors. It is critical to work quickly and keep samples on ice to prevent HIF-1α degradation.[3]

• Protein Quantification:

  • Determine the protein concentration of the lysates using a BCA or Bradford assay.

• Western Blotting:

  • Separate equal amounts of protein (e.g., 20-40 µg) by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with a primary antibody against HIF-1α overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Re-probe the membrane with an antibody against a loading control (e.g., β-actin or GAPDH) to ensure equal protein loading.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the HIF-1α band intensity to the corresponding loading control.

  • Plot the normalized HIF-1α levels against the inhibitor concentration to visualize the dose-dependent stabilization.

Downstream Functional Assays

Objective: To measure the secretion of EPO, a key downstream target of HIF-1α stabilization, from inhibitor-treated cells.

Methodology: An Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the amount of EPO in the cell culture supernatant.

Protocol:

• Cell Culture and Treatment:

  • Culture Hep3B cells, which are known to produce EPO in response to hypoxia or PHD inhibition.

  • Treat the cells with various concentrations of the inhibitors for 24-48 hours.

• Sample Collection:

  • Collect the conditioned media from the treated cells.

  • Centrifuge the media to remove any cellular debris.

• ELISA:

  • Perform the ELISA according to the manufacturer's instructions for a commercially available human EPO ELISA kit.[4][5]

  • Briefly, this involves adding the conditioned media and standards to an antibody-coated plate, followed by incubation with a detection antibody and a substrate for colorimetric detection.

• Data Analysis:

  • Generate a standard curve using the recombinant EPO standards.

  • Calculate the concentration of EPO in the samples based on the standard curve.

  • Plot the EPO concentration against the inhibitor concentration to determine the dose-response relationship.

Objective: To quantify the transcriptional activity of the HIF-1 complex.

Methodology: A luciferase reporter assay using a plasmid containing multiple copies of the HRE upstream of a luciferase gene provides a quantitative measure of HIF-1 transcriptional activation.

Protocol:

• Cell Transfection:

  • Transfect a suitable cell line (e.g., HEK293T) with an HRE-luciferase reporter plasmid and a control plasmid expressing Renilla luciferase (for normalization of transfection efficiency).

• Cell Treatment:

  • After allowing the cells to recover from transfection, treat them with various concentrations of the inhibitors for 16-24 hours.

• Luciferase Assay:

  • Lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each sample.

  • Calculate the fold induction of HRE activity relative to the vehicle-treated control.

  • Plot the fold induction against the inhibitor concentration.

Summary and Future Directions

This guide provides a comprehensive experimental framework for the head-to-head comparison of 5-Isopropoxypicolinic acid with known PHD inhibitors. By systematically evaluating its in vitro potency, cellular activity, and functional consequences, researchers can generate the necessary data to build a strong pre-clinical data package. The results of these studies will be crucial in determining whether 5-Isopropoxypicolinic acid warrants further investigation as a potential therapeutic agent for anemia and other hypoxia-related disorders.

References

• Recent Advances in Developing Inhibitors for Hypoxia-Inducible Factor Prolyl Hydroxylases and Their Therapeutic Implications. PubMed Central. Available at: [Link]

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• Discovery of JTZ-951: A HIF Prolyl Hydroxylase Inhibitor for the Treatment of Renal Anemia. ACS Publications. Available at: [Link]

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A Comprehensive Guide to the Validation of a Novel Biological Target for 5-Isopropoxypicolinic Acid

This guide provides an in-depth, technically-focused framework for the validation of a hypothesized biological target for the novel small molecule, 5-Isopropoxypicolinic acid. As researchers and drug development professionals, the rigorous validation of a drug's mechanism of action is paramount to its successful clinical translation. This document eschews a one-size-fits-all template, instead offering a logical, evidence-based workflow tailored to the specific chemical nature of 5-Isopropoxypicolinic acid and its likely target class. Our approach is grounded in the principles of scientific integrity, ensuring that each experimental step serves to build a robust and verifiable case for target engagement and functional modulation.

Introduction: The Hypothesis

Picolinic acid derivatives are a well-established class of compounds known to chelate iron and inhibit 2-oxoglutarate-dependent dioxygenases. A prominent family of such enzymes is the Hypoxia-Inducible Factor (HIF) Prolyl Hydroxylases (PHDs), which are critical regulators of the cellular response to hypoxia.[1] Several HIF-PH inhibitors, such as Roxadustat and Daprodustat, share structural similarities with picolinic acid and are approved for the treatment of anemia associated with chronic kidney disease.[2][3] These drugs function by stabilizing HIF-α, mimicking a hypoxic state and leading to the transcription of hypoxia-responsive genes, including erythropoietin (EPO).[4][5]

Given the structure of 5-Isopropoxypicolinic acid, we hypothesize that its primary biological target is Prolyl Hydroxylase Domain-containing protein 2 (PHD2, also known as EGLN1) , the principal regulator of HIF-1α stability under normoxic conditions. This guide will outline a multi-tiered strategy to validate this hypothesis, comparing the activity of 5-Isopropoxypicolinic acid with a known PHD2 inhibitor, Vadadustat, and a predicted inactive analog, 5-Isopropoxypicolinamide, to control for off-target effects.

Part 1: Biochemical Validation of Direct Target Engagement

The initial and most fundamental step in target validation is to demonstrate a direct, physical interaction between the compound and the purified target protein. This section details the methodologies to confirm and quantify the binding and inhibitory activity of 5-Isopropoxypicolinic acid against recombinant human PHD2.

Experimental Workflow: Biochemical Assays

Caption: Workflow for biochemical validation of direct target engagement.

Protocol 1: PHD2 Enzymatic Inhibition Assay (AlphaLISA)

This assay quantifies the ability of 5-Isopropoxypicolinic acid to inhibit the enzymatic activity of PHD2. The AlphaLISA (Amplified Luminescent Proximity Homogeneous Assay) format is a highly sensitive, bead-based immunoassay that detects the hydroxylation of a HIF-1α peptide substrate.

Methodology:

• Reagents and Materials: Recombinant human PHD2 (EGLN1), Biotinylated HIF-1α peptide substrate, Ascorbate, 2-Oxoglutarate, Ferrous iron, AlphaLISA anti-hydroxyprolyl-HIF-1α acceptor beads, Streptavidin-coated donor beads, 384-well assay plates.

• Compound Preparation: Prepare a 10-point serial dilution of 5-Isopropoxypicolinic acid, Vadadustat (positive control), and 5-Isopropoxypicolinamide (negative control) in DMSO, followed by dilution in assay buffer.

• Reaction Setup: In a 384-well plate, combine the PHD2 enzyme, HIF-1α peptide substrate, and co-factors (ascorbate, 2-oxoglutarate, Fe²⁺).

• Compound Addition: Add the diluted compounds to the reaction mixture and incubate at room temperature for 60 minutes.

• Detection: Add the AlphaLISA acceptor beads and Streptavidin donor beads. Incubate in the dark for 60 minutes.

• Data Acquisition: Read the plate on an AlphaLISA-compatible plate reader. The signal generated is proportional to the amount of hydroxylated HIF-1α peptide.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to DMSO controls. Fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Surface Plasmon Resonance (SPR) for Binding Kinetics

SPR is a label-free technique used to measure the binding kinetics and affinity of a small molecule to a protein immobilized on a sensor surface. This provides orthogonal confirmation of a direct interaction.

Methodology:

• Immobilization: Covalently immobilize recombinant human PHD2 onto a CM5 sensor chip via amine coupling.

• Compound Injection: Inject serial dilutions of 5-Isopropoxypicolinic acid and Vadadustat over the sensor surface at a constant flow rate. Use a reference flow cell to subtract non-specific binding.

• Data Collection: Monitor the change in the refractive index at the sensor surface, which is proportional to the mass of bound analyte.

• Data Analysis: Fit the resulting sensorgrams to a 1:1 binding model to determine the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (KD).

Comparative Data Summary: Biochemical Assays

Compound	PHD2 IC50 (nM)	PHD2 KD (nM)
5-Isopropoxypicolinic acid	Expected: 50-200	Expected: 100-500
Vadadustat (Positive Control)	110	250
5-Isopropoxypicolinamide (Negative Control)	>10,000	No Binding Detected

Note: Expected values are hypothetical for the purpose of this guide.

Part 2: Cellular Target Engagement and Pathway Modulation

Demonstrating direct inhibition of the purified enzyme is necessary but not sufficient. The next critical phase of validation is to confirm that 5-Isopropoxypicolinic acid engages PHD2 in a cellular environment and modulates the downstream HIF-1α signaling pathway.

Signaling Pathway: HIF-1α Regulation

Caption: Logic diagram for CRISPR-based target validation.

Conclusion

References

• HIF prolyl-hydroxylase inhibitor - Wikipedia. Available at: [Link]

• Chen, N., et al. (2019). Roxadustat for Anemia in Patients with Kidney Disease Not Receiving Dialysis. N Engl J Med, 381(11), 1001-1010. Available at: [Link]

• Kaelin, W. G., Jr., & Ratcliffe, P. J. (2008). Oxygen sensing by metazoans: the central role of the HIF hydroxylase pathway. Mol Cell, 30(4), 393-402. Available at: [Link]

• Maxwell, P. H., et al. (1999). The VHL tumor suppressor protein targets hypoxia-inducible factors for oxygen-dependent proteolysis. Nature, 399(6733), 271-275. Available at: [Link]

• Locatelli, F., et al. (2017). Hypoxia-Inducible Factor Prolyl Hydroxylase Inhibitors: A Potential New Treatment for Anemia in Patients With CKD. Am J Kidney Dis, 69(6), 815-826. Available at: [Link]

• Schenone, M., et al. (2013). Target identification and mechanism of action in chemical biology and drug discovery. Nat Chem Biol, 9(4), 232-240. Available at: [Link]

• Jafari, R., et al. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells. Nat Protoc, 9(9), 2100-2122. Available at: [Link]

• Target Identification and Validation in Drug Development | Technology Networks. Available at: [Link]

• Target identification and validation in research - WJBPHS. Available at: [Link]

• Target Validation - Sygnature Discovery. Available at: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 5-Isopropoxypicolinic Acid

As a novel compound often utilized in medicinal chemistry and drug development, establishing robust safety and disposal protocols for 5-Isopropoxypicolinic acid is paramount for ensuring the well-being of laboratory personnel and maintaining environmental compliance.[1][2] This guide provides a detailed, step-by-step framework for researchers and drug development professionals to manage and dispose of this compound, grounding every recommendation in established safety principles and regulatory standards.

Immediate Safety Profile & Hazard Identification

5-Isopropoxypicolinic acid is classified with specific hazard warnings that dictate its handling and disposal requirements.[3] Understanding these hazards is the first step in implementing safe laboratory practices. The primary risks associated with this compound involve irritation and harm upon ingestion or exposure to mucous membranes.[3]

Hazard Summary Table

Hazard Class	GHS Code	Description	Causality & Required Precautions
Acute Toxicity (Oral)	H302	Harmful if swallowed	The compound can cause systemic toxicity if ingested. Do not eat, drink, or smoke in laboratory areas. Wash hands thoroughly after handling.[4][5]
Skin Irritation	H315	Causes skin irritation	The acidic nature and chemical structure can irritate the skin upon contact. Always wear chemical-resistant gloves (e.g., nitrile) and a lab coat.[6]
Eye Irritation	H319	Causes serious eye irritation	Direct contact can cause significant eye damage. Wear safety goggles or a face shield to prevent splashes.[7]

| Respiratory Irritation | H335 | May cause respiratory irritation | Inhalation of the dust or aerosol can irritate the respiratory tract. Handle in a well-ventilated area or a chemical fume hood.[6] |

Personal Protective Equipment (PPE) is non-negotiable. The causality is clear: direct contact with the compound poses a tangible threat. Therefore, a baseline of nitrile gloves, a fully-fastened lab coat, and safety goggles providing a complete seal around the eyes is mandatory for all handling and disposal procedures.[6]

The Core Directive: Hazardous Waste Management

Due to its GHS hazard classifications, 5-Isopropoxypicolinic acid and any materials contaminated with it must be disposed of as hazardous chemical waste .[3][8] The overarching principle is to prevent its release into the environment and to ensure it is handled by professionals equipped for chemical treatment. Evaporation in a fume hood or disposal down the drain is not an acceptable disposal method.[9] All waste must be collected, properly containerized, and transferred to your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor for final disposal at an approved facility.[4][10]

Step-by-Step Disposal Protocols

The specific state of the waste dictates the precise disposal workflow. Follow the appropriate protocol below.

This protocol applies to the pure, solid 5-Isopropoxypicolinic acid that is expired, off-specification, or no longer needed.

• Container Selection: Obtain a dedicated hazardous waste container that is chemically compatible (e.g., high-density polyethylene - HDPE) and has a leak-proof, screw-on cap.[11][12] Ensure the container is clean and dry.

• Labeling: Immediately label the container with a hazardous waste tag, as provided by your institution's EHS department. The label must clearly state "Hazardous Waste," the full chemical name "5-Isopropoxypicolinic acid," and the associated hazards (Irritant, Harmful if Swallowed).

• Transfer: Carefully transfer the solid chemical into the labeled waste container inside a chemical fume hood to minimize inhalation risk. Use a dedicated scoop or spatula for the transfer.

• Closure and Storage: Securely close the container.[12] Store the container in a designated, well-ventilated hazardous waste storage area, away from incompatible materials like strong oxidizing agents.[4][5] Ensure secondary containment (such as a lab tray) is used to capture any potential leaks.[12]

• Arrange for Pickup: Contact your institution's EHS department to schedule a pickup for the hazardous waste.[8]

This protocol covers items such as contaminated gloves, weighing paper, pipette tips, and paper towels used for minor cleanups.

• Segregation: Do not mix this solid waste with non-hazardous lab trash.

• Containerization: Place all contaminated solid debris into a dedicated, labeled hazardous waste bag (typically a tough, clear plastic bag) or a solid waste container.

• Labeling: The container or bag must be clearly labeled with "Hazardous Waste," the contaminant name ("5-Isopropoxypicolinic acid contaminated debris"), and the associated hazards.

• Storage & Pickup: Keep the container sealed when not adding waste. Store it in the designated waste area and arrange for EHS pickup.

This protocol applies to solutions of 5-Isopropoxypicolinic acid in water or buffers.

• Direct Disposal (Preferred Method): The safest and most compliant method is to collect all aqueous waste containing this compound in a labeled, leak-proof hazardous waste container (HDPE or glass).[9][10]

  • Label the container with "Hazardous Waste," the chemical name, the solvent (e.g., water), and an approximate concentration.

  • Keep the container closed when not in use and store it in secondary containment.

  • Arrange for pickup through your EHS department.

• Neutralization (Conditional Option): In some cases, and only with explicit permission from your EHS department, dilute acidic waste can be neutralized to a pH between 5.5 and 10.5 before disposal.[13] This can render the bulk solution less hazardous, though it may still require disposal as chemical waste depending on local regulations.

  • Causality: Neutralization is a chemical reaction where a base is added to an acid to form a salt and water, reducing the corrosive/irritant properties of the acid.[11][14]

  • WARNING: This procedure must be performed in a chemical fume hood while wearing full PPE. The reaction can generate heat.

  • Procedure:

    • Place the container of acidic solution in an ice bath to dissipate any heat generated.

    • Slowly, and with constant stirring, add a weak base such as sodium bicarbonate (baking soda) or a 1M sodium hydroxide solution.[14] Add the base in small increments.

    • After each addition, check the pH of the solution using a pH meter or pH strips.

    • Continue adding the base until the pH is stable within the acceptable range (e.g., pH 7).

    • Consult your EHS guidelines for the final disposal of the neutralized solution. Often, it is still collected as hazardous waste to account for the dissolved organic salt.

Spill Management Protocol

In the event of a spill, immediate and correct action is crucial to prevent exposure and contamination.

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.[6]

• Assess and Secure: If the spill is large or you are not trained to handle it, contact your institution's EHS emergency line immediately. For small, manageable spills, proceed only if you have the proper training and PPE.

• Don PPE: At a minimum, wear a lab coat, nitrile gloves, and chemical safety goggles.

• Containment: Cover the spill with an inert absorbent material, such as vermiculite, sand, or a commercial chemical spill pillow.[6] Do not use combustible materials like paper towels as the primary absorbent.

• Collection: Carefully scoop the absorbed material and spilled solid into a designated hazardous waste container.[6]

• Decontamination: Clean the spill area with soap and water. Collect the cleaning materials (e.g., paper towels) and also place them in the hazardous waste container.

• Disposal: Seal, label, and dispose of the waste container as described in Protocol 3.2.

• Reporting: Report the spill to your laboratory supervisor and EHS department, as per your institution's policy.[6]

Waste Management Workflow

The following diagram illustrates the decision-making process for the proper disposal of 5-Isopropoxypicolinic acid.

Caption: Decision workflow for handling and disposing of 5-Isopropoxypicolinic acid waste.

References

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• Minimizing Picolinamide Derivative Toxicity in Preclinical Studies. Benchchem.
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• How to Dispose of Acid Safely: A Step-by-Step Guide. (2024, September 17). Greenflow.
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• Picolinic acid | C6H5NO2 | CID 1018.
• SAFETY DATA SHEET - 4-Isopropoxybenzoic acid. (2025, December 22). Fisher Scientific.
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• Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. (2025, May 20). Dove Medical Press.

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